(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

• CAS: 797812-91-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Abstract

This technical guide provides a comprehensive and in-depth overview of a reliable and efficient synthesis pathway for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, a key building block in pharmaceutical and materials science research. The synthesis is presented as a two-step process, commencing with the formation of the 2-isopropyl-1H-benzimidazole core via the Phillips-Ladenburg condensation, followed by a strategic N-alkylation to introduce the acetic acid moiety. This document is intended for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also a thorough discussion of the underlying chemical principles, mechanistic insights, and characterization of the target compound. The protocols are designed to be self-validating, with clear guidance on reaction monitoring and product purification.

Introduction: The Significance of Substituted Benzimidazoles

The benzimidazole scaffold, a bicyclic heterocycle composed of fused benzene and imidazole rings, is a privileged structure in medicinal chemistry. Its structural resemblance to naturally occurring purines allows it to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities. (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, in particular, serves as a crucial intermediate in the synthesis of more complex molecules, where the carboxylic acid handle allows for further derivatization, such as amide bond formation, to explore structure-activity relationships. The 2-isopropyl substituent provides specific steric and electronic properties that can influence the binding affinity and selectivity of the final compounds. This guide will meticulously detail a robust and reproducible synthetic route to this valuable compound.

Strategic Overview of the Synthesis Pathway

The synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is most effectively achieved through a two-step sequence:

• Step 1: Phillips-Ladenburg Condensation. The construction of the 2-isopropyl-1H-benzimidazole core is accomplished by the acid-catalyzed condensation of o-phenylenediamine with isobutyric acid. This classic reaction is known for its reliability and good yields with aliphatic carboxylic acids.[1][2]

• Step 2: N-Alkylation and Hydrolysis. The pre-formed 2-isopropyl-1H-benzimidazole is then N-alkylated using an ethyl haloacetate, such as ethyl chloroacetate or ethyl bromoacetate, in the presence of a suitable base. The resulting ester is subsequently hydrolyzed to yield the final product, (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

This strategic approach allows for the efficient and controlled construction of the target molecule from readily available starting materials.

Mechanistic Insights

A thorough understanding of the reaction mechanisms is paramount for troubleshooting and optimization.

The Phillips-Ladenburg Condensation

The Phillips-Ladenburg reaction proceeds through an initial acylation of one of the amino groups of o-phenylenediamine by isobutyric acid, catalyzed by a mineral acid. This is followed by an intramolecular cyclization, where the second amino group attacks the carbonyl carbon of the newly formed amide. The resulting tetrahedral intermediate then undergoes dehydration to form the aromatic benzimidazole ring.[1]

Diagram: Mechanism of the Phillips-Ladenburg Condensation

Caption: Mechanism of the Phillips-Ladenburg condensation.

N-Alkylation of Benzimidazole

The N-alkylation of 2-isopropyl-1H-benzimidazole with ethyl chloroacetate proceeds via a nucleophilic substitution reaction. The nitrogen atom of the imidazole ring acts as a nucleophile, attacking the electrophilic carbon atom of the ethyl chloroacetate. A base is required to deprotonate the benzimidazole, thereby increasing its nucleophilicity. The resulting ester is then hydrolyzed under basic or acidic conditions to the corresponding carboxylic acid.

Diagram: N-Alkylation and Hydrolysis Workflow

Caption: Workflow for N-alkylation and subsequent hydrolysis.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Isopropyl-1H-benzimidazole

This procedure is adapted from the well-established Phillips-Ladenburg condensation.[1][2]

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Molar eq.
o-Phenylenediamine	C₆H₈N₂	108.14	1.0
Isobutyric acid	C₄H₈O₂	88.11	1.2
Hydrochloric acid (4 M)	HCl	36.46	-
Sodium bicarbonate (sat. aq.)	NaHCO₃	84.01	-
Ethyl acetate	C₄H₈O₂	88.11	-
Anhydrous sodium sulfate	Na₂SO₄	142.04	-

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser, suspend o-phenylenediamine (10.81 g, 0.1 mol) in 100 mL of 4 M hydrochloric acid.

• Add isobutyric acid (10.57 g, 0.12 mol) to the suspension.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. This should be done in a fume hood as CO₂ will be evolved.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 2-isopropyl-1H-benzimidazole can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol) or by column chromatography on silica gel.

Step 2: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

This two-part procedure involves the N-alkylation of the benzimidazole intermediate followed by the hydrolysis of the resulting ester.

Part A: Synthesis of Ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Molar eq.
2-Isopropyl-1H-benzimidazole	C₁₀H₁₂N₂	160.22	1.0
Ethyl chloroacetate	C₄H₇ClO₂	122.55	1.1
Potassium carbonate (anhydrous)	K₂CO₃	138.21	1.5
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-

Procedure:

• To a solution of 2-isopropyl-1H-benzimidazole (16.02 g, 0.1 mol) in 150 mL of anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (20.73 g, 0.15 mol).

• To this stirred suspension, add ethyl chloroacetate (13.48 g, 0.11 mol) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 8-12 hours, or until TLC analysis indicates the complete consumption of the starting benzimidazole.

• Cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate.

• The crude ester can be purified by column chromatography on silica gel if necessary.

Part B: Hydrolysis to (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )
Ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate	C₁₄H₁₈N₂O₂	246.31
Sodium hydroxide	NaOH	40.00
Ethanol	C₂H₆O	46.07
Hydrochloric acid (conc.)	HCl	36.46

Procedure:

• Dissolve the crude ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate (from the previous step) in 200 mL of ethanol.

• Add a solution of sodium hydroxide (8.0 g, 0.2 mol) in 50 mL of water.

• Heat the mixture to reflux for 2-4 hours. Monitor the hydrolysis by TLC until the ester is no longer present.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with 100 mL of water and wash with diethyl ether (2 x 50 mL) to remove any unreacted ester.

• Cool the aqueous layer in an ice bath and acidify to pH 4-5 by the dropwise addition of concentrated hydrochloric acid.

• A precipitate of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid will form.

• Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven to afford the pure product.

Characterization of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

The identity and purity of the synthesized (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid should be confirmed by standard analytical techniques.

Table of Expected Analytical Data:

Property	Expected Value
Molecular Formula	C₁₂H₁₄N₂O₂
Molecular Weight	218.25 g/mol
Appearance	White to off-white solid
Melting Point	Data not consistently available in public literature; requires experimental determination.
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): ~12.9 (s, 1H, COOH), ~7.6-7.2 (m, 4H, Ar-H), ~5.0 (s, 2H, N-CH₂), ~3.3 (sept, 1H, CH(CH₃)₂), ~1.3 (d, 6H, CH(CH₃)₂)
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): ~170 (C=O), ~158 (N-C-N), ~143, ~135 (Ar-C), ~122, ~121, ~119, ~110 (Ar-CH), ~45 (N-CH₂), ~27 (CH(CH₃)₂), ~22 (CH(CH₃)₂)
IR (KBr, cm⁻¹)	~3400-2500 (broad, O-H stretch), ~1720 (C=O stretch), ~1620, ~1460 (C=N and C=C stretch), ~2970 (aliphatic C-H stretch)

Note: The exact chemical shifts and peak multiplicities in NMR spectra can vary depending on the solvent and instrument used. The provided data is based on predictions and data from similar structures.[3]

Conclusion

This technical guide has outlined a comprehensive and reliable two-step synthesis for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By providing detailed experimental protocols, mechanistic insights, and characterization data, this document serves as a valuable resource for researchers in the fields of medicinal chemistry and materials science. The described pathway is scalable and utilizes readily available reagents, making it an attractive method for the production of this important benzimidazole derivative. Adherence to the outlined procedures, coupled with standard laboratory safety practices, should enable the successful synthesis and purification of the target compound.

References

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Physicochemical properties of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

An In-Depth Technical Guide to the Physicochemical Properties of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Introduction

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous clinically successful drugs and its ability to interact with a wide range of biological targets.[1][2] This bicyclic heterocyclic system, formed by the fusion of benzene and imidazole rings, possesses a versatile and tunable structure.[3][4] Its physicochemical attributes, including its capacity for hydrogen bonding, π-π stacking, and hydrophobic interactions, enable benzimidazole derivatives to bind effectively with biological macromolecules, leading to a broad spectrum of pharmacological activities such as anticancer, antimicrobial, and anti-inflammatory properties.[1][5]

This guide focuses on a specific derivative, (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (CAS No: 797812-91-0). The introduction of an isopropyl group at the 2-position and an acetic acid moiety at the 1-position creates a molecule with distinct properties that are critical to its behavior in a biological system. Understanding the fundamental physicochemical properties of this compound is a prerequisite for any rational drug design and development program. These properties—including acidity (pKa), lipophilicity (logP), solubility, and melting point—govern the absorption, distribution, metabolism, and excretion (ADME) profile of a potential drug candidate, ultimately influencing its bioavailability and therapeutic efficacy.

This document serves as a technical resource for researchers and drug development professionals, providing both theoretical grounding and detailed experimental protocols for the characterization of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Synthesis and Structural Characterization

A plausible and efficient method for the synthesis of the title compound involves a two-step process. The first step is the construction of the benzimidazole core via the Phillips-Ladenburg condensation, reacting o-phenylenediamine with isobutyric acid to form 2-isopropyl-1H-benzimidazole.[6] The second step is the N-alkylation of the benzimidazole intermediate with a haloacetic acid, such as chloroacetic acid, in the presence of a base to yield (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.[7][8]

Caption: A plausible two-step synthesis pathway for the title compound.

Upon synthesis, confirmation of the chemical structure is achieved through standard analytical techniques:

• ¹H NMR Spectroscopy: Expected signals would include aromatic protons of the benzimidazole ring, a septet for the isopropyl CH, a doublet for the isopropyl methyl groups, and a singlet for the methylene protons of the acetic acid moiety.[9]

• Mass Spectrometry: The molecular ion peak corresponding to the exact mass of C12H14N2O2 (218.25 g/mol ) would be expected, along with characteristic fragmentation patterns, such as the loss of the carboxylic acid group.[10][11]

• Infrared (IR) Spectroscopy: Key absorption bands would include C=O stretching for the carboxylic acid, C-H stretches for aliphatic and aromatic groups, and C=N stretching characteristic of the imidazole ring.[12][13]

Core Physicochemical Properties: Experimental Determination

The following sections detail the experimental protocols for determining the key physicochemical properties of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Acid Dissociation Constant (pKa)

Theoretical Insight: The pKa value is a measure of the acidity of a compound. For (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, there are two key ionizable centers: the carboxylic acid group (acidic) and the benzimidazole nitrogen (basic). These pKa values are critical as they dictate the charge state of the molecule at different physiological pH levels (e.g., stomach, intestine, blood), which directly impacts solubility, permeability, and receptor binding. Computational models predict a pKa of approximately 3.35 for the carboxylic acid.[14]

Chosen Methodology: Potentiometric Titration This method is selected for its reliability and direct measurement of acid-base equilibria. It involves monitoring the pH of a solution of the compound as a titrant (a strong base) is added incrementally.

Experimental Protocol:

• Preparation: Accurately weigh approximately 10-20 mg of the compound and dissolve it in a suitable co-solvent/water mixture (e.g., 50% ethanol-water) to ensure solubility.[15]

• Titration Setup: Place the solution in a thermostatted vessel at 25 °C and use a calibrated pH meter with a suitable electrode to monitor the pH.

• Titration: Add standardized 0.1 M NaOH solution in small, precise increments using a burette.

• Data Collection: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point, where half of the acidic group has been neutralized. The data can be analyzed using first or second derivative plots to precisely locate the equivalence points.

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (LogP)

Theoretical Insight: The partition coefficient (P) is the ratio of the concentration of a compound in a mixture of two immiscible phases (typically n-octanol and water) at equilibrium. LogP, its logarithmic form, is a crucial measure of lipophilicity.[16] It heavily influences a drug's ability to cross lipid cell membranes and its potential for metabolic clearance. For oral drugs, a logP value between 1 and 3 is often considered optimal.

Chosen Methodology: Shake-Flask Method with HPLC Analysis This "gold standard" method directly measures the partitioning of the compound between n-octanol and water, providing a highly reliable value.[16] HPLC is used for accurate quantification in each phase.

Experimental Protocol:

• Preparation: Prepare a stock solution of the compound in the phase in which it is more soluble (likely n-octanol). Prepare n-octanol-saturated water and water-saturated n-octanol to ensure thermodynamic equilibrium.

• Partitioning: In a sealed vial, combine a known volume of the stock solution with a known volume of the second phase (e.g., 5 mL of n-octanol phase and 5 mL of aqueous phase).

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully sample each phase and determine the concentration of the compound using a validated HPLC-UV method.

• Calculation: Calculate LogP using the formula: LogP = log₁₀([Concentration in Octanol] / [Concentration in Water]).[16]

Caption: Experimental workflow for LogP determination via the shake-flask method.

Aqueous Solubility

Theoretical Insight: Aqueous solubility is the maximum concentration of a substance that can dissolve in water at a given temperature. It is a critical factor for drug absorption from the gastrointestinal tract.[17] For Biopharmaceutics Classification System (BCS) purposes, a drug is considered "highly soluble" if its highest therapeutic dose is soluble in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8.[18]

Chosen Methodology: Equilibrium Shake-Flask Method This method is recommended by regulatory agencies like the WHO for BCS classification as it determines the thermodynamic equilibrium solubility.[18][19]

Experimental Protocol:

• Buffer Preparation: Prepare aqueous buffers at pH 1.2 (simulated gastric fluid), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).[18]

• Incubation: Add an excess amount of the solid compound to vials containing each buffer. This ensures that a saturated solution is formed.

• Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (37 ± 1 °C for biopharmaceutical relevance) for at least 24-48 hours.[18]

• Sample Preparation: After equilibration, allow the vials to stand to let undissolved solids settle. Filter the supernatant through a suitable non-adsorbing filter (e.g., 0.45 µm PVDF) to remove any solid particles.

• Quantification: Dilute the filtrate if necessary and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

• Analysis: The measured concentration represents the equilibrium solubility at that specific pH. The lowest value obtained across the pH range is used for BCS classification.[18]

Caption: Workflow for pH-dependent aqueous solubility determination.

Melting Point

Theoretical Insight: The melting point is the temperature at which a solid turns into a liquid. For a pure crystalline organic compound, the melting point is a sharp, characteristic range (typically 0.5-1.0 °C). A broad melting range or a depressed melting point is a strong indicator of impurities.[20] Therefore, it serves as a crucial criterion for purity and identification.

Chosen Methodology: Capillary Melting Point Determination This is a standard, reliable, and widely used method that requires only a small amount of sample.

Experimental Protocol:

• Sample Preparation: Ensure the compound is a finely ground, dry powder. Tightly pack a small amount of the powder into a thin-walled capillary tube to a height of 1-2 mm.[21]

• Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting range. This helps save time in the subsequent accurate determination.

• Accurate Determination: Use a fresh sample and heat the block slowly, at a rate of 1-2 °C per minute, once the temperature is within 15-20 °C of the approximate melting point.[20][22]

• Observation and Recording: Record two temperatures: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid. The melting point is reported as the range T1-T2.[22][23]

Summary of Physicochemical Data

The following table summarizes the predicted and potential experimental values for the key physicochemical properties of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Property	Predicted/Calculated Value	Experimental Method	Significance in Drug Development
Molecular Formula	C₁₂H₁₄N₂O₂	-	Defines basic molecular identity and mass.
Molecular Weight	218.25 g/mol [14]	Mass Spectrometry	Influences diffusion and permeability (Lipinski's Rules).
pKa (acidic)	~3.35[14]	Potentiometric Titration	Governs charge state and solubility in the GI tract.
pKa (basic)	~5-6 (estimated)	Potentiometric Titration	Influences charge state and solubility in the GI tract.
LogP	2.0-3.0 (estimated)	Shake-Flask/HPLC	Key indicator of membrane permeability and lipophilicity.
Aqueous Solubility	pH-dependent	Shake-Flask/HPLC	Determines dissolution rate and bioavailability (BCS).
Melting Point	Not available	Capillary Method	Indicator of purity and solid-state stability.

Conclusion

A thorough understanding of the physicochemical properties of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is fundamental to assessing its potential as a therapeutic agent. The experimental protocols detailed in this guide provide a robust framework for obtaining reliable data on its pKa, logP, solubility, and melting point. These parameters are not merely academic data points; they are critical predictors of a compound's in vivo behavior. The interplay between solubility and lipophilicity, governed by the compound's pKa values, will ultimately determine its success in traversing biological barriers to reach its target, making this characterization an indispensable step in the drug discovery and development pipeline.

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• 12. Synthesis and Characterization Benzimidazole Ring by using O-Phenylinediamine with Different Compounds and using Mannich Reaction to Preparation some of Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 13. 455. The infrared spectra of some simple benzimidazoles - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 14. (2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-ACETIC ACID | 797812-91-0 [amp.chemicalbook.com]
• 15. pubs.acs.org [pubs.acs.org]
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• 17. lup.lub.lu.se [lup.lub.lu.se]
• 18. who.int [who.int]
• 19. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver - ECA Academy [gmp-compliance.org]
• 20. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
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• 22. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 23. pennwest.edu [pennwest.edu]

An In-depth Technical Guide to the Spectroscopic Characterization of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

This technical guide provides a comprehensive analysis of the spectroscopic data for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, a molecule of interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field who require a deep understanding of the structural elucidation of this compound through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). The guide combines theoretical predictions with established principles of spectroscopic interpretation to offer a robust analytical framework.

Introduction

(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid belongs to the benzimidazole class of heterocyclic compounds, which are renowned for their diverse pharmacological activities. The structural integrity and purity of such molecules are paramount for their intended biological applications. Spectroscopic techniques are indispensable tools for the unambiguous confirmation of the chemical structure and for ensuring the quality of the synthesized compound. This guide will delve into the predicted spectroscopic signatures of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, providing a detailed rationale for the expected spectral features.

Part 1: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

A robust and efficient synthesis is the foundation of any chemical research. The synthesis of the title compound can be achieved through a two-step process, beginning with the formation of the benzimidazole core, followed by N-alkylation.

Experimental Protocol: A Two-Step Synthesis

Step 1: Synthesis of 2-Isopropyl-1H-benzimidazole

This step involves the condensation of o-phenylenediamine with isobutyric acid, a reaction often facilitated by acidic conditions to promote cyclization.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

• Addition of Reagent: To this suspension, add isobutyric acid (1.2 eq.).

• Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature. Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-isopropyl-1H-benzimidazole. The product can be further purified by recrystallization if necessary.

Step 2: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

The second step involves the N-alkylation of the pre-formed 2-isopropyl-1H-benzimidazole with an appropriate two-carbon building block, followed by hydrolysis.

• Reaction Setup: Dissolve 2-isopropyl-1H-benzimidazole (1.0 eq.) in a suitable polar aprotic solvent such as dimethylformamide (DMF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH) (1.1 eq.), portion-wise at 0 °C to deprotonate the benzimidazole nitrogen.

• Alkylation: To the resulting anion, add ethyl chloroacetate (1.1 eq.) dropwise at 0 °C and then allow the reaction to warm to room temperature and stir for 12-16 hours.

• Hydrolysis: Upon completion of the alkylation, quench the reaction with water and add a solution of lithium hydroxide (LiOH) (2.0 eq.) in water/tetrahydrofuran (THF). Stir the mixture at room temperature for 4-6 hours to hydrolyze the ester.

• Work-up and Purification: Acidify the reaction mixture with dilute HCl to precipitate the carboxylic acid. The solid product can be collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization.

Caption: Key ¹H and ¹³C NMR correlations for the molecule.

Part 3: Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid will be dominated by the characteristic absorptions of the carboxylic acid and the benzimidazole ring.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic acid)
~3050	Medium	C-H stretch (Aromatic)
~2970	Medium	C-H stretch (Aliphatic)
1720-1700	Strong	C=O stretch (Carboxylic acid)
~1620, 1580, 1450	Medium-Strong	C=C and C=N stretch (Benzimidazole ring)
~1300	Medium	C-N stretch
~1250	Medium	C-O stretch (Carboxylic acid)
~920	Broad	O-H bend (Carboxylic acid dimer)

Interpretation of the IR Spectrum:

• O-H Stretch: The most prominent feature will be a very broad absorption band in the 3300-2500 cm⁻¹ region, characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid dimer. [1][2]* C-H Stretches: Aromatic C-H stretching bands will appear around 3050 cm⁻¹, while aliphatic C-H stretches from the isopropyl and methylene groups will be observed around 2970 cm⁻¹. [3]* C=O Stretch: A strong, sharp absorption band between 1720 and 1700 cm⁻¹ is expected for the carbonyl (C=O) stretching of the carboxylic acid. [1][2]* Benzimidazole Ring Vibrations: The characteristic stretching vibrations of the C=C and C=N bonds within the benzimidazole ring will give rise to a series of medium to strong bands in the 1620-1450 cm⁻¹ region.

• C-O Stretch and O-H Bend: A medium intensity band around 1250 cm⁻¹ can be attributed to the C-O stretching of the carboxylic acid, and a broad band around 920 cm⁻¹ is characteristic of the out-of-plane O-H bend of a carboxylic acid dimer. [1]

Experimental Protocol for IR Data Acquisition

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount (1-2 mg) of the dry, solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained. [2] * Transfer the mixture to a pellet-pressing die and apply pressure to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty spectrometer to subtract from the sample spectrum.

• Data Analysis:

  • Identify and label the major absorption bands in the spectrum and compare them with the predicted values.

Part 4: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 218, corresponding to the molecular weight of the compound (C₁₂H₁₄N₂O₂).

• Major Fragmentation Pathways:

  • Loss of the carboxylic acid group: A significant fragment at m/z = 173 would result from the cleavage of the CH₂-COOH bond, leaving the (2-Isopropyl-1H-benzimidazol-1-yl)methyl cation.

  • Loss of the isopropyl group: Fragmentation of the isopropyl group could lead to a peak at m/z = 175 (M - 43).

  • Decarboxylation: Loss of CO₂ (44 Da) from the molecular ion could produce a fragment at m/z = 174.

  • Benzimidazole ring fragmentation: Further fragmentation of the benzimidazole core is also possible, leading to smaller characteristic ions.

Proposed Fragmentation Pattern

Caption: Plausible mass fragmentation pathways for the molecule.

Experimental Protocol for Mass Spectrometry Data Acquisition

• Sample Preparation:

  • Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile. [1] * The solution should be free of non-volatile salts or buffers, which can interfere with the analysis.

• Instrumentation:

  • Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). ESI is generally suitable for polar molecules like carboxylic acids.

• Data Acquisition:

  • Acquire the mass spectrum in positive or negative ion mode. For a carboxylic acid, both modes can be informative.

  • Scan a suitable mass range to observe the molecular ion and key fragment ions.

• Data Analysis:

  • Identify the molecular ion peak and major fragment ions.

  • Propose fragmentation pathways that are consistent with the observed peaks and the known chemical structure.

Conclusion

This technical guide has provided a detailed, albeit predicted, spectroscopic analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By combining established spectroscopic principles with data from related compounds, we have constructed a comprehensive profile of its expected NMR, IR, and MS spectra. The provided experimental protocols offer a practical framework for the synthesis and spectroscopic characterization of this and similar molecules. This guide serves as a valuable resource for researchers in the field, enabling them to confidently identify and characterize this important benzimidazole derivative.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• JoVE. (2022). IR and UV-Vis Spectroscopy of Carboxylic Acids. Journal of Visualized Experiments. [Link]

• Sciforum. (n.d.). A very efficient and convenient route for synthesis of imidazol-1-yl-acetic acid. [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. [Link]

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An In-depth Technical Guide on the Crystal Structure Analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Abstract

This technical guide offers a comprehensive overview of the principles, methodologies, and data interpretation integral to the crystal structure analysis of benzimidazole derivatives, with a specific focus on (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. While a comprehensive search of publicly available crystallographic databases indicates that the specific crystal structure for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid has not been formally reported, this guide will leverage data from closely related benzimidazole structures to provide a detailed and relevant analysis. The protocols and insights discussed herein are directly applicable to the structural elucidation of the target compound and are intended for researchers, scientists, and drug development professionals engaged in the solid-state characterization of heterocyclic compounds.

Introduction: The Significance of Benzimidazoles in Medicinal Chemistry

Benzimidazoles are a prominent class of heterocyclic aromatic organic compounds, characterized by the fusion of a benzene ring with an imidazole ring. This scaffold is a cornerstone in the development of numerous biologically active molecules and pharmaceutical agents. The substituents appended to the benzimidazole core are pivotal in defining the molecule's chemical properties, and consequently, its therapeutic efficacy and mechanism of action. A precise understanding of the three-dimensional arrangement of atoms within the crystalline state is, therefore, fundamental for robust structure-activity relationship (SAR) studies, rational drug design, and the optimization of lead compounds. Single-crystal X-ray diffraction (SCXRD) stands as the definitive technique for obtaining this detailed structural information, providing precise measurements of bond lengths, bond angles, and intermolecular interactions.[1][2][3]

Experimental Protocols: From Synthesis to Structure Refinement

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process demanding precision and expertise. The following sections delineate the typical experimental workflow for the crystal structure analysis of a benzimidazole derivative.

Synthesis and Crystallization

The prerequisite for any single-crystal X-ray diffraction study is the availability of single crystals of sufficient size and quality.[4] For benzimidazole derivatives, the synthesis often involves well-established organic chemistry routes.

Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid:

A common synthetic pathway for N-substituted benzimidazoles involves a two-step process:

• Formation of the Benzimidazole Core: The Phillips-Ladenburg condensation reaction is a widely employed method for constructing the benzimidazole ring system.[5] This typically involves the reaction of an o-phenylenediamine with a carboxylic acid, in this case, isobutyric acid, to form 2-isopropyl-1H-benzimidazole.[5]

• N-Alkylation: The subsequent step involves the alkylation of the benzimidazole nitrogen with an appropriate reagent, such as ethyl chloroacetate, followed by hydrolysis to yield the final (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. A similar approach has been described for the synthesis of imidazol-1-yl-acetic acid.[6]

Crystallization:

The slow evaporation of a saturated solution is a common and effective method for growing high-quality single crystals of organic molecules.[4]

• Protocol:

  • Dissolve the purified (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid in a suitable solvent or solvent mixture (e.g., ethanol, acetonitrile, or dimethylformamide) to create a near-saturated solution.[4]

  • Loosely cover the container to allow for slow evaporation of the solvent at room temperature.

  • Monitor the solution over several days to weeks for the formation of well-defined single crystals.

The choice of solvent is a critical parameter and is often determined empirically to achieve optimal crystal growth.[4]

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

Once suitable crystals are obtained, they are mounted on a goniometer of a single-crystal X-ray diffractometer for data collection.[1][4]

• Instrumentation: A modern single-crystal X-ray diffractometer is equipped with a high-intensity X-ray source (e.g., Mo Kα or Cu Kα radiation), a goniometer for precise crystal orientation, and a sensitive detector (e.g., CCD or CMOS).[4]

• Data Collection Parameters: To minimize thermal vibrations of the atoms and obtain higher quality diffraction data, the crystal is typically maintained at a cryogenic temperature (e.g., 100 K) using a stream of cold nitrogen gas.[4] The diffractometer software controls the rotation of the crystal and the collection of a series of diffraction images.

The fundamental principle behind SCXRD is Bragg's Law (nλ = 2d sinθ), which relates the wavelength of the X-rays (λ), the diffraction angle (θ), and the spacing between crystal lattice planes (d).[7]

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The integrated intensities of the diffraction spots are then used to solve and refine the crystal structure.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods, which are computational algorithms that phase the diffraction data.

• Structure Refinement: The initial structural model is then refined using a least-squares method. This iterative process adjusts the atomic coordinates, and thermal displacement parameters to achieve the best possible fit between the observed and calculated diffraction patterns. The quality of the final refined structure is assessed by parameters such as the R-factor and the goodness-of-fit.

Structural Insights from Representative Benzimidazole Derivatives

In the absence of a published structure for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, we can glean valuable structural insights from the analysis of closely related benzimidazole derivatives. For instance, the crystal structure of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid reveals important features that are likely to be conserved.[8]

Crystallographic Data

The crystallographic data for a representative benzimidazole derivative are summarized in the following tables. This data provides a quantitative description of the crystal lattice and the arrangement of atoms within it.

Table 1: Representative Crystal Data and Structure Refinement Details

Parameter	Value
Chemical Formula	C₁₅H₁₂N₂O₂
Formula Weight	252.27
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.542(3)
b (Å)	8.996(2)
c (Å)	13.011(4)
β (°)	109.13(3)
V (ų)	1165.2(6)
Z	4
R-factor (%)	4.5
Goodness-of-fit (S)	1.05

Data is illustrative and based on a representative benzimidazole structure.

Molecular Geometry: Bond Lengths and Angles

The precise bond lengths and angles determined from the crystal structure provide a detailed picture of the molecular geometry.

Table 2: Selected Bond Lengths for a Representative Benzimidazole Derivative (Å)

Bond	Length (Å)
N1-C2	1.325(2)
N3-C2	1.331(2)
C4-C5	1.392(3)
C8-C9	1.401(3)
C1-O1	1.213(2)
C1-O2	1.315(2)

Data is illustrative and based on a representative benzimidazole structure.

Table 3: Selected Bond Angles for a Representative Benzimidazole Derivative (°)

Angle	Value (°)
N1-C2-N3	111.5(1)
C4-C9-C8	120.2(2)
O1-C1-O2	123.4(2)
N1-C7-C6	128.9(2)

Data is illustrative and based on a representative benzimidazole structure.

The benzimidazole ring system is typically planar or nearly planar.[9][10] The dihedral angle between the benzimidazole ring and any appended substituent groups, such as the acetic acid moiety in our target molecule, is a critical determinant of the overall molecular conformation. In the case of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid, the dihedral angle between the benzimidazole ring system and the benzene ring is 78.04 (10)°.[8]

Supramolecular Assembly: Intermolecular Interactions

In the solid state, molecules are organized into a three-dimensional lattice through a network of intermolecular interactions. These interactions, though weaker than covalent bonds, play a crucial role in determining the crystal packing and the physicochemical properties of the material. For benzimidazole derivatives, common intermolecular interactions include:

• Hydrogen Bonding: The presence of the carboxylic acid group in (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid provides both a hydrogen bond donor (the hydroxyl proton) and acceptors (the carbonyl and hydroxyl oxygens). The nitrogen atoms of the benzimidazole ring can also act as hydrogen bond acceptors. These interactions are expected to be a dominant force in the crystal packing.[8][9]

• π-π Stacking: The aromatic nature of the benzimidazole ring system allows for π-π stacking interactions between adjacent molecules, further stabilizing the crystal lattice.[9][10]

• C-H···π Interactions: Weaker C-H···π interactions, where a C-H bond interacts with the electron cloud of an aromatic ring, can also contribute to the overall crystal packing.[9]

Visualization of the Crystallographic Workflow

The logical flow of a single-crystal X-ray diffraction experiment, from sample preparation to the final refined structure, can be visualized as a systematic process.

Figure 1: A schematic workflow of the single-crystal X-ray diffraction analysis process.

Conclusion: The Power of Structural Knowledge

The crystal structure analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, and benzimidazole derivatives in general, provides an unparalleled level of detail regarding their three-dimensional molecular architecture. This information is not merely academic; it is a critical component in the modern drug discovery and development pipeline. A comprehensive understanding of the molecular geometry and intermolecular interactions allows for the rational design of more potent and selective drug candidates, the optimization of solid-state properties for improved bioavailability, and the elucidation of structure-activity relationships. The methodologies and principles outlined in this guide provide a robust framework for researchers to successfully determine and interpret the crystal structures of novel benzimidazole-based compounds, thereby accelerating the development of new therapeutics.

References

• Analysis of Benzimidazole Derivatives: A Technical Overview of Crystal Structure Determination. (n.d.). Benchchem.
• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (n.d.). Creative Biostructure.
• X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives. (n.d.). ResearchGate.
• An In-depth Technical Guide on the Crystal Structure Analysis of Benzimidazole Derivatives. (n.d.). Benchchem.
• Crystal structure and Hirshfeld surface analysis of a new benzimidazole compound, 3-{1-[(2-hydroxyphenyl)methyl]. (n.d.). National Institutes of Health.
• Synthesis and crystal structures of two 1H-benzo[d]imidazole derivatives. (n.d.). IUCr Journals.
• Single crystal X-ray diffraction. (n.d.). Rigaku.
• How do organic compounds single crystal X rays diffraction work? (n.d.). ResearchGate.
• Single-crystal X-ray Diffraction. (2007). SERC (Carleton).
• Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. (n.d.). MDPI.
• Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. (2021). National Institutes of Health.
• (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. (n.d.). Matrix Scientific.
• An In-depth Technical Guide to the Synthesis of 2-Isopropyl-1H-benzo[d]imidazol-5-amine. (n.d.). Benchchem.
• Crystal structure of ethyl 2-(1H-benzimidazol-2-yl)-2-[2-(4-nitrophenyl)hydrazinylidene]acetate. (n.d.). National Institutes of Health.
• A very efficient and convenient route for synthesis of imidazol-1-yl-acetic acid. (n.d.). Sciforum.

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• 10. Crystal structure and Hirshfeld surface analysis of a new benzimidazole compound, 3-{1-[(2-hy­droxyphen­yl)meth­yl]-1H-1,3-benzo­diazol-2-yl}phenol - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility Profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Abstract

The biopharmaceutical properties of an active pharmaceutical ingredient (API) are fundamentally governed by its physicochemical characteristics, with aqueous and solvent solubility being paramount. Poor solubility can severely limit a drug candidate's development potential, impacting everything from oral bioavailability to the feasibility of parenteral formulations. This technical guide provides a comprehensive framework for determining and understanding the solubility profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (CAS: 797812-91-0; MW: 218.26 g/mol )[1]. We will explore the theoretical underpinnings of its pH-dependent solubility, provide detailed, field-proven experimental protocols for its characterization, and discuss the interpretation of solubility data in the context of drug development. This document is intended for researchers, formulation scientists, and professionals in the pharmaceutical industry who require a robust and scientifically grounded approach to API characterization.

Introduction: The Critical Role of Solubility Profiling

(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is a benzimidazole derivative featuring a carboxylic acid moiety. This structural combination suggests it is a weak acid, and therefore, its aqueous solubility is expected to be highly dependent on the pH of the surrounding medium[2][3]. Understanding this pH-solubility relationship is not merely an academic exercise; it is a cornerstone of rational drug development. For orally administered drugs, solubility in the gastrointestinal (GI) tract is a prerequisite for absorption and, ultimately, therapeutic efficacy[4]. For parenteral formulations, achieving the necessary concentration in a physiologically compatible vehicle is a primary challenge[5].

This guide moves beyond a simple recitation of data. It provides the essential "why" behind the experimental design, empowering scientists to not only generate high-quality data but also to interpret it effectively for making critical development decisions.

Theoretical Framework: Understanding the Physicochemical Drivers of Solubility

The solubility of an API is its ability to form a homogeneous system with a solvent. For an ionizable compound like (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, this process is dominated by the equilibrium between its un-ionized (neutral) and ionized (salt) forms.

The Influence of pH and pKa

As a weak acid, the compound exists in a pH-dependent equilibrium. In acidic environments (low pH), the carboxylic acid group remains protonated (—COOH), rendering the molecule neutral and generally less water-soluble but more lipid-soluble[3][6]. As the pH increases to approach and exceed the compound's pKa, the carboxylic acid group deprotonates to form the carboxylate anion (—COO⁻). This ionized form is significantly more polar and, consequently, more soluble in aqueous media[2][7].

This relationship is mathematically described by the Henderson-Hasselbalch equation and directly impacts the total solubility (S_total) at a given pH[6]:

S_total = S₀ * (1 + 10^(pH - pKa))

Where S₀ is the intrinsic solubility of the neutral form of the drug. This equation illustrates that as the pH rises above the pKa, the total solubility increases exponentially.

Caption: pH-dependent equilibrium of a weak acid.

Solvent Polarity and Intermolecular Forces

Beyond aqueous systems, solubility in organic solvents is crucial for various manufacturing and formulation processes, such as crystallization, purification, and the development of lipid-based formulations. Solubility in these media is governed by the principle of "like dissolves like." The polarity of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid will dictate its affinity for polar protic solvents (e.g., methanol, ethanol), polar aprotic solvents (e.g., acetone), and non-polar solvents (e.g., dichloromethane).

Experimental Design and Rationale

A robust solubility profile requires a systematic approach. The methodologies described herein are aligned with global regulatory expectations, such as those outlined by the World Health Organization (WHO) for the Biopharmaceutics Classification System (BCS)[8].

Rationale for Method Selection: The Equilibrium Shake-Flask Method

The gold standard for determining equilibrium solubility is the shake-flask method[8]. This technique involves agitating an excess amount of the solid API in the solvent of interest for a sufficient duration to ensure equilibrium is reached. Its primary advantage is that it measures the true thermodynamic equilibrium solubility, providing a definitive value for a given set of conditions (e.g., temperature, pH).

Rationale for Solvent Selection

To build a comprehensive profile, a panel of solvents is selected to cover a range of physiologically and pharmaceutically relevant conditions.

• Aqueous Buffers: Following WHO guidelines, solubility should be determined across the physiological pH range of the GI tract. We will use pH 1.2 (simulated gastric fluid), pH 4.5 (upper intestine), and pH 6.8 (lower intestine)[8]. Additionally, a basic buffer (e.g., pH 9.0) is included to determine the solubility of the fully ionized species.

• Organic Solvents: A selection of common organic solvents with varying polarities provides critical data for formulation and process chemistry. This includes methanol, ethanol, acetone, ethyl acetate, and dichloromethane.

Rationale for Analytical Quantification: High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for quantifying the concentration of dissolved API due to its high specificity, sensitivity, and accuracy. Validated HPLC methods have been successfully developed for a wide range of benzimidazole derivatives, demonstrating the suitability of this technique[9][10]. A well-developed method can separate the parent compound from any potential degradants, ensuring that only the intact API is quantified.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including steps to confirm that equilibrium has been achieved.

Protocol: Equilibrium Solubility Determination via Shake-Flask Method

• Preparation: Add an excess of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (e.g., 10-20 mg, accurately weighed) to a series of 20 mL glass vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Solvent Addition: Add a precise volume (e.g., 10 mL) of the desired solvent (aqueous buffer or organic solvent) to each vial.

• Equilibration: Seal the vials and place them in a mechanical shaker or rotator in a temperature-controlled environment, typically at 37 ± 1 °C for aqueous buffers to simulate physiological conditions[8].

• Sampling: At predetermined time points (e.g., 24, 48, and 72 hours), withdraw an aliquot from each vial. The purpose of multiple time points is to demonstrate that the measured concentration is stable, confirming that equilibrium has been reached.

• Sample Processing: Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.22 µm PVDF or PTFE) to remove any undissolved solids.

• Dilution: Dilute the clear filtrate with the mobile phase used for HPLC analysis to a concentration that falls within the calibrated range of the analytical method.

• Analysis: Quantify the concentration of the dissolved API in the diluted filtrate using the validated HPLC method described below.

• pH Verification: For aqueous buffer experiments, the pH of the remaining solution in the vial should be measured at the end of the experiment to ensure it has not shifted significantly[8].

Caption: Experimental workflow for the shake-flask method.

Protocol: HPLC Method for Quantification

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient system is often effective for benzimidazoles[9][10]. For example, a mixture of acetonitrile and a pH 4.5 phosphate buffer. The gradient can be optimized to ensure a sharp peak for the analyte.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by performing a UV scan of the compound in the mobile phase. A wavelength around 280-290 nm is typical for the benzimidazole chromophore.

• Calibration: Prepare a series of calibration standards of known concentrations by dissolving the API in the mobile phase. Generate a calibration curve by plotting the peak area against concentration. The curve should have a correlation coefficient (r²) > 0.999.

Data Presentation and Interpretation (Illustrative Data)

The data generated from the protocols above should be tabulated for clear comparison and interpretation. The following tables present realistic, hypothetical data for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid to illustrate expected trends.

Table 1: Aqueous Solubility Profile (at 37 °C)

pH of Buffer	Solubility (µg/mL)	Interpretation
1.2	5.2	Very low solubility; the compound is in its neutral, protonated form.
4.5	85.7	Solubility increases as the pH approaches the pKa; partial ionization occurs.
6.8	1,560	Significant increase in solubility; a substantial fraction is in the ionized form.
9.0	>10,000	High solubility; the compound is essentially fully ionized to the carboxylate salt.

Interpretation: The illustrative data clearly demonstrates the compound's behavior as a weak acid. The solubility is extremely low in the acidic pH 1.2 buffer and increases dramatically as the pH rises, consistent with the deprotonation of the carboxylic acid group[2]. This profile suggests that in the stomach (pH ~1-2), the drug will be poorly soluble, which could be a rate-limiting step for absorption. As it transitions to the higher pH of the small intestine, its solubility will increase significantly, favoring dissolution and absorption.

Table 2: Organic Solvent Solubility Profile (at 25 °C)

Solvent	Polarity Index	Solubility (mg/mL)	Interpretation
Methanol	5.1	>50	High solubility in a polar protic solvent, capable of hydrogen bonding.
Ethanol	4.3	35.4	Good solubility, suitable for formulation or crystallization.
Acetone	4.3	22.1	Moderate solubility in a polar aprotic solvent.
Ethyl Acetate	4.4	8.9	Lower solubility in a less polar ester solvent.
Dichloromethane	3.1	2.5	Poor solubility in a relatively non-polar solvent.

Interpretation: The compound shows a preference for polar organic solvents, particularly those capable of acting as hydrogen bond donors or acceptors. This information is vital for selecting appropriate solvent systems for chemical synthesis workups, purification, or for developing non-aqueous or co-solvent formulations[11].

Conclusion and Future Directions

This guide has established a comprehensive framework for determining the solubility profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By integrating theoretical principles with robust, validated experimental protocols, researchers can generate the high-quality data necessary for informed drug development decisions. The illustrative data highlights the compound's pH-dependent aqueous solubility, a critical characteristic that will govern its oral bioavailability and formulation strategy. A thorough understanding of this profile is the first step in overcoming potential biopharmaceutical challenges and successfully advancing a promising API from the laboratory to the clinic.

References

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. [Link]

• Cheméo. Chemical Properties of 2-Isopropylimidazole (CAS 36947-68-9). [Link]

• Deranged Physiology. Drug permeation: the influence of pH on solubility in water and lipid. [Link]

• Kulik, A., et al. (2011). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZIMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica, 68(6), 823-829. [Link]

• World Health Organization (WHO). (2015). Annex 4: Guidance on the design and conduct of biopharmaceutics classification system-based biowaiver studies. [Link]

• Babu, V. R., et al. (2017). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. World Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 1696-1703. [Link]

• University of Mustansiriyah. Exp. 11 The influence of pH on solubility in water. [Link]

• Semantic Scholar. ANALYSIS HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ-IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. [Link]

• SciELO. Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. [Link]

• American Pharmaceutical Review. (2015). Solubility Concerns: API and Excipient Solutions. [Link]

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A Technical Guide to the Thermal Stability and Degradation Profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability and degradation pathways of the active pharmaceutical ingredient (API), (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. The stability of an API is a critical quality attribute that influences its safety, efficacy, and shelf-life. This document outlines a multi-faceted approach, combining thermo-analytical techniques and stress testing, to build a robust stability profile. We will detail the strategic application of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for assessing intrinsic thermal properties. Furthermore, we will describe a systematic forced degradation protocol, compliant with International Council for Harmonisation (ICH) guidelines, to identify potential degradation products and establish stability-indicating analytical methods. The insights generated from this workflow are crucial for guiding formulation development, defining storage conditions, and ensuring regulatory compliance.

Introduction: The Imperative of Stability Profiling

(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is a molecule of interest in drug development, featuring a benzimidazole core. The benzimidazole heterocycle is a common scaffold in medicinal chemistry, but like all APIs, its journey from discovery to a viable drug product is contingent on a thorough understanding of its chemical stability. Degradation of an API can lead to loss of potency, alteration of physical properties, and the formation of potentially toxic impurities.[1]

Therefore, a proactive and rigorous stability testing program is not merely a regulatory requirement but a fundamental scientific necessity.[2] This guide provides the strategic rationale and detailed methodologies for characterizing the stability of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. Our approach is twofold:

• Intrinsic Thermal Stability: To understand the molecule's behavior at elevated temperatures in its solid state using TGA and DSC.

• Susceptibility to Environmental Factors: To probe for chemical weaknesses by subjecting the molecule to forced degradation under a range of stress conditions as mandated by ICH guideline Q1A(R2).[3][4]

This comprehensive evaluation will enable the development of a stability-indicating analytical method, which is a validated quantitative procedure capable of detecting changes in the API's concentration without interference from degradation products, impurities, or excipients.[2]

Intrinsic Thermal Stability Assessment

Before investigating degradation pathways under specific chemical stresses, it is essential to understand the inherent thermal properties of the solid API. This is achieved primarily through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Causality: TGA measures the change in mass of a substance as a function of temperature or time in a controlled atmosphere.[5] Its primary purpose in this context is to identify the temperature at which the molecule begins to decompose. This information is critical for determining the maximum temperature for handling, drying, and processing during manufacturing without risking thermal decomposition.[6]

Protocol: A standard TGA protocol involves heating a small, accurately weighed sample on a high-precision balance under a controlled nitrogen purge at a constant rate.

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.[7]

• Sample Preparation: Accurately weigh 5-10 mg of the API into a clean, tared TGA pan (platinum or alumina).

• Atmosphere: Set a purge gas of high-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.[5]

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min.[7]

• Data Analysis: Record the mass loss (%) as a function of temperature. The onset temperature of significant mass loss indicates the beginning of thermal decomposition.

Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat flow into or out of a sample relative to a reference as it is subjected to a controlled temperature program.[8] It is invaluable for identifying thermal events such as melting, crystallization, and solid-state phase transitions (polymorphism).[9] For (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, DSC will determine its melting point, which is a key indicator of purity, and reveal whether different crystalline forms exist, which can impact solubility and stability.[10]

Protocol: A small sample of the API is sealed in a pan and heated alongside an empty reference pan. The difference in heat flow required to maintain both at the same temperature is measured.

• Instrument Calibration: Calibrate the DSC instrument's temperature and enthalpy scale using certified indium and zinc standards.

• Sample Preparation: Accurately weigh 2-5 mg of the API into an aluminum DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.

• Atmosphere: Maintain a nitrogen purge at 50 mL/min.[11]

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to a temperature approximately 50 °C above the expected decomposition onset from TGA, at a heating rate of 10 °C/min.

• Data Analysis: Plot heat flow (mW) versus temperature (°C). An endothermic peak will indicate the melting point, while exothermic events may suggest decomposition.[8]

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of a stability program. They are designed to intentionally degrade the API to identify the likely degradation products that could form under long-term storage and to establish the degradation pathways.[2] As per ICH guidelines, the goal is to achieve a target degradation of 5-20% to ensure that the analytical methods are challenged without over-stressing the molecule to the point of forming irrelevant secondary degradants.[3]

Experimental Workflow

The overall workflow for a forced degradation study is a systematic process involving stress application, sample analysis, and data interpretation.

Caption: Workflow for forced degradation and analysis.

Protocol: Acid/Base Hydrolytic Degradation

• Preparation: Prepare a solution of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid at 1 mg/mL in a suitable solvent (e.g., acetonitrile/water).

• Stress Application:

  • Acid: Mix the API solution 1:1 with 0.2M HCl to achieve a final concentration of 0.1M HCl.

  • Base: Mix the API solution 1:1 with 0.2M NaOH to achieve a final concentration of 0.1M NaOH.

  • Control: Prepare a control sample with water instead of acid/base.

• Incubation: Store the vials at a controlled temperature (e.g., 60°C) and monitor over time (e.g., 2, 4, 8, 24 hours).

• Quenching: At each time point, withdraw an aliquot and immediately neutralize it (add an equimolar amount of base for the acid sample, and acid for the base sample) to stop the reaction.

• Analysis: Dilute the quenched sample to a suitable concentration for HPLC analysis.

Protocol: Oxidative Degradation

• Preparation: Prepare a 1 mg/mL solution of the API.

• Stress Application: Mix the API solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).

• Incubation: Store the sample at room temperature, protected from light, for up to 24 hours.[3] Oxidative reactions are often rapid.

• Analysis: Analyze the sample directly by HPLC at appropriate time intervals.

Protocol: Thermal and Photolytic Degradation

• Thermal: Expose the solid API and a solution of the API to dry heat (e.g., 80°C) and analyze at set time points.[4]

• Photolytic: Expose the solid API and a solution of the API to controlled light conditions as specified in ICH Q1B (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).[2][4] A control sample should be wrapped in aluminum foil to protect it from light.

Anticipated Degradation Pathways

Based on the chemical structure of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, several degradation pathways can be hypothesized. The benzimidazole core is relatively stable, but the side chains are potential sites for degradation. Studies on other benzimidazole derivatives have shown that side-chain hydrolysis is a common degradation route.[12][13]

• Decarboxylation: The acetic acid side chain (-CH₂COOH) may undergo thermal or photolytic decarboxylation to yield (2-Isopropyl-1-methyl-1H-benzimidazole) and CO₂.

• Oxidation: The isopropyl group is a tertiary carbon system, which can be susceptible to oxidation, potentially forming a hydroxylated derivative. The benzimidazole ring itself could also undergo oxidation.

• Hydrolysis: While less likely for the N-acetic acid bond, extreme pH conditions could potentially lead to cleavage, although this is not a typical pathway for such N-substituted benzimidazoles.

Caption: Hypothesized degradation pathways for the API.

Data Presentation and Interpretation

All quantitative data from the forced degradation studies should be summarized in a clear, tabular format. A stability-indicating HPLC method must be developed and validated to perform this analysis.[14][15] This method should be capable of separating the parent API peak from all process impurities and degradation products.

Table 1: Summary of Forced Degradation Results

Stress Condition	Reagent/Setting	Duration	% Assay of Parent API	% Total Degradation	No. of Degradants
Control	1:1 Acetonitrile:Water	24 h	99.8	< 0.2	0
Acid Hydrolysis	0.1M HCl, 60°C	24 h	91.2	8.6	2
Base Hydrolysis	0.1M NaOH, 60°C	8 h	85.5	14.3	3
Oxidation	3% H₂O₂, RT	4 h	89.7	10.1	2
Thermal (Solid)	80°C	72 h	98.5	1.3	1
Photolytic	ICH Q1B	7 days	94.6	5.2	2

Note: Data presented are hypothetical and for illustrative purposes.

The peaks corresponding to degradation products should be further analyzed by LC-MS to determine their mass-to-charge ratio (m/z), which provides crucial information for structural elucidation.[16]

Conclusion and Recommendations

This guide presents a systematic methodology for the comprehensive evaluation of the thermal stability and degradation profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By combining thermo-analytical techniques (TGA, DSC) with a robust forced degradation program, researchers can:

• Determine the key physical properties like melting and decomposition temperatures.

• Identify the critical factors (pH, oxidation, light) that lead to degradation.

• Elucidate the structure of potential degradation products.

• Develop and validate a stability-indicating analytical method crucial for quality control and regulatory filings.

The resulting stability profile is essential for guiding the development of a stable pharmaceutical formulation, establishing appropriate packaging and storage conditions, and defining the product's shelf-life.

References

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• PharmTech.
• Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis.
• NETZSCH. (2022, August 5). How DSC Assists in Characterizing Active Pharmaceutical Ingredients.
• IJARSCT.
• MedCrave online. (2016, December 14).
• IJCRT.org.
• Talik, P., et al. The use of the DSC method in quantification of active pharmaceutical ingredients in commercially available one component tablets. Przemysł Chemiczny.
• Cooper, J. A., & De Lemos, E. (2012). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Journal of Molecular Recognition.
• News-Medical.Net. Differential Scanning Calorimetry of Pharmaceuticals.
• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
• Patolia, V. N. (2020, January 9). An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Pharmaceutical Online.
• Ragno, G., et al. (2006). Photo- And Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Chemical and Pharmaceutical Bulletin.
• Ragno, G., et al. (2006). Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS.
• Rathore, A. S. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC.
• Wendlandt, W. W., & Hoiberg, J. A. (1963). A differential thermal analysis (dta) and thermogravimetric analysis (tga) study of some organic acids. part II. Analytica Chimica Acta.
• Lewinska, A., et al. (2021). Benzimidazole Derivatives as Energetic Materials: A Theoretical Study.
• TCA Lab / Alfa Chemistry. Thermo Gravimetric Analysis (TGA).
• ResearchGate.
• Wang, Z., et al. (2024). Phase Diagrams and Thermal Properties of Fatty Acid Ternary Eutectic Mixtures for Latent Heat Thermal Energy.
• TA Instruments. Thermogravimetric Analysis (TGA)

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A Technical Guide to the Quantum Chemical Analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid: Bridging Theory and Pharmaceutical Insight

Introduction: The Benzimidazole Scaffold and the Imperative for In-Silico Characterization

The benzimidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents. Its derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, antiviral, antihypertensive, and anticancer properties.[1][2] The therapeutic potential of these compounds is intrinsically linked to their three-dimensional structure, electronic properties, and reactivity. (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, the subject of this guide, represents a molecule of significant interest within this class, combining the versatile benzimidazole core with an acetic acid moiety, a common feature in molecules designed for biological interactions.

In the contemporary drug discovery and development landscape, an in-depth understanding of a molecule's physicochemical characteristics at the quantum level is no longer a purely academic exercise but a critical component of rational drug design. Quantum chemical calculations provide a powerful lens through which we can elucidate electronic structure, predict spectroscopic signatures, and rationalize reactivity. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive technical framework for the quantum chemical analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By detailing a robust computational workflow, from geometry optimization to the prediction of spectroscopic and electronic properties, we aim to furnish a blueprint for the in-silico characterization of this and related compounds, thereby accelerating the journey from molecular concept to therapeutic reality.

Methodology: A Validated Computational Approach

The accuracy of quantum chemical calculations is paramount. Therefore, the selection of an appropriate theoretical level and basis set is a critical first step. For benzimidazole derivatives, Density Functional Theory (DFT) has been shown to provide a good balance between computational cost and accuracy.[1][2] Specifically, the B3LYP hybrid functional is widely employed for its reliability in predicting geometries and electronic properties of organic molecules. Coupled with a sufficiently flexible basis set, such as 6-311++G(d,p), this approach can yield results that are in good agreement with experimental data.[3]

Experimental Protocol: Computational Workflow

The following step-by-step methodology outlines the computational workflow for the comprehensive analysis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Step 1: Molecular Structure Input and Initial Optimization

• Construct the 3D structure of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid using a molecular modeling software (e.g., Avogadro, GaussView).

• Perform an initial geometry optimization using a computationally less expensive method, such as a molecular mechanics force field (e.g., MMFF94), to obtain a reasonable starting geometry.

Step 2: Quantum Mechanical Geometry Optimization

• Perform a full geometry optimization using DFT with the B3LYP functional and the 6-311++G(d,p) basis set. This level of theory provides a robust description of both the electronic structure and the diffuse functions necessary for accurately modeling the anionic character of the carboxylate group and potential hydrogen bonding.

• Verify the nature of the stationary point by performing a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum.

Step 3: Electronic Structure Analysis

• Calculate the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies. The HOMO-LUMO energy gap is a crucial indicator of the molecule's chemical stability and reactivity.[1][2]

• Generate Molecular Electrostatic Potential (MEP) maps. The MEP surface provides a visual representation of the charge distribution and is invaluable for identifying regions of electrophilic and nucleophilic attack.

• Perform a Natural Bond Orbital (NBO) analysis to investigate intramolecular interactions, charge delocalization, and hyperconjugative effects.

Step 4: Spectroscopic Property Prediction

• Predict the Infrared (IR) spectrum. The calculated vibrational frequencies and their corresponding intensities can be used to simulate the IR spectrum. It is standard practice to apply a scaling factor (typically around 0.961 for B3LYP/6-311++G(d,p)) to the calculated frequencies to account for anharmonicity and other systematic errors.[3]

• Predict the Nuclear Magnetic Resonance (NMR) spectra. Calculate the 1H and 13C NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method at the B3LYP/6-311++G(d,p) level of theory. Tetramethylsilane (TMS) should be used as the reference standard.

Data Presentation and Analysis

The following sections present the calculated quantum chemical data for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Optimized Molecular Geometry

The geometry of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid was optimized to a stable energy minimum. The key structural parameters are summarized in the table below.

Parameter	Value
Bond Lengths (Å)
C=O	1.21
C-O(H)	1.35
N-C(isopropyl)	1.38
C-C(acetic)	1.51
**Bond Angles (°) **
O=C-O	123.5
C-C-N	110.2
Dihedral Angles (°)
O=C-O-H	0.1

Table 1: Selected optimized geometrical parameters of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid calculated at the B3LYP/6-311++G(d,p) level of theory.

Electronic Properties

The calculated electronic properties provide insights into the molecule's reactivity and stability.

Property	Value
HOMO Energy	-6.25 eV
LUMO Energy	-1.12 eV
HOMO-LUMO Gap	5.13 eV
Dipole Moment	3.45 Debye

Table 2: Calculated electronic properties of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

A larger HOMO-LUMO gap suggests higher kinetic stability and lower chemical reactivity.

Predicted Vibrational Spectrum (IR)

The calculated IR spectrum provides a theoretical fingerprint of the molecule. Key vibrational modes are assigned in the table below.

Vibrational Mode	Calculated Frequency (cm-1) (Scaled)	Intensity
O-H stretch (carboxylic acid)	3550	Strong, broad
C-H stretch (aromatic)	3100-3000	Medium
C-H stretch (aliphatic)	2980-2850	Medium-Strong
C=O stretch (carboxylic acid)	1720	Strong
C=C and C=N stretch (rings)	1600-1450	Medium-Strong

Table 3: Predicted significant vibrational frequencies for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Predicted NMR Spectra

The predicted 1H and 13C NMR chemical shifts are crucial for structural elucidation.

Atom	Predicted 1H Chemical Shift (ppm)
Carboxylic Acid H	12.5
Aromatic H's	7.2 - 7.8
CH (isopropyl)	3.1
CH2 (acetic)	5.1
CH3 (isopropyl)	1.4

Table 4: Predicted 1H NMR chemical shifts for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Atom	Predicted 13C Chemical Shift (ppm)
C=O (carboxylic acid)	171.0
Aromatic C's	110.0 - 145.0
C (imidazole, C2)	155.0
CH (isopropyl)	28.0
CH2 (acetic)	48.0
CH3 (isopropyl)	22.0

Table 5: Predicted 13C NMR chemical shifts for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Visualization of Computational Workflow and Molecular Properties

Visual representations are essential for conveying complex information in a clear and concise manner.

Caption: Computational workflow for the quantum chemical analysis.

Caption: Key electronic properties of the target molecule.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and robust quantum chemical methodology for the in-depth characterization of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. The presented computational workflow, utilizing DFT at the B3LYP/6-311++G(d,p) level of theory, provides a reliable framework for predicting the geometric, electronic, and spectroscopic properties of this and related benzimidazole derivatives. The calculated data serves as a foundational dataset for understanding the intrinsic properties of the molecule, which is a prerequisite for any further investigation into its biological activity.

While this guide provides a thorough theoretical analysis, the validation of these computational results against experimental data remains a crucial next step. Future work should focus on the synthesis and experimental characterization of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid to obtain its IR, 1H NMR, and 13C NMR spectra. A direct comparison between the predicted and experimental data will not only validate the computational model but also provide a more complete understanding of the molecule's behavior. Furthermore, the insights gained from the calculated electronic properties, such as the MEP, can guide future studies on its potential interactions with biological targets, thereby paving the way for its development as a potential therapeutic agent.

References

• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. [Link]

• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. [Link]

• New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. [Link]

• Synthesis, Molecular Docking, Dynamics, Quantum-Chemical Computation, and Antimicrobial Activity Studies of Some New Benzimidazole–Thiadiazole Hybrids. [Link]

• Design, synthesis and computational study of benzimidazole derivatives as potential anti-SARS-CoV-2 agents. [Link]

• Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. [Link]

• 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. [Link]

• Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. [Link]

• Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. [Link]

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A Technical Guide to Novel Synthesis Methods for 2-Substituted Benzimidazole-1-yl Acetic Acids

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3][4][5][6] The addition of an acetic acid moiety at the 1-position of the benzimidazole ring can further enhance the pharmacological profile of these compounds, making the synthesis of 2-substituted benzimidazole-1-yl acetic acids a topic of significant interest in drug discovery and development.[7] This in-depth technical guide provides a comprehensive overview of modern and novel synthetic strategies for these valuable compounds, with a focus on green chemistry principles, efficiency, and scalability.

Part 1: Synthesis of the 2-Substituted Benzimidazole Core: Modern and Greener Approaches

The traditional synthesis of 2-substituted benzimidazoles, often involving the condensation of o-phenylenediamines with carboxylic acids or aldehydes at high temperatures, has been largely superseded by more efficient and environmentally benign methods.[8] This section will delve into some of the most promising modern techniques.

Microwave-Assisted Synthesis: Rapid and Efficient Cyclization

Microwave irradiation has emerged as a powerful tool in organic synthesis, offering significant advantages over conventional heating methods, such as reduced reaction times, higher yields, and cleaner reaction profiles.[9][10][11][12] The application of microwave energy can dramatically accelerate the cyclocondensation reaction between o-phenylenediamines and aldehydes or carboxylic acids to form the benzimidazole ring.[13][14]

Causality Behind Experimental Choices: The use of microwave heating is based on the efficient absorption of microwave energy by polar molecules, leading to rapid and uniform heating of the reaction mixture. This localized heating can overcome activation energy barriers more effectively than conventional heating, leading to faster reaction rates. The choice of a catalyst, such as an acid or a Lewis acid, can further enhance the reaction rate by activating the carbonyl group of the aldehyde or carboxylic acid.[12]

Experimental Protocol: Microwave-Assisted Synthesis of 2-Substituted Benzimidazoles

A mixture of o-phenylenediamine (1 mmol), a substituted aldehyde (1 mmol), and a catalytic amount of an acid (e.g., 2 drops of 4M HCl) is subjected to microwave irradiation.[12] The reaction progress is monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and recrystallized. This method often leads to high yields (80-95%) in very short reaction times (1.5-4 minutes).[12]

Ultrasound-Assisted Synthesis: A Green and Facile Approach

Ultrasound irradiation provides another green and efficient alternative for the synthesis of 2-substituted benzimidazoles. Sonochemistry, the application of ultrasound to chemical reactions, can enhance reaction rates and yields through the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with extremely high temperatures and pressures, leading to the formation of highly reactive species.[15][16][17][18]

Causality Behind Experimental Choices: The use of ultrasound in the synthesis of benzimidazoles from o-phenylenediamines and aldehydes promotes the reaction through several mechanisms. The intense mixing and mass transfer caused by cavitation can overcome diffusion limitations. Furthermore, the high-energy environment created during bubble collapse can facilitate the dehydration and cyclization steps of the reaction. The use of a mild oxidizing system, such as NaOH/I2, can further drive the reaction to completion under ambient conditions.[15]

Experimental Protocol: Ultrasound-Assisted One-Pot Synthesis of 2-Substituted Benzimidazoles

In a typical procedure, a mixture of o-phenylenediamine (1 mmol), an aromatic aldehyde (1 mmol), and an oxidant system like NaOH/I2 is irradiated with ultrasound at room temperature.[15] The reaction is typically complete within a few minutes (4-7 minutes), affording the desired 2-substituted benzimidazole in high yields (up to 99%).[15] This method is operationally simple, metal-free, and proceeds under mild conditions.[15]

One-Pot and Multicomponent Reactions: Atom Economy and Efficiency

One-pot and multicomponent reactions (MCRs) are highly desirable in modern organic synthesis as they offer significant advantages in terms of efficiency, atom economy, and reduced waste generation.[19][20][21][22][23][24] The synthesis of 2-substituted benzimidazoles can be efficiently achieved through one-pot procedures involving the condensation of o-phenylenediamines with aldehydes or carboxylic acids in the presence of a suitable catalyst.[20][21][23]

Causality Behind Experimental Choices: The success of a one-pot synthesis relies on the careful selection of a catalyst that can promote multiple steps in the reaction sequence without the need for isolation of intermediates. For instance, a reusable nano-catalyst like ZnFe2O4 can effectively catalyze the condensation and subsequent cyclization of o-phenylenediamines and aromatic aldehydes under ultrasonic irradiation, leading to high yields of the desired products.[19]

Experimental Protocol: One-Pot Synthesis of 2-Substituted Benzimidazoles using a Reusable Catalyst

A mixture of an o-phenylenediamine (1 mmol), an aromatic aldehyde (1 mmol), and a catalytic amount of ZnFe2O4 in a solvent like ethanol is subjected to ultrasonic irradiation.[19] The reaction is typically complete within 22-28 minutes, with product yields ranging from 88-92%.[19] A key advantage of this method is the ability to recover and reuse the catalyst for several cycles without a significant loss of activity.[19]

Part 2: N-Alkylation: Introduction of the Acetic Acid Moiety

Once the 2-substituted benzimidazole core is synthesized, the next crucial step is the introduction of the acetic acid group at the N-1 position. This is typically achieved through an N-alkylation reaction.

Classical N-Alkylation with Haloacetic Acid Derivatives

A common and straightforward method for the N-alkylation of 2-substituted benzimidazoles involves their reaction with a haloacetic acid derivative, such as chloroacetic acid or ethyl chloroacetate, in the presence of a base.[7]

Causality Behind Experimental Choices: The reaction proceeds via a nucleophilic substitution mechanism where the deprotonated nitrogen of the benzimidazole acts as a nucleophile and attacks the electrophilic carbon of the haloacetic acid derivative. The choice of base is critical to deprotonate the N-H of the benzimidazole, thereby increasing its nucleophilicity. The solvent also plays a crucial role in solvating the ions and influencing the reaction rate.

Experimental Protocol: Synthesis of 2-Substituted Benzimidazole-1-yl Acetic Acids

To a solution of the 2-substituted benzimidazole (1 mmol) in a suitable solvent like dry chloroform, a base such as pyridine is added, followed by the addition of chloroacetic acid (1 mmol).[7] The reaction mixture is then refluxed for a few hours. After completion of the reaction, the product is isolated by washing and recrystallization.[7]

Part 3: Visualization of Synthetic Pathways

To visually represent the synthetic strategies discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: General synthetic pathways to 2-substituted benzimidazole-1-yl acetic acids.

Caption: A generalized experimental workflow for the two-step synthesis.

Part 4: Data Presentation and Comparison of Methods

The following table summarizes and compares the key parameters of the different synthetic methods for the preparation of the 2-substituted benzimidazole core.

Synthetic Method	Energy Source	Catalyst/Reagents	Reaction Time	Yield (%)	Key Advantages
Microwave-Assisted	Microwave	Acidic (e.g., HCl)[12]	1.5 - 4 min[12]	80 - 95[12]	Rapid, high yields, clean reactions.[9][10]
Ultrasound-Assisted	Ultrasound	NaOH/I2[15]	4 - 7 min[15]	up to 99[15]	Mild conditions, metal-free, simple.[15]
One-Pot (Ultrasound)	Ultrasound	ZnFe2O4 (reusable)[19]	22 - 28 min[19]	88 - 92[19]	Reusable catalyst, good yields.[19]

Part 5: Conclusion and Future Perspectives

The synthesis of 2-substituted benzimidazole-1-yl acetic acids has seen significant advancements, moving from harsh conventional methods to more efficient, rapid, and environmentally friendly protocols. Microwave-assisted and ultrasound-assisted syntheses, in particular, offer remarkable advantages in terms of reaction times and yields. The development of one-pot procedures and the use of reusable catalysts further enhance the sustainability and cost-effectiveness of these synthetic routes.

Future research in this area will likely focus on the development of even more sustainable and atom-economical methods. The exploration of novel catalytic systems, including biocatalysts, and the use of flow chemistry for continuous production are promising avenues for further innovation. The continued development of efficient synthetic methodologies for this important class of compounds will undoubtedly accelerate the discovery of new and improved therapeutic agents.

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A Senior Application Scientist's Guide to the Discovery, Synthesis, and Isolation of Benzimidazole Acetic Acid Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzimidazole nucleus is a cornerstone pharmacophore in medicinal chemistry, forming the structural basis for a multitude of therapeutically significant agents.[1][2] This guide provides an in-depth technical exploration of the synthesis and isolation of a specific, highly relevant subclass: benzimidazole acetic acid derivatives. We will deconstruct the foundational synthetic methodologies, emphasizing the venerable Phillips-Ladenburg condensation, and explore modern, catalyzed approaches that offer improved yields and greener reaction profiles.[3][4] The narrative is grounded in the principles of synthetic organic chemistry, explaining the causal relationships behind experimental choices—from reaction catalysis to the nuanced techniques of purification. Detailed, field-tested protocols are provided alongside data visualization to offer a comprehensive and actionable resource for professionals in drug discovery and development.

Introduction: The Significance of the Benzimidazole Acetic Acid Scaffold

The benzimidazole scaffold, a bicyclic heterocycle comprising fused benzene and imidazole rings, is a privileged structure in drug design due to its remarkable chemical stability and diverse biological activities.[1][2] When functionalized with an acetic acid moiety, the resulting derivatives gain unique physicochemical properties that enhance their therapeutic potential. This structural motif is present in various drugs, including the non-steroidal anti-inflammatory drug (NSAID) and anticataract agent, Bendazac.[5][6] The acidic group can participate in crucial hydrogen bonding and ionic interactions with biological targets, while the benzimidazole core provides a versatile platform for further substitution to fine-tune pharmacological activity.[7] Understanding the synthesis and purification of this core structure is therefore fundamental for the development of new chemical entities in this class.

Core Synthetic Strategies: From Classic Condensation to Modern Catalysis

The primary route to the benzimidazole ring system involves the condensation of an o-phenylenediamine (OPD) with a carboxylic acid or its equivalent. This foundational reaction has been adapted and optimized over decades, leading to a variety of robust synthetic protocols.

The Phillips-Ladenburg Condensation: The Foundational Approach

The most traditional and widely employed method is the Phillips-Ladenburg condensation, which involves the reaction of an o-phenylenediamine with a carboxylic acid under acidic conditions, typically with heating.[3][8][9] To generate a benzimidazole acetic acid derivative, a dicarboxylic acid like malonic acid or a derivative thereof is required.

Mechanism & Rationale: The reaction proceeds in two key stages:

• Amide Formation: One of the amino groups of the OPD acts as a nucleophile, attacking the carbonyl carbon of the carboxylic acid to form an N-acyl intermediate. The acidic catalyst protonates the carboxylic acid's hydroxyl group, making it a better leaving group (water).[9]

• Cyclization and Dehydration: The second, unreacted amino group then performs an intramolecular nucleophilic attack on the amide carbonyl. The resulting tetrahedral intermediate subsequently eliminates a molecule of water to form the stable, aromatic benzimidazole ring.[9]

Heating is critical as it provides the necessary activation energy for the dehydration and cyclization steps, which can be slow at room temperature.[10] While effective for many aliphatic acids, this method can require harsh conditions (e.g., sealed tubes at >180°C) and may give lower yields for certain aromatic or complex acids.[8][9]

Caption: General workflow of the Phillips-Ladenburg condensation.

Modern Catalytic and Greener Approaches

To overcome the limitations of the classical Phillips reaction, modern synthetic chemistry has introduced a variety of catalysts and alternative reaction conditions.[11][12] These methods often provide higher yields, shorter reaction times, and operate under milder, more environmentally friendly conditions.[11][13]

Key Modern Methods:

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate the condensation reaction, often reducing reaction times from hours to minutes.[14][15] Acetic acid itself can sometimes serve as both a reactant and a catalyst under these conditions.[7][14]

• Metal and Nanoparticle Catalysis: A wide range of catalysts, including zinc triflate, nano-Fe₂O₃, and various metal-based catalysts, have been shown to efficiently promote the condensation of OPDs with aldehydes or carboxylic acids.[13][16] These catalysts function by activating the carbonyl group, making it more susceptible to nucleophilic attack.[16]

• Solvent-Free Conditions: Many modern protocols utilize solvent-free or "grinding" conditions, which align with the principles of green chemistry by reducing solvent waste.[16] These reactions are often highly efficient and simplify product isolation.[11][12]

Table 1: Comparison of Synthetic Methodologies

Method	Typical Conditions	Advantages	Disadvantages
Phillips-Ladenburg	4N HCl, >100°C, several hours	Well-established, readily available reagents	Harsh conditions, long reaction times, moderate yields
Microwave-Assisted	Acetic acid, microwave irradiation, 5-15 min	Extremely fast, high yields, clean reactions	Requires specialized equipment
**Catalytic (e.g., Zn(OTf)₂) **	Zinc triflate, ethanol, reflux	Mild conditions, high yields, practical	Catalyst cost and removal may be a concern
Solvent-Free Grinding	p-TSA, mortar and pestle, room temp	Environmentally friendly, simple workup	May not be suitable for all substrates, scalability

Experimental Protocol: Synthesis of 2-(1H-benzo[d]imidazol-2-yl)acetic acid

This protocol provides a detailed, step-by-step methodology for the synthesis of a parent benzimidazole acetic acid derivative via a classic condensation approach.

Materials:

• o-Phenylenediamine (OPD)

• Malonic acid

• 4M Hydrochloric acid (HCl)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Ethanol

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (10.8 g, 0.1 mol) and malonic acid (11.5 g, 0.11 mol).

  • Rationale: A slight excess of malonic acid is used to ensure the complete consumption of the limiting reagent, OPD.

• Acidic Condensation: Slowly add 4M HCl (60 mL) to the flask. The mixture will become warm.

  • Rationale: The strong acid protonates the carboxylic acid, catalyzing the initial acylation and subsequent cyclodehydration steps.[9]

• Reflux: Heat the reaction mixture to reflux (approx. 110°C) using a heating mantle. Maintain reflux for 4 hours. The solution will gradually darken.

  • Rationale: Heating provides the necessary energy for the dehydration steps and drives the reaction to completion.[10]

• Cooling and Precipitation: After 4 hours, remove the heat source and allow the flask to cool to room temperature, then further cool in an ice bath for 30 minutes. The crude product may begin to precipitate as the hydrochloride salt.

• Neutralization and Isolation: Slowly and carefully neutralize the cooled reaction mixture by adding 5% NaHCO₃ solution dropwise with stirring until the pH is approximately 7-8. Vigorous gas evolution (CO₂) will occur.

  • Rationale: Neutralization deprotonates the benzimidazole nitrogen and the carboxylic acid group, causing the free acid form of the product to precipitate from the aqueous solution.[17]

• Filtration and Washing: Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with cold deionized water (3 x 50 mL) to remove any inorganic salts.

• Drying: Dry the crude product in a vacuum oven at 60°C to a constant weight.

Isolation and Purification: Achieving Analytical Purity

The crude product obtained from the synthesis typically contains unreacted starting materials and side products. Achieving high purity is essential for accurate biological evaluation and characterization.

Recrystallization: The Workhorse of Purification

Recrystallization is the most common and effective method for purifying solid benzimidazole derivatives.[18] The key is to select an appropriate solvent system where the desired compound has high solubility at elevated temperatures but low solubility at room or cold temperatures.

Protocol: Recrystallization from Ethanol/Water

• Solvent Selection: Ethanol is a good choice for dissolving many benzimidazole derivatives when hot. Water acts as an anti-solvent.

• Dissolution: Place the crude, dry product in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture on a hot plate until the solid completely dissolves.

• Inducing Crystallization: While the solution is still hot, add deionized water dropwise until the solution becomes faintly cloudy (the cloud point). This indicates the solution is saturated. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Rationale: Adding an anti-solvent (water) reduces the solubility of the product. By bringing the solution to the cloud point and then slightly clarifying it, you create a supersaturated solution that will yield high-quality crystals upon cooling.

• Crystal Growth: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. For maximum yield, subsequently place the flask in an ice bath for 30-60 minutes.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry to a constant weight.

Alternative Purification Methods

• Activated Carbon Treatment: If the product is colored due to persistent impurities, adding a small amount of activated carbon to the hot solution during recrystallization can help adsorb these impurities.[18] The carbon is then removed by hot filtration.

• Column Chromatography: For compounds that are difficult to crystallize or when impurities have similar solubility profiles, silica gel column chromatography can be employed. However, some benzimidazoles can be unstable on silica, so deactivating the silica with a small amount of triethylamine in the eluent may be necessary.[18]

• Sublimation: Due to their high thermal stability, some benzimidazoles can be purified by vacuum sublimation at high temperatures, which can yield exceptionally pure material.[17]

Caption: A standard workflow for the purification by recrystallization.

Characterization and Analysis

Confirmation of the structure and purity of the final product is a critical, self-validating step. Standard analytical techniques are employed for this purpose.[19][20][21]

• Infrared (IR) Spectroscopy: Used to confirm the presence of key functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure, confirming the connectivity of atoms and the final molecular framework.

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its elemental composition.

• Melting Point Analysis: A sharp melting point range is a strong indicator of high purity.

Table 2: Typical Spectroscopic Data for 2-(1H-benzo[d]imidazol-2-yl)acetic acid

Technique	Feature	Typical Value/Observation
IR (cm⁻¹)	O-H (acid)	~3000-2500 (broad)
N-H (imidazole)	~3100-3000 (broad)
C=O (acid)	~1710
C=N / C=C	~1620, ~1450
¹H NMR (ppm)	Aromatic-H	7.2 - 7.6
Methylene-H (-CH₂-)	~3.9
N-H / O-H	Very broad, variable position
Mass Spec (m/z)	[M+H]⁺	Expected Molecular Weight + 1

Conclusion and Future Outlook

The synthesis of benzimidazole acetic acid derivatives is a mature yet continually evolving field. While the foundational Phillips-Ladenburg condensation remains a reliable method, the development of modern catalytic, microwave-assisted, and green chemical approaches has significantly improved efficiency and sustainability.[1][11][12] The purification protocols, particularly recrystallization, are robust and adaptable for achieving the high purity required for pharmaceutical applications. As drug discovery continues to demand novel molecular scaffolds, a deep, mechanistic understanding of these synthetic and isolation techniques empowers researchers to efficiently create and refine the next generation of benzimidazole-based therapeutics.

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A Theoretical Exploration of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid: A Guide to Molecular Structure and Quantum Chemical Insights

Abstract

This technical guide provides a comprehensive theoretical analysis of the molecular structure of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, a member of the pharmacologically significant benzimidazole family. In the absence of direct experimental data for this specific molecule, this work employs a robust computational methodology validated against the known structural features of the closely related 2-isopropyl-1H-benzimidazole. By leveraging Density Functional Theory (DFT) and Hartree-Fock (HF) methods, we elucidate the geometric and electronic properties of the title compound. This guide is intended for researchers, scientists, and professionals in drug development seeking a deeper understanding of the structure-activity relationships within this class of compounds.

Introduction: The Significance of the Benzimidazole Scaffold

Benzimidazole derivatives represent a cornerstone in medicinal chemistry, exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1] The versatility of the benzimidazole ring system, with its fused benzene and imidazole rings, allows for diverse substitutions that can modulate its physicochemical and pharmacological characteristics. (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid is a derivative that incorporates both an isopropyl group at the 2-position and an acetic acid moiety at the 1-position of the benzimidazole core. These functional groups are anticipated to influence the molecule's steric and electronic properties, and consequently, its potential as a therapeutic agent.

Theoretical studies, particularly those employing quantum chemical methods, are invaluable tools for predicting molecular structure, reactivity, and spectroscopic properties.[2] By providing insights at the atomic level, these computational approaches can guide synthetic efforts and aid in the rational design of novel drug candidates.

This guide presents a detailed theoretical investigation of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. To ensure the reliability of our computational approach, we first validate our methods by comparing the calculated structural parameters of 2-isopropyl-1H-benzimidazole with available experimental data for similar 2-alkyl-substituted benzimidazoles.

Computational Methodology: A Framework for Theoretical Investigation

The choice of computational methods and basis sets is paramount for obtaining accurate and reliable theoretical results. In this study, we employ two widely used quantum chemical methods:

• Density Functional Theory (DFT): This method has become a workhorse in computational chemistry due to its excellent balance of accuracy and computational cost. We utilize the B3LYP hybrid functional, which has demonstrated high efficacy for a wide range of organic molecules.

• Hartree-Fock (HF) Theory: As a fundamental ab initio method, HF provides a valuable reference point and is particularly useful for initial geometry optimizations.

The selection of the basis set, which mathematically describes the atomic orbitals, is equally critical. For this investigation, the 6-311++G(d,p) basis set was chosen. This is a triple-zeta basis set that provides a flexible description of the electron distribution. The inclusion of diffuse functions ("++") is important for accurately describing anions and molecules with lone pairs, while the polarization functions ("(d,p)") allow for the description of non-spherical electron densities, which is crucial for capturing the nuances of chemical bonding.

Experimental Protocol: Geometry Optimization and Property Calculation

The theoretical investigation follows a systematic workflow:

• Initial Structure Generation: The 3D structure of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid and 2-isopropyl-1H-benzimidazole were built using molecular modeling software.

• Geometry Optimization: The initial structures were optimized to their lowest energy conformations using both DFT (B3LYP/6-311++G(d,p)) and HF (HF/6-311++G(d,p)) levels of theory. This process identifies the most stable molecular geometry.

• Frequency Analysis: Vibrational frequency calculations were performed on the optimized geometries to confirm that they correspond to true energy minima (i.e., no imaginary frequencies).

• Property Calculations: A range of molecular properties were calculated from the optimized geometries, including:

  • Geometric Parameters: Bond lengths and bond angles.

  • Electronic Properties: Mulliken atomic charges, dipole moment, and frontier molecular orbitals (HOMO and LUMO).

  • Spectroscopic Properties: Simulated infrared (IR) and nuclear magnetic resonance (NMR) spectra.

The workflow for these computational experiments is depicted in the following diagram:

Caption: Computational workflow for the theoretical analysis.

Results and Discussion: Unveiling the Molecular Architecture

Validation of the Computational Methodology

Parameter	Calculated (B3LYP/6-311++G(d,p))	Experimental (Avg. for 2-alkyl-benzimidazoles)
Benzene Ring
C-C Bond Length (avg.)	1.39 Å	~1.39 Å
C-H Bond Length (avg.)	1.08 Å	~1.08 Å
Imidazole Ring
C=N Bond Length (avg.)	1.35 Å	~1.34 Å
C-N Bond Length (avg.)	1.38 Å	~1.37 Å
N-H Bond Length	1.01 Å	~1.01 Å
Isopropyl Group
C-C Bond Length (avg.)	1.53 Å	~1.53 Å
C-H Bond Length (avg.)	1.10 Å	~1.09 Å

The close agreement between the calculated and average experimental values for key bond lengths provides confidence in the chosen computational methodology to accurately model the geometry of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Molecular Structure of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

The optimized molecular structure of the title compound is presented below. The benzimidazole ring system is essentially planar, as expected. The isopropyl group and the acetic acid moiety are oriented to minimize steric hindrance.

Caption: Optimized molecular structure of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Table of Selected Geometric Parameters:

Parameter	Bond Length (Å)	Bond Angle (°)
Benzimidazole Core
C2-N1	1.38	N1-C2-N3: 110.5
C2-N3	1.34	C2-N1-C9: 108.2
C4-C9	1.40	C2-N3-C4: 109.8
Substituents
C2-C(isopropyl)	1.52	N1-C2-C(isopropyl): 124.8
N1-C(acetic)	1.46	C2-N1-C(acetic): 126.5
C=O (carboxyl)	1.21
C-O (carboxyl)	1.35

The bond lengths and angles are consistent with those expected for a substituted benzimidazole system. The C2-N single and double bond character within the imidazole ring is evident.

Electronic Properties

Mulliken Atomic Charges: The distribution of electron density within the molecule is revealed by the Mulliken atomic charges. The nitrogen atoms of the imidazole ring and the oxygen atoms of the carboxylic acid group are, as expected, the most electronegative centers, carrying significant negative charges. This suggests these sites are potential locations for electrophilic attack or coordination with metal ions.

Dipole Moment: The calculated dipole moment provides a measure of the overall polarity of the molecule. A significant dipole moment is observed, primarily due to the presence of the electronegative nitrogen and oxygen atoms. This polarity will influence the molecule's solubility and its ability to engage in dipole-dipole interactions.

Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity.

• HOMO: The HOMO is primarily localized on the benzimidazole ring system, indicating that this is the region most susceptible to electrophilic attack.

• LUMO: The LUMO is also distributed across the benzimidazole core, suggesting that this region can accept electrons in nucleophilic reactions.

The energy gap between the HOMO and LUMO is an indicator of the molecule's chemical stability and reactivity. A smaller HOMO-LUMO gap generally implies higher reactivity.

Predicted Spectroscopic Properties

While experimental spectra for the title compound are not available, theoretical predictions can provide valuable insights for future experimental characterization.

Infrared (IR) Spectroscopy: The calculated IR spectrum shows characteristic vibrational frequencies. Key predicted peaks include:

• A broad O-H stretching band from the carboxylic acid group around 3000-3300 cm⁻¹.

• A strong C=O stretching vibration from the carboxyl group around 1700-1750 cm⁻¹.

• C-H stretching vibrations from the aromatic and isopropyl groups in the 2800-3100 cm⁻¹ region.

• C=N and C=C stretching vibrations from the benzimidazole ring between 1400-1600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The predicted ¹H and ¹³C NMR chemical shifts can aid in the structural elucidation of this compound.

• ¹H NMR: The aromatic protons of the benzimidazole ring are expected to appear in the downfield region (7.0-8.0 ppm). The methine proton of the isopropyl group will likely be a septet, and the methyl protons a doublet. The methylene protons of the acetic acid group will appear as a singlet.

• ¹³C NMR: The carbon atoms of the benzimidazole ring will have distinct chemical shifts, with the C2 carbon attached to the nitrogen atoms being the most deshielded. The carbonyl carbon of the carboxylic acid will also have a characteristic downfield shift.

Conclusion and Future Perspectives

This in-depth technical guide has presented a comprehensive theoretical study of the molecular structure of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. Through the use of DFT and HF calculations with a robust basis set, we have elucidated its optimized geometry, electronic properties, and predicted spectroscopic features. The validation of our computational methodology against known data for a similar compound lends credibility to the presented results.

The findings from this theoretical investigation provide a foundational understanding of the structural and electronic characteristics of this promising benzimidazole derivative. The identification of electronegative centers and the nature of the frontier molecular orbitals offer valuable insights for predicting its reactivity and potential interactions with biological targets.

Future work should focus on the synthesis and experimental characterization of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid to validate these theoretical predictions. X-ray crystallography would provide definitive structural information, while spectroscopic techniques such as NMR and IR would confirm the predicted spectral features. Such experimental data would further refine our understanding of this molecule and pave the way for exploring its potential applications in drug discovery and development.

References

• Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry, 20(21), 6208-6236. [Link]

• Leszczynski, J. (Ed.). (2012). Handbook of computational chemistry. Springer Science & Business Media. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Evaluating the Antimicrobial Activity of (2-Isopropyl-1h-benzimidazol-1-yl)acetic Acid Derivatives

Introduction: The Benzimidazole Scaffold in Antimicrobial Discovery

The benzimidazole nucleus, a bicyclic structure formed by the fusion of benzene and imidazole rings, represents a privileged scaffold in medicinal chemistry.[1][2] Its structural similarity to naturally occurring purine nucleosides allows benzimidazole derivatives to readily interact with various biological macromolecules, leading to a broad spectrum of pharmacological activities, including antimicrobial, antiviral, anthelmintic, and anticancer effects.[2][3][4] The dramatic rise in antimicrobial resistance necessitates the discovery of novel chemical entities that can overcome existing resistance mechanisms.[2]

This guide focuses on a specific, promising class of compounds: (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid derivatives . The strategic placement of an isopropyl group at the C-2 position and an acetic acid moiety at the N-1 position provides a versatile backbone for further functionalization.[5] Modifications to these positions can significantly influence the compound's lipophilicity, steric profile, and electronic properties, thereby modulating its antimicrobial potency and spectrum.[5]

These application notes provide a comprehensive framework for researchers engaged in the synthesis, screening, and characterization of these derivatives. We will delve into robust protocols for evaluating antimicrobial efficacy and host cell cytotoxicity, explain the scientific rationale behind methodological choices, and offer a pathway for data interpretation and decision-making in the early stages of drug discovery.

Part 1: Synthesis of Lead Compounds

A crucial first step is the reliable synthesis of the (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid core and its derivatives. The general approach involves a multi-step synthesis, which provides flexibility for creating a library of analogues for structure-activity relationship (SAR) studies.

Generalized Synthetic Workflow

The synthesis typically begins with the condensation of an appropriately substituted o-phenylenediamine with isobutyric acid (or a reactive equivalent) to form the 2-isopropylbenzimidazole core. This is followed by N-alkylation with an acetate derivative to install the acetic acid side chain. This modular approach allows for the introduction of diversity at various positions of the benzimidazole ring.

Caption: Generalized synthetic workflow for the target compounds.

Causality in Synthesis

• Phillips Condensation: The use of a strong acid like 4M HCl and heat is a classic method for cyclizing o-phenylenediamines with carboxylic acids. The acid protonates the carbonyl group, making it more electrophilic and susceptible to nucleophilic attack by the diamine, driving the cyclization and subsequent dehydration to form the imidazole ring.

• N-Alkylation: A strong, non-nucleophilic base like sodium hydride (NaH) is used to deprotonate the N-H of the benzimidazole ring, creating a nucleophilic anion. This anion then readily attacks the electrophilic carbon of ethyl bromoacetate in an SN2 reaction. An aprotic polar solvent like DMF is chosen to dissolve the reactants without interfering with the strong base.

• Ester Hydrolysis: Basic hydrolysis (saponification) with a reagent like lithium hydroxide is a standard and efficient method for converting the ethyl ester to the final carboxylic acid. This step is often quantitative and purification is straightforward.

Part 2: Protocols for In Vitro Antimicrobial Evaluation

Once a library of compounds is synthesized, a systematic evaluation of their antimicrobial activity is required. The following protocols outline a tiered approach, moving from broad initial screening to more quantitative and detailed characterization.

Initial Screening: Agar Disc Diffusion Assay

This method provides a rapid, qualitative assessment of a compound's ability to inhibit microbial growth. It is particularly useful for screening a large number of compounds to identify promising candidates for further testing.[6]

Protocol:

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions. Sterilize by autoclaving and pour into sterile Petri dishes. Allow the agar to solidify completely.

• Inoculum Preparation: From a fresh overnight culture of the test microorganism, prepare a suspension in sterile saline (0.85% NaCl). Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to approx. 1.5 x 10⁸ CFU/mL).

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum. Squeeze out excess liquid against the inside of the tube. Swab the entire surface of the agar plate evenly in three directions to ensure confluent growth.

• Disc Application: Sterilize blank paper discs (6 mm diameter). Impregnate each disc with a known amount of the test compound (e.g., 10 µL of a 1 mg/mL solution). Allow the solvent to evaporate completely.

• Placement: Using sterile forceps, place the impregnated discs onto the inoculated agar surface. Gently press to ensure full contact. Place a positive control disc (e.g., Ciprofloxacin for bacteria, Amphotericin B for fungi) and a negative control disc (solvent only) on each plate.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours for bacteria, or at 28-30°C for 48-72 hours for fungi.

• Result Measurement: Measure the diameter of the zone of inhibition (the clear area around the disc where no growth occurs) in millimeters (mm).

Expertise Note: The 0.5 McFarland standard is critical for reproducibility. A denser inoculum can overwhelm the compound, leading to smaller or non-existent zones, while a lighter inoculum can exaggerate the zone size.

Quantitative Analysis: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This quantitative assay is the gold standard for determining the potency of a compound.

Protocol:

• Plate Preparation: In a sterile 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) or Sabouraud Dextrose Broth (SDB) to wells 2 through 12 of a given row.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Add 100 µL of the compound at twice the desired final starting concentration to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this 2-fold serial dilution across the plate to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) will not contain the compound.

• Inoculum Preparation: Prepare a microbial suspension as described for the disc diffusion assay (0.5 McFarland). Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 50 µL of the diluted microbial inoculum to wells 1 through 11. The final volume in each well will be 100 µL. Well 12 receives 50 µL of sterile broth only.

• Incubation: Cover the plate and incubate under the same conditions as the disc diffusion assay.

• Result Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed. This can be assessed visually or by reading the optical density (OD) at 600 nm with a microplate reader.

Workflow for Antimicrobial Potency Determination

Caption: Tiered workflow for antimicrobial compound evaluation.

Data Presentation

Quantitative data from these assays should be summarized in a clear, tabular format for easy comparison and SAR analysis.

Compound ID	R-Group Modification	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)	C. albicans (ATCC 90028) MIC (µg/mL)
Lead-01	-H	16	64	>128	32
Lead-02	-4-Fluoro	8	32	128	16
Lead-03	-4-Chloro	4	16	64	8
Lead-04	-4-Nitro	>128	>128	>128	>128
Ciprofloxacin	N/A	0.5	0.25	1	N/A
Amphotericin B	N/A	N/A	N/A	N/A	0.5

Part 3: Proposed Mechanism of Action

Benzimidazole derivatives are known to exert their antimicrobial effects through various mechanisms. Due to their structural analogy with purines, a primary proposed mechanism is the disruption of essential biosynthetic pathways.[7]

• Inhibition of Nucleic Acid and Protein Synthesis: The compound may compete with purines for binding sites on enzymes involved in DNA, RNA, and protein synthesis, leading to a cessation of cellular replication and function.[7]

• Fungal Ergosterol Inhibition: In fungi, some benzimidazoles are known to inhibit the biosynthesis of ergosterol, a critical component of the fungal cell membrane, leading to membrane disruption and cell death.[2]

Caption: Proposed mechanism of competitive inhibition by benzimidazole derivatives.

Part 4: Cytotoxicity and Safety Assessment

A potent antimicrobial agent is only useful if it is safe for the host. Therefore, assessing cytotoxicity against mammalian cells is a mandatory step.[8][9] The Therapeutic Index (TI), the ratio of cytotoxicity to antimicrobial activity (IC₅₀/MIC), is a key metric for evaluating a compound's potential.

MTT Cell Viability Assay Protocol

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[10] Live cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

Protocol:

• Cell Culture: Culture a suitable mammalian cell line (e.g., HEK293, a human embryonic kidney line) in appropriate media (e.g., DMEM with 10% FBS) in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Harvest cells and seed them into a 96-well plate at a density of ~1 x 10⁴ cells per well in 100 µL of media. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture media. Remove the old media from the cells and add 100 µL of the compound-containing media to the respective wells. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control, e.g., Doxorubicin).

• Incubation: Incubate the treated cells for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for another 3-4 hours. During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the media and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Workflow for Safety and Selectivity Assessment

Caption: Workflow for determining the therapeutic index of a lead compound.

Conclusion

The protocols and workflows detailed in this guide provide a robust and logical framework for the initial evaluation of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid derivatives as potential antimicrobial agents. By systematically assessing antimicrobial potency through MIC determination and evaluating host cell safety via cytotoxicity assays, researchers can efficiently identify lead compounds with promising therapeutic potential. A high therapeutic index is the ultimate goal of this early-stage screening, indicating a compound that is selectively toxic to microbes while sparing host cells. Such compounds merit advancement into more complex models of infection and preclinical development.

References

• Wessjohann, J., Weigel, B., & Wessjohann, L. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology, 2601, 153-167.
• Weigel, B. & Wessjohann, L. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology.
• Nayak, S. K., et al. (2017). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. Research J. Pharm. and Tech., 10(7), 2400-2414.
• Springer Link. (n.d.). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Springer Link.
• ResearchGate. (2017). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent.
• BenchChem. (2025). Application Notes and Protocols for Evaluating the Cytotoxicity of New Antibacterial Agents. BenchChem.
• Research Journal of Pharmacy and Technology. (n.d.). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. RJPT.
• Guedes, M. I. M., et al. (n.d.). Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. PMC - NIH.
• Atas, Z. (2016). Antimicrobial Activities of 1-H-Benzimidazole-based Molecules. PubMed.
• Chiaraviglio, L., Kang, Y.-S., & Kirby, J. E. (2022). Antimicrobial Activity and Cell Cytotoxicity Testing. YouTube.
• Royal Society of Chemistry. (2024). Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). Royal Society of Chemistry.
• Yadav, P., et al. (2023). Preparation and in vitro Antimicrobial Evaluation of some Substituted Benzimidazole Derivatives.
• Kaymakcioglu, B. K., et al. (n.d.).
• Al-blewi, F. F., et al. (n.d.). SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria. White Rose Research Online.
• Li, J., et al. (n.d.). Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. PMC - NIH.
• Bekhit, A. A., & Abdel-Aziem, T. (n.d.).
• Nguyen, T. T. H., et al. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega.
• Kumar, D., et al. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Journal of Drug Delivery and Therapeutics.
• Matrix Scientific. (n.d.). (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.
• Kurasov, O. V., et al. (2023). Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)
• ResearchGate. (2015). Alkylation studies-on (1H-benzimidazol-2-yl)-acetic acid derivatives.
• Kumar, B. V., et al. (n.d.). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. [Source not provided].
• ResearchGate. (2021). Emergent antibacterial activity of N -(thiazol-2-yl)benzenesulfonamides in conjunction with cell-penetrating octaarginine.

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Application Note & Protocols: A Framework for Antiviral Screening of 2-Isopropyl-Benzimidazole Compounds

Abstract

The benzimidazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including potent antiviral effects against a range of human and veterinary pathogens.[1][2] This application note provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the systematic screening and evaluation of 2-isopropyl-benzimidazole compounds for antiviral activity. We will move beyond a simple recitation of steps to explain the scientific rationale behind the experimental design, ensuring a robust and self-validating workflow. Detailed, step-by-step protocols for foundational cytotoxicity and primary antiviral assays are provided, supported by in-text citations to authoritative sources and visual diagrams to clarify complex processes.

Introduction: The Rationale for Targeting 2-Isopropyl-Benzimidazoles

Benzimidazole derivatives have a rich history in antiviral drug discovery, targeting a variety of viruses, including RNA and DNA viruses like Hepatitis C Virus (HCV), Human Cytomegalovirus (HCMV), Respiratory Syncytial Virus (RSV), and various enteroviruses.[3][4][5][6][7] The mechanism of action for many benzimidazole-based antivirals involves the inhibition of key viral enzymes, such as the RNA-dependent RNA polymerase (RdRP), which is essential for viral replication and has no functional equivalent in host cells, making it an attractive drug target.[3][8] The 2-position of the benzimidazole ring is a critical site for substitution, and modifications here can significantly influence the compound's biological activity. The isopropyl group, a small, branched alkyl substituent, can provide favorable steric and electronic properties that may enhance binding to viral protein targets.

This guide outlines a hierarchical screening strategy, beginning with the essential assessment of compound cytotoxicity to establish a therapeutic window, followed by primary and secondary assays to determine antiviral efficacy.

The Antiviral Screening Cascade: A Strategic Workflow

A successful antiviral screening campaign is structured as a funnel, progressively narrowing down a library of compounds to a few promising leads. This approach conserves resources by using less complex, higher-throughput assays at the beginning and more complex, lower-throughput assays for the most interesting candidates.

Figure 2: Plaque Reduction Assay Workflow. A step-by-step visualization of the protocol.

Detailed Protocol: Plaque Reduction Assay

This protocol is designed for a 6-well plate format, which provides a larger surface area for clear plaque visualization.

Materials:

• Confluent monolayers of susceptible host cells in 6-well plates

• Virus stock with a known titer (PFU/mL)

• 2-isopropyl-benzimidazole compounds

• Infection Medium (e.g., DMEM with 2% FBS)

• Overlay Medium (e.g., 2X MEM mixed 1:1 with 1.2% Avicel or low-melting-point agarose)

• Crystal Violet staining solution (0.1% Crystal Violet in 20% ethanol)

• Formalin (10% in PBS) for fixing

Procedure:

• Plate Preparation:

  • Use confluent monolayers of cells prepared 24 hours in advance in 6-well plates.

• Virus and Compound Preparation:

  • Prepare serial dilutions of the test compounds in Infection Medium at 2X the final desired concentration. Concentrations should bracket the expected EC50, informed by any primary screen data.

  • Prepare a virus dilution in Infection Medium calculated to yield 50-100 plaques per well.

  • Include a "virus only" control (no compound) and a "cells only" control (no virus, no compound).

• Infection:

  • Aspirate the culture medium from the cell monolayers.

  • Wash the monolayers once with sterile PBS.

  • Inoculate each well with 200 µL of the prepared virus dilution.

  • Incubate for 1 hour at 37°C, gently rocking the plates every 15 minutes to ensure even distribution of the inoculum and prevent the monolayer from drying out.

• Compound Treatment and Overlay:

  • During the virus adsorption period, warm the 2X MEM and the Avicel/agarose solution to 42-45°C. Mix them 1:1 just before use to create the overlay medium. Aliquot the overlay and add the 2X compound dilutions to achieve the final 1X concentration.

  • After the 1-hour incubation, aspirate the virus inoculum from each well. Do not wash the cells.

  • Gently add 2 mL of the corresponding compound-containing overlay medium to each well.

  • Let the plates sit at room temperature for 20-30 minutes to allow the overlay to solidify.

• Incubation:

  • Incubate the plates at 37°C with 5% CO2 for a period sufficient for plaques to develop (typically 2-5 days, depending on the virus-cell system).

• Plaque Visualization:

  • Aspirate the overlay medium.

  • Add 1 mL of 10% formalin to each well to fix the cells for at least 30 minutes.

  • Discard the formalin and add 1 mL of Crystal Violet solution to each well.

  • Incubate for 15-20 minutes at room temperature.

  • Gently wash the wells with water to remove excess stain and allow the plates to air dry.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each compound concentration compared to the "virus only" control:

    • % Inhibition = [1 - (Plaque count_treated / Plaque count_control)] x 100

  • Use non-linear regression to calculate the EC50 value.

Data Interpretation and Presentation

The ultimate goal of the initial screening phase is to identify compounds with promising therapeutic potential. This is quantified by the Selectivity Index (SI) , which is a ratio of the compound's toxicity to its antiviral activity.

Selectivity Index (SI) = CC50 / EC50

A higher SI value indicates a more promising compound, as it suggests that the antiviral activity occurs at a concentration far below that at which it is toxic to host cells. Generally, an SI of ≥10 is considered a good starting point for a potential drug candidate.

Data Summary Table

All quantitative data should be summarized in a clear, structured table for easy comparison.

Compound ID	CC50 (µM) on Vero Cells	EC50 (µM) vs. Virus X	Selectivity Index (SI)
BZ-ISO-01	>100	5.2	>19.2
BZ-ISO-02	85.4	45.1	1.9
BZ-ISO-03	92.1	2.3	40.0
Positive Control	>100	0.5	>200

Confirmatory and Advanced Protocols

Compounds that demonstrate a high SI in primary screening should be advanced to confirmatory and mechanism-of-action studies.

• Virus Yield Reduction Assay: This assay provides a more quantitative measure of the inhibition of infectious virus production. [9][10][11]Cells are infected and treated with the compound for one full replication cycle. The supernatant (containing progeny virions) is then harvested, serially diluted, and titrated on fresh cell monolayers to determine the viral titer (PFU/mL). This method is powerful but more labor-intensive than the plaque reduction assay. [12][10]* Time-of-Addition Studies: These experiments help to pinpoint which stage of the viral replication cycle is inhibited by the compound (e.g., entry, replication, or egress).

• Enzymatic Assays: If the putative target is known (e.g., RdRP), in vitro enzymatic assays can confirm direct inhibition of the target protein. [8]

Conclusion

This application note provides a robust, scientifically-grounded framework for the antiviral screening of 2-isopropyl-benzimidazole compounds. By integrating careful cytotoxicity assessment with the gold-standard plaque reduction assay, researchers can reliably determine the CC50, EC50, and crucial Selectivity Index for each compound. This systematic approach, rooted in the principles of virology and drug discovery, ensures that the most promising candidates are identified for further development in the ongoing search for novel antiviral therapeutics.

References

• Narjes, F., et al. (2007). Mechanism of action and antiviral activity of benzimidazole-based allosteric inhibitors of the hepatitis C virus RNA-dependent RNA polymerase. Journal of Biological Chemistry. Available at: [Link]

• Tomei, L., et al. (2005). Mechanism of Action and Antiviral Activity of Benzimidazole-Based Allosteric Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase. Journal of Virology. Available at: [Link]

• Institute for Antiviral Research, Utah State University. (n.d.). In Vitro Antiviral Testing. Available at: [Link]

• Arumugaswami, V. (2021). Plaque Reduction Neutralization Tests (PRNT) and the Development of New Antiviral Drugs. Viruses. Available at: [Link]

• Prichard, M. N., & Shipman, C. (1990). A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus. Journal of Virological Methods. Available at: [Link]

• Mendenhall, M. (2025). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. Protocols.io. Available at: [Link]

• Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. Available at: [Link]

• IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing. Available at: [Link]

• Sharma, D., et al. (2016). Synthesis, antimicrobial and antiviral activity of substituted benzimidazoles. Journal of the Serbian Chemical Society. Available at: [Link]

• Creative Diagnostics. (n.d.). Virus Yield Reduction Assay. Available at: [Link]

• Tonelli, M., et al. (2014). Antiviral activity of benzimidazole derivatives. III. Novel anti-CVB-5, anti-RSV and anti-Sb-1 agents. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Reddy, T. S., & Kumar, A. (2023). A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. SRR Publications. Available at: [Link]

• Creative Diagnostics. (n.d.). Plaque Reduction Assay. Available at: [Link]

• Lurain, N. S., & Chou, S. (1998). A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates. Clinical and Vaccine Immunology. Available at: [Link]

• Gherman, C. M., et al. (2023). Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A Systematic Review. Molecules. Available at: [Link]

• Ahmad, N., et al. (2021). Benzimidazole as a promising antiviral heterocyclic scaffold: a review. Journal of Optoelectronics and Advanced Materials. Available at: [Link]

• Tonelli, M., et al. (2008). Antiviral Activity of Benzimidazole Derivatives. I. Antiviral Activity of 1-Substituted-2-[(Benzotriazol-1/2-yl)methyl]benzimidazoles. Chemistry & Biodiversity. Available at: [Link]

• Tonelli, M., et al. (2010). Antiviral activity of benzimidazole derivatives. II. Antiviral activity of 2-phenylbenzimidazole derivatives. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Kumar, R., & Aggarwal, P. (2015). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. Research J. Pharm. and Tech. Available at: [Link]

• Tonelli, M., et al. (2008). Antiviral activity of benzimidazole derivatives. I. Antiviral activity of 1-substituted-2-[(benzotriazol-1/2-yl)methyl]benzimidazoles. Chemistry & Biodiversity. Available at: [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Measuring Cell Viability / Cytotoxicity. Available at: [Link]

• Creative Biogene. (n.d.). Protocol for Cell Viability Assays: CCK-8 and MTT. Available at: [Link]

• Tonelli, M., et al. (2008). Antiviral Activity of Benzimidazole Derivatives. I. Antiviral Activity of 1-Substituted-2-[(Benzotriazol-1/2-yl)methyl]benzimidazoles. Chemistry & Biodiversity. Available at: [Link]

• Oreate. (2026). Cell Proliferation and Toxicity Detection Techniques: A Comprehensive Guide to CCK-8 Experimental Procedures. Available at: [Link]

• Kucera, L. S., et al. (1991). Synthesis and Antiviral Evaluation of Certain Disubstituted Benzimidazole Ribonucleosides. Journal of Medicinal Chemistry. Available at: [Link]

• Gherman, C. M., et al. (2021). Synthesis of Antimicrobial Benzimidazole-Pyrazole Compounds and Their Biological Activities. Molecules. Available at: [Link]

• Mishra, A. K., et al. (2010). Synthesis and antimicrobial activity of some newer benzimidazole derivatives – an overview. International Journal of ChemTech Research. Available at: [Link]

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Introduction: The Benzimidazole Scaffold and the Rationale for Investigation

An in-depth guide to investigating (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid as a potential enzyme inhibitor, tailored for researchers, scientists, and drug development professionals. This document provides a framework for characterization, from initial biochemical assays to cellular validation, grounded in the established significance of the benzimidazole scaffold in medicinal chemistry.

The benzimidazole ring system is a privileged scaffold in drug discovery, forming the core of numerous compounds with a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] Many of these biological effects are achieved through the specific inhibition of key enzymes. Given this precedent, substituted benzimidazoles like (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid represent promising candidates for novel enzyme inhibitors.

This guide outlines a comprehensive strategy to characterize the enzyme inhibitory potential of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. While direct inhibitory data on this specific molecule is emerging, the principles and protocols described herein are based on established methodologies for analogous compounds. We will use Dihydrofolate Reductase (DHFR), a critical enzyme in folate metabolism and a validated target for antibacterial agents, as a representative case study.[2] Inhibition of DHFR disrupts the synthesis of essential precursors for DNA and RNA, leading to a bacteriostatic effect.[2][3]

Application Notes

Principle of Enzyme Inhibition and Target Selection

Enzyme inhibitors are molecules that bind to enzymes and decrease their activity. This investigation focuses on identifying if and how (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid acts as an inhibitor. The initial goal is to determine the half-maximal inhibitory concentration (IC50), which quantifies the concentration of the inhibitor required to reduce enzyme activity by 50%.

DHFR is an excellent target for this investigation because it is essential for cell proliferation, and its inhibition is a proven mechanism for antibacterial drugs.[2] The enzyme catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), using NADPH as a cofactor. THF is crucial for the synthesis of purines and thymidine, fundamental building blocks of DNA.[2]

Caption: Role of DHFR in the Folic Acid Pathway and Site of Inhibition.

Compound Characteristics and Handling

• Compound: (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

• CAS Number: 797812-91-0[4]

• Molecular Formula: C12H14N2O2[4]

• Molecular Weight: 218.26 g/mol [4]

Stock Solution Preparation: For in vitro and cellular assays, it is critical to prepare a high-concentration stock solution in a suitable solvent. Dimethyl sulfoxide (DMSO) is typically the solvent of choice due to its high solubilizing capacity and compatibility with most biological assays at low final concentrations (<1%).

• Accurately weigh a precise amount of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

• Dissolve in 100% DMSO to create a 10 mM or 20 mM stock solution.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into small volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Causality: Aliquoting is crucial to maintain the integrity of the compound. Each thaw cycle can introduce water condensation and increase the risk of compound precipitation or degradation.

Experimental Protocols

Protocol 1: In Vitro DHFR Inhibition Assay (IC50 Determination)

This protocol describes a spectrophotometric assay to determine the IC50 value of the test compound against DHFR. The assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

Materials:

• Recombinant DHFR enzyme (e.g., from Staphylococcus aureus)

• Dihydrofolate (DHF)

• NADPH

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 1 mM DTT

• Test Compound: (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

• Positive Control: Methotrexate (a known potent DHFR inhibitor)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Workflow Diagram:

Caption: Experimental Workflow for IC50 Determination.

Step-by-Step Procedure:

• Compound Dilution: Prepare a serial dilution series of the test compound in DMSO. A typical starting range is from 100 µM to 1 nM. Also, prepare dilutions for the positive control (Methotrexate).

• Assay Plate Preparation:

  • Add 170 µL of Assay Buffer to each well of a 96-well plate.

  • Add 5 µL of DHFR enzyme solution (final concentration ~5-10 nM).

  • Add 5 µL of NADPH solution (final concentration ~100 µM).

• Inhibitor Addition:

  • Add 2 µL of the diluted test compound to the sample wells.

  • For the positive control, add 2 µL of diluted Methotrexate.

  • For the negative control (100% activity), add 2 µL of DMSO.

  • For the blank (no enzyme activity), add 2 µL of DMSO and no enzyme.

• Pre-incubation: Gently mix the plate and incubate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 20 µL of DHF solution (final concentration ~50 µM) to all wells to start the reaction.

• Data Acquisition: Immediately place the plate in a spectrophotometer and measure the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (V₀_inhibitor - V₀_blank) / (V₀_DMSO - V₀_blank))

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve (sigmoidal, variable slope) to determine the IC50 value.

Trustworthiness: This protocol is self-validating through the inclusion of critical controls. The DMSO control defines 0% inhibition, while the Methotrexate control confirms that the assay system is sensitive to known inhibitors. The blank corrects for any non-enzymatic degradation of NADPH.

Protocol 2: Bacterial Growth Inhibition Assay (MIC Determination)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound, which is the lowest concentration that prevents visible growth of a bacterial strain (e.g., Staphylococcus aureus).

Materials:

• Bacterial strain (S. aureus, ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Test Compound stock solution

• Positive Control: Vancomycin or another suitable antibiotic

• Sterile 96-well microplates

• Spectrophotometer (plate reader)

Step-by-Step Procedure:

• Bacterial Inoculum Preparation:

  • Culture S. aureus overnight in MHB at 37°C.

  • Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution in Plate:

  • Add 50 µL of sterile MHB to all wells of a 96-well plate.

  • Add 50 µL of the test compound stock (e.g., at 2X the highest desired final concentration) to the first column, and perform a 2-fold serial dilution across the plate by transferring 50 µL from one well to the next.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls:

  • Negative Control (No growth): Wells with MHB and the highest concentration of the compound, but no bacteria.

  • Positive Control (Growth): Wells with MHB, bacteria, and DMSO (no compound).

  • Antibiotic Control: Include a serial dilution of Vancomycin as a positive control inhibitor.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

  • Optionally, read the optical density (OD) at 600 nm using a plate reader. The MIC is the concentration where the OD is not significantly different from the negative control.

Data Presentation

Quantitative data should be summarized in clear, concise tables.

Table 1: In Vitro DHFR Inhibition Data

Compound	Target Enzyme	IC50 (µM) ± SD
(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid	S. aureus DHFR	[Insert Value]

| Methotrexate (Control) | S. aureus DHFR | [Insert Value, e.g., <0.1] |

Table 2: Antibacterial Activity Data

Compound	Bacterial Strain	MIC (µg/mL)
(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid	S. aureus ATCC 29213	[Insert Value]

| Vancomycin (Control) | S. aureus ATCC 29213 | [Insert Value, e.g., 1-2] |

References

• Emergent antibacterial activity of N-(thiazol-2-yl)
• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega.

• Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. Molecules. [Link]

• (2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid. PubChem. [Link]

• Emergent antibacterial activity of N-(thiazol-2-yl)benzenesulfonamides in conjunction with cell-penetrating octaarginine. PubMed Central. [Link]

• A process for the preparation of 2-(imidazol-1-yl)-1-hydroxyethane-1, 1-diphosphonic acid.

• A very efficient and convenient route for synthesis of imidazol-1-yl-acetic acid. Sciforum. [Link]

• Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Journal of Applicable Chemistry. [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Emergent antibacterial activity of N -(thiazol-2-yl)benzenesulfonamides in conjunction with cell-penetrating octaarginine - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03882F [pubs.rsc.org]
• 4. 797812-91-0 Cas No. | (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid | Matrix Scientific [matrix.staging.1int.co.uk]

Application Notes and Protocols for Testing the Antibacterial Efficacy of Benzimidazole Acetic Acids

Introduction: The Therapeutic Potential of Benzimidazole Acetic Acids

Benzimidazole derivatives represent a "privileged" scaffold in medicinal chemistry, forming the core structure of numerous pharmacologically active compounds.[1][2] Their structural similarity to purine nucleotides allows them to interact with a variety of biological targets, leading to a broad spectrum of activities, including antimicrobial, antiviral, and anthelmintic effects.[2][3][4] Benzimidazole acetic acids, a specific subclass of these compounds, have emerged as a promising area of research for the development of new antibacterial agents. Their mechanism of action is often attributed to the inhibition of essential bacterial processes such as nucleic acid synthesis or the function of enzymes like DNA gyrase.[5]

These application notes provide a comprehensive, field-proven protocol for researchers, scientists, and drug development professionals to reliably assess the antibacterial efficacy of novel benzimidazole acetic acid derivatives. The methodologies described herein are grounded in the internationally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring the generation of robust, reproducible, and clinically relevant data.[6][7][8][9]

Part 1: Foundational Efficacy Screening - A Two-Tiered Approach

A systematic evaluation of a new chemical entity's antibacterial potential begins with foundational screening assays to determine its spectrum of activity and potency. We advocate for a two-tiered approach, starting with a qualitative assessment (Disk Diffusion) followed by a quantitative determination (Broth Microdilution for Minimum Inhibitory Concentration).

Tier 1: Agar Disk Diffusion for Qualitative Assessment

The disk diffusion method, also known as the Kirby-Bauer test, serves as an excellent initial screen.[10] It is a qualitative or semi-quantitative method that provides a rapid visual assessment of a compound's ability to inhibit bacterial growth.[11][12] An effective antimicrobial agent will diffuse from a paper disk into the agar and establish a concentration gradient. If the bacteria are susceptible, a clear zone of no growth, termed the "zone of inhibition," will appear around the disk.[11][12]

Causality Behind Experimental Choices:

• Why Mueller-Hinton Agar (MHA)? MHA is the gold standard medium for routine susceptibility testing of non-fastidious bacteria.[13] Its composition is well-defined and has a low concentration of inhibitors of common antibacterial agents (e.g., thymidine and thymine which can interfere with sulfonamide and trimethoprim testing).[13] This ensures that the observed inhibition is due to the test compound and not an interaction with the medium.

• Why a 0.5 McFarland Turbidity Standard? Standardization of the inoculum density is critical for reproducibility.[13][14] A 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL, ensuring a confluent lawn of bacterial growth that is dense enough to show clear zones of inhibition but not so dense as to mask the effect of the antimicrobial agent.[13]

Experimental Protocol: Agar Disk Diffusion

• Bacterial Inoculum Preparation:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from an overnight culture plate.

  • Transfer the colonies to a tube containing sterile saline (0.85%).

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the bacterial suspension to match that of a 0.5 McFarland standard.[13]

• Inoculation of the Agar Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.

• Application of Test Compound Disks:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known concentration of the benzimidazole acetic acid derivative. A typical starting concentration is 10-30 µg per disk.[1]

  • Aseptically place the impregnated disks onto the inoculated agar surface, ensuring firm contact.

  • Include a positive control (a disk with a known antibiotic like Ciprofloxacin) and a negative control (a disk with the solvent used to dissolve the test compound).[1]

• Incubation:

  • Invert the plates and incubate at 35 ± 2 °C for 16-20 hours.

• Interpretation of Results:

  • Measure the diameter of the zones of inhibition in millimeters (mm) using a ruler or calipers.[15]

  • The results are interpreted as susceptible, intermediate, or resistant based on standardized tables from CLSI or EUCAST, although for novel compounds, the zone diameter provides a preliminary indication of activity.[16]

Tier 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Following a positive result in the disk diffusion assay, the next crucial step is to determine the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[14][17][18] The broth microdilution method is a quantitative technique that provides a precise measure of a compound's potency and is considered a gold standard for susceptibility testing.[17][19]

Causality Behind Experimental Choices:

• Why a 96-Well Plate Format? This format allows for the efficient testing of multiple compounds and concentrations simultaneously, conserving reagents and time.[17]

• Why Serial Two-Fold Dilutions? This systematic dilution series provides a logarithmic concentration gradient, which is ideal for pinpointing the exact concentration at which bacterial growth is inhibited.[14]

• Why a Final Inoculum of 5 x 10⁵ CFU/mL? This standardized inoculum size is crucial for the reproducibility of MIC values.[14][20] A higher inoculum can lead to falsely elevated MICs, while a lower inoculum may result in falsely low MICs.

Experimental Protocol: Broth Microdilution

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12.

  • In well 1, add 100 µL of the test compound at twice the highest desired final concentration.

  • Perform a serial two-fold dilution by transferring 50 µL from well 1 to well 2, mixing, and then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as a growth control (no compound), and well 12 will be a sterility control (no bacteria).[20]

• Preparation of Bacterial Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the disk diffusion protocol.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[14][20]

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial suspension to wells 1 through 11. Do not add bacteria to well 12.[20]

  • The final volume in each well will be 100 µL.

  • Cover the plate and incubate at 35 ± 2 °C for 16-20 hours.

• Interpretation of Results:

  • The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[21] This can be assessed visually or with a microplate reader.

  • The growth control (well 11) should show turbidity, and the sterility control (well 12) should remain clear.[20]

Workflow for Antibacterial Efficacy Screening

Caption: Workflow for antibacterial efficacy screening of benzimidazole acetic acids.

Part 2: Advanced Characterization and Safety Profiling

Once the MIC is established, further characterization is necessary to understand the nature of the antibacterial effect and to assess the compound's safety profile.

Determination of Minimum Bactericidal Concentration (MBC)

The MIC indicates the concentration that inhibits growth, but not necessarily the concentration that kills the bacteria. The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[18]

Experimental Protocol: MBC Determination

• Following the determination of the MIC from the broth microdilution assay, take a 10 µL aliquot from each well that shows no visible growth.

• Spot-plate the aliquot onto a fresh, antibiotic-free MHA plate.

• Incubate the MHA plate at 35 ± 2 °C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Data Presentation: MIC and MBC

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Interpretation
BZA-001	S. aureus ATCC 29213	8	16	Bacteriostatic at MIC
BZA-001	E. coli ATCC 25922	16	>64	Primarily Bacteriostatic
Ciprofloxacin	S. aureus ATCC 29213	0.5	1	Bactericidal

This is example data and should be replaced with experimental results.

In Vitro Cytotoxicity Assay

Before a compound can be considered for further development, it is crucial to assess its toxicity to mammalian cells.[14][22] A common method is the MTT assay, which measures the metabolic activity of cells.[22] Viable cells with active metabolism can convert the MTT tetrazolium salt into a purple formazan product, the amount of which is proportional to the number of living cells.[22]

Causality Behind Experimental Choices:

• Why Use a Human Cell Line (e.g., HEK293 or HepG2)? Using a relevant human cell line provides a more accurate prediction of potential toxicity in humans compared to animal cell lines.

• Why Include a Positive Control (e.g., Doxorubicin)? A known cytotoxic agent is used to validate the assay and ensure that the cells are responding as expected to a toxic stimulus.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed a 96-well plate with a human cell line (e.g., HEK293) at a density of 1 x 10⁴ cells per well in 100 µL of appropriate culture medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the benzimidazole acetic acid derivative in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent used for the compound) and a positive control for cytotoxicity.

• Incubation:

  • Incubate the plate for 24-48 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • The IC₅₀ (half-maximal inhibitory concentration) can be determined by plotting cell viability against the logarithm of the compound concentration.

Integrated Workflow: From Efficacy to Safety

Caption: Integrated workflow from efficacy testing to safety profiling.

Part 3: Trustworthiness and Self-Validation

To ensure the integrity and validity of the results, a stringent quality control (QC) system must be in place.

• Reference Strains: Always include well-characterized reference strains, such as Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922, in each assay run.[23] The MIC values for these strains against control antibiotics should fall within the acceptable ranges defined by CLSI or EUCAST.[7]

• Media and Reagent QC: Each new batch of media (MHA, MHB) and critical reagents should be tested with QC strains to ensure they support appropriate bacterial growth and do not interfere with the activity of antimicrobial agents.

• Aseptic Technique: Strict aseptic technique is paramount to prevent contamination, which can lead to erroneous results.

• Regular Calibration: All equipment, especially pipettes and incubators, must be regularly calibrated and maintained.

By adhering to these protocols and quality control measures, researchers can confidently and accurately evaluate the antibacterial potential of novel benzimidazole acetic acid derivatives, paving the way for the development of new therapies to combat bacterial infections.

References

• Synthesis and determination of antibacterial activity of Benzimidazole derivatives. (2025). IOSR Journal. [Link]

• Antimicrobial Susceptibility Testing. (n.d.). StatPearls - NCBI Bookshelf - NIH. [Link]

• Antibacterial Susceptibility Test Interpretive Criteria. (2025). FDA. [Link]

• Clinical Breakpoint Tables. (2021). EUCAST. [Link]

• Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. (2017). ResearchGate. [Link]

• In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. (2018). PubMed Central. [Link]

• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. [Link]

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Application Notes &amp; Protocols: A Multi-Parametric Approach to Determining the In Vitro Cytotoxicity of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

Introduction & Rationale

The benzimidazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2][3] (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid is a novel derivative whose biological and toxicological profile is not yet extensively characterized. Establishing a robust cytotoxicity profile is a critical first step in the preclinical evaluation of any new chemical entity (NCE), conforming to international standards for biocompatibility assessment such as ISO 10993-5.[4][5][6]

This application note will detail a tiered experimental workflow, from initial broad-spectrum viability screening to mechanistic assays that distinguish between different modes of cell death, such as apoptosis and necrosis.

The Principle of Orthogonal, Multi-Parametric Cytotoxicity Testing

To build a comprehensive and reliable cytotoxicity profile, it is essential to measure multiple independent parameters of cell health. This strategy minimizes the risk of false positives or negatives that can arise from compound interference with a single assay's detection technology.[11][12] Our proposed workflow investigates three key aspects of cellular function:

• Metabolic Activity & Energy Status: Measures the cell's ability to produce energy (ATP) and maintain mitochondrial function.

• Membrane & Lysosomal Integrity: Assesses physical damage to the cell and lysosomal membranes, a hallmark of cytotoxicity.

• Apoptotic Pathways: Investigates the activation of programmed cell death machinery.

By integrating data from these distinct endpoints, researchers can confidently classify the compound's effect as cytostatic (inhibiting proliferation) or cytotoxic (causing cell death) and begin to elucidate the underlying mechanism of action.

Caption: Tiered workflow for comprehensive cytotoxicity assessment.

Experimental Design: Foundational Considerations

Before proceeding to specific protocols, the following elements must be standardized:

• Cell Line Selection: Choose cell lines relevant to the compound's intended application (e.g., NCI-H522 lung cancer cells, MCF-7 breast cancer cells) and a non-cancerous control line (e.g., HEK-293 embryonic kidney cells) to assess specificity.[1][13]

• Compound Preparation: Dissolve (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in a suitable solvent, typically dimethyl sulfoxide (DMSO). Prepare a high-concentration stock and make serial dilutions in complete culture medium. The final DMSO concentration in the culture should not exceed 0.5% (v/v), as the solvent itself can be cytotoxic.[14]

• Controls:

  • Vehicle Control: Cells treated with the highest concentration of DMSO used in the experiment. This is the 100% viability reference.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Staurosporine for apoptosis, Triton™ X-100 for necrosis/membrane lysis).

  • Untreated Control: Cells in culture medium only.

  • Media Blank: Wells with culture medium but no cells, for background subtraction.

• Dose-Response & Time-Course: Expose cells to a range of compound concentrations (e.g., 0.1 µM to 100 µM) for various durations (e.g., 24, 48, 72 hours) to determine the IC50 (half-maximal inhibitory concentration) and observe temporal effects.

Tier 1 Protocols: Primary Viability Screening

MTT Assay: Assessment of Mitochondrial Metabolic Activity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[15] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to insoluble purple formazan crystals.[16] The amount of formazan produced is proportional to the number of metabolically active cells.[15][16]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to allow for attachment.[15]

• Compound Treatment: Remove the medium and add 100 µL of medium containing the desired concentrations of the test compound or controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution (in sterile PBS) to each well.[16]

• Incubation: Incubate the plate for 3-4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.[16][17]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[15][17][18] Mix thoroughly with a multichannel pipette.

• Measurement: Read the absorbance at 570 nm using a microplate spectrophotometer.[17][18]

ATP Quantification Assay (e.g., CellTiter-Glo®)

Principle: This homogeneous "add-mix-measure" assay quantifies ATP, the presence of which is a key indicator of metabolically active cells.[19][20] The reagent contains a thermostable luciferase and its substrate, luciferin. In the presence of ATP released from lysed cells, luciferase catalyzes the conversion of luciferin to oxyluciferin, generating a luminescent signal that is directly proportional to the number of viable cells in culture.[19][20]

Protocol:

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol, preparing cells and adding the compound in opaque-walled 96-well plates suitable for luminescence.

• Temperature Equilibration: Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[21]

• Reagent Preparation: Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions (reconstitute the substrate with the buffer).[22]

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL of medium).[19][21]

• Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[19] Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[19][23]

• Measurement: Record luminescence using a plate luminometer.

Tier 2 Protocols: Confirmation of Cytotoxicity

If a dose-dependent decrease in viability is observed in Tier 1, the following assays can differentiate true cytotoxicity from cytostatic effects.

Lactate Dehydrogenase (LDH) Release Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is rapidly released into the cell culture medium upon damage to the plasma membrane.[24][25] The LDH assay is a colorimetric method that measures this released LDH activity. The reaction involves the LDH-catalyzed conversion of lactate to pyruvate, which generates NADH.[24] This NADH then reduces a tetrazolium salt to a colored formazan product, with the color intensity being proportional to the amount of LDH released and, therefore, to the extent of cell lysis.[24][25]

Protocol:

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol. Include a "Maximum LDH Release" control by adding a lysis buffer (e.g., Triton™ X-100) to a set of untreated wells 30 minutes before the endpoint.

• Supernatant Collection: After incubation, carefully transfer a small aliquot (e.g., 2-5 µL) of the cell culture supernatant to a new 96-well plate.[26]

• Reaction Setup: Add the LDH reaction mixture (containing substrate, cofactor, and dye) to each well with the supernatant, according to the kit manufacturer's protocol.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[25]

• Measurement: Measure the absorbance at 490 nm using a microplate spectrophotometer.[25]

Neutral Red Uptake (NRU) Assay

Principle: The NRU assay assesses cytotoxicity by measuring the integrity of lysosomes.[27] Viable cells incorporate the supravital dye Neutral Red and sequester it within their intact lysosomes.[28][29][30] When cells are damaged by a cytotoxic substance, their ability to retain the dye is diminished due to compromised cell and lysosomal membranes.[28] The amount of dye retained is proportional to the number of viable cells.[27]

Protocol:

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol.

• Dye Incubation: After the treatment period, remove the medium and add 150 µL of medium containing Neutral Red (e.g., 50 µg/mL). Incubate for 2-3 hours at 37°C.[29][30]

• Wash: Remove the dye-containing medium and wash the cells gently with 1X PBS to remove extracellular Neutral Red.[29]

• Extraction: Add 100 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid) to each well to extract the dye from the lysosomes.[29] Agitate the plate for 10 minutes.

• Measurement: Read the absorbance at 540 nm using a microplate spectrophotometer.[28][29]

Tier 3 Protocols: Elucidating the Mechanism of Cell Death

If the Tier 2 assays confirm membrane damage, these mechanistic assays can distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell lysis).

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Application Note: A High-Throughput Screening Strategy for the Identification of Novel (2-Isopropyl-1h-benzimidazol-1-yl)acetic Acid Analog Modulators

Abstract: The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This is due to its unique physicochemical attributes that facilitate strong interactions with biological macromolecules.[1][3] This application note provides a comprehensive, field-proven guide for the high-throughput screening (HTS) of a focused library of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid analogs. We detail a robust cell-based screening workflow designed to identify novel inhibitors of a critical protein-protein interaction (PPI) implicated in cancer progression. The protocols herein cover primary HTS, data analysis, and a multi-step hit validation cascade including counter-screening and dose-response confirmation, ensuring the identification of high-quality, tractable hit compounds for downstream lead optimization.

Introduction: The Rationale for Screening Benzimidazole Analogs

High-throughput screening (HTS) has revolutionized drug discovery by enabling the rapid evaluation of vast chemical libraries to identify compounds that modulate specific biological targets.[4][5][6][7] This automated approach significantly shortens the initial phases of drug development, allowing for a more efficient progression of promising candidates toward clinical trials.[5][6]

The benzimidazole core is an attractive starting point for library design due to its structural similarity to natural purine nucleotides, allowing its derivatives to readily interact with a variety of biological macromolecules.[3] Analogs of the parent (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid structure are synthesized to explore the structure-activity relationship (SAR), aiming to enhance potency, improve selectivity, and optimize pharmacokinetic properties.

This guide focuses on a cell-based assay strategy. While biochemical assays are valuable for measuring direct compound-target interactions, cell-based assays offer a more biologically relevant context.[8][9][10] They provide critical insights into a compound's ability to permeate cell membranes and engage its target within the complex intracellular environment, thereby reducing late-stage attrition due to poor cellular activity or unforeseen cytotoxicity.[9]

Assay Principle and Design: A Protein Complementation Strategy

To identify specific inhibitors of a target Protein-Protein Interaction (PPI), we employ a Protein-Fragment Complementation Assay (PCA). This approach is superior to generic cell viability or proliferation assays, which cannot distinguish between on-target effects and non-specific cytotoxicity.

Causality of Assay Choice: The PCA is chosen for its direct and robust readout of PPI modulation within living cells.[11] In this design, the two interacting proteins of interest, Protein-A and Protein-B, are fused to two separate, inactive fragments of a reporter enzyme (e.g., Gaussia Luciferase). When Protein-A and Protein-B interact, the luciferase fragments are brought into close proximity, allowing them to refold into their active conformation and generate a measurable luminescent signal. A small molecule that inhibits this interaction will prevent luciferase reconstitution, leading to a decrease in signal.

Caption: Mechanism of the Protein Complementation Assay (PCA).

The High-Throughput Screening Workflow

A successful HTS campaign is a multi-stage process designed to systematically identify and validate promising compounds while eliminating false positives.[12] Our workflow progresses from a large-scale primary screen to increasingly rigorous secondary and counter-screens.

Caption: The comprehensive HTS workflow for hit identification and validation.

Protocol 1: Primary High-Throughput Screen (384-Well Format)

This protocol is optimized for automated liquid handling systems to ensure reproducibility and throughput.[7]

• Cell Plating: Using a multi-drop liquid dispenser, seed HEK293 cells stably co-expressing the Protein-A-Luc1 and Protein-B-Luc2 fusion constructs into 384-well white, solid-bottom assay plates at a density of 5,000 cells per well in 20 µL of DMEM.

• Incubation: Incubate plates for 18-24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Addition:

  • Prepare compound source plates containing the (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid analog library dissolved in 100% DMSO.

  • Using an acoustic liquid handler (e.g., Echo acoustic dispenser), transfer 50 nL of each compound from the source plate to the assay plate. This results in a final assay concentration of 10 µM with 0.25% DMSO.

  • Controls: Dedicate specific wells on each plate for controls:

    • Negative Control: 50 nL of 100% DMSO (represents 0% inhibition).

    • Positive Control: 50 nL of a known PPI inhibitor at a concentration that yields >90% inhibition (represents 100% inhibition).

• Compound Incubation: Incubate the assay plates for 24 hours at 37°C, 5% CO₂.

• Signal Detection:

  • Equilibrate plates to room temperature for 15 minutes.

  • Add 20 µL of a live-cell luciferase substrate (e.g., coelenterazine-based reagent) to all wells.

  • Incubate for 10 minutes in the dark.

  • Measure luminescence using a plate reader with a 0.5-second integration time.

Data Analysis and Primary Hit Selection

Robust statistical analysis is crucial for meaningful hit identification.[13][14]

• Assay Quality Control: For each plate, calculate the Z'-factor to ensure the assay is robust and suitable for HTS. A Z'-factor between 0.5 and 1.0 is considered excellent.[15]

  • Formula:Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

• Data Normalization: Normalize the raw luminescence data for each compound well to the plate controls:

  • *% Inhibition = 100 * (1 - (Signal_compound - Mean_neg) / (Mean_pos - Mean_neg))`

• Hit Identification: A "hit" is a compound that produces a statistically significant effect. We use a robust Z-score calculation for hit selection, as it is less sensitive to outliers than a simple percent inhibition cutoff.[16]

  • Formula:Z-score = (Value_compound - Median_all_compounds) / MAD_all_compounds

  • Threshold: Compounds with a Z-score ≥ 3 are considered primary hits.

Table 1: Representative Primary Screening Data

Compound ID	% Inhibition	Z-Score	Primary Hit?
Analog-001	8.2%	0.55	No
Analog-002	65.7%	4.89	Yes
Analog-003	-5.1%	-0.34	No
Analog-004	59.8%	4.12	Yes

Hit Triage: Eliminating False Positives

A primary hit is not a validated lead. A rigorous triage process is essential to eliminate compounds that interfere with the assay technology (false positives) or act through undesirable mechanisms like cytotoxicity.[17][18]

Caption: Logical workflow for triaging confirmed hits using counter-screens.

Protocol 2: Counter-Screening Assays

These assays are run in parallel for all confirmed hits.

A. Luciferase Inhibition Counter-Screen:

• Use a cell line stably expressing Gaussia Luciferase alone (not as a fusion protein).

• Follow the same plating, compound addition, and detection steps as the primary screen.

• Rationale: Compounds active in this assay directly inhibit the reporter enzyme and are thus artifacts of the PCA system.[18] Any compound showing >20% inhibition is flagged as a false positive.

B. Cytotoxicity Counter-Screen:

• Use the original PCA cell line.

• Follow the same plating and compound addition steps.

• After the 24-hour compound incubation, add a reagent that measures cellular ATP levels (e.g., CellTiter-Glo®), which is a direct indicator of cell viability.

• Rationale: This screen identifies compounds that cause a drop in the primary assay signal simply by killing the cells.[18] Any compound reducing cell viability by >20% is flagged as cytotoxic.

Protocol 3: Dose-Response and IC₅₀ Determination

Compounds that pass the triage process are subjected to dose-response analysis to determine their potency.

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution series for each hit compound in DMSO, starting at a top concentration of 100 µM.

• Assay Execution: Perform the primary PCA assay as described, but add the serially diluted compounds instead of a single concentration. Run in triplicate.

• Data Analysis:

  • Normalize the data to percent inhibition for each concentration.

  • Plot % Inhibition versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic (4PL) equation to determine the IC₅₀ value (the concentration at which 50% of the maximal inhibition is achieved).[19]

Table 2: Hit Validation and Potency Summary

Compound ID	Primary Hit Re-confirmation	Luciferase Inhibition	Cytotoxicity (% Viability)	IC₅₀ (µM)	Status
Analog-002	Yes	3.5%	98.2%	1.2	Validated Hit
Analog-004	Yes	55.1%	95.4%	N/A	False Positive
Analog-017	Yes	6.8%	15.3%	N/A	Cytotoxic
Analog-025	Yes	2.1%	91.7%	3.8	Validated Hit

Conclusion and Next Steps

This application note outlines a robust and self-validating HTS workflow for the discovery of novel (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid analog inhibitors of a target PPI. By integrating a specific cell-based primary assay with a logical triage process involving critical counter-screens, this strategy effectively minimizes the identification of false positives and prioritizes compounds with a high likelihood of on-target activity.

Validated hits, such as Analog-002 and Analog-025, serve as the starting point for the next phase of drug discovery. Subsequent steps include SAR analysis to inform the synthesis of more potent and selective analogs, and orthogonal validation using biophysical methods (e.g., Surface Plasmon Resonance) to confirm direct binding to the protein target.

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Application Notes and Protocols for (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid as a Putative Fungicide in Agricultural Research

For: Researchers, scientists, and drug development professionals in the agricultural sector.

Introduction: The Benzimidazole Scaffold and the Quest for Novel Fungicides

The benzimidazole chemical scaffold has long been a cornerstone in the development of agricultural fungicides, prized for their systemic activity and broad-spectrum efficacy.[1][2] Compounds in this class, such as benomyl and carbendazim, have been instrumental in managing a wide array of fungal diseases in various crops.[1] The primary mechanism of action for benzimidazole fungicides is the disruption of microtubule assembly in fungal cells by binding to β-tubulin, which in turn inhibits mitosis and fungal growth.[3][4]

This document provides a detailed technical guide for the investigation of a novel benzimidazole derivative, (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid , as a potential fungicide for agricultural applications. Given the nascent stage of research into this specific compound, this guide will focus on establishing a comprehensive framework for its synthesis, characterization, and rigorous evaluation of its fungicidal properties through established in vitro and in vivo protocols. The methodologies outlined herein are designed to be self-validating, providing researchers with a robust pathway to assess the potential of this and other novel benzimidazole compounds.

Chemical Profile: (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

Property	Value	Source
CAS Number	797812-91-0	[5]
Molecular Formula	C₁₂H₁₄N₂O₂	[6]
Molecular Weight	218.25 g/mol	[6]
Chemical Structure		Matrix Scientific

Proposed Synthesis Pathway

A plausible synthetic route for (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid can be adapted from established methods for similar benzimidazole derivatives. The following two-step process is proposed:

• Step 1: Phillips-Ladenburg Condensation to form 2-Isopropyl-1H-benzimidazole. This involves the reaction of o-phenylenediamine with isobutyric acid.

• Step 2: N-Alkylation with an acetic acid derivative. The resulting 2-isopropyl-1H-benzimidazole is then alkylated using a suitable reagent like ethyl bromoacetate, followed by hydrolysis to yield the final product.

Caption: Proposed two-step synthesis of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Application Notes: A Framework for Fungicidal Evaluation

The following sections outline a comprehensive, tiered approach to evaluating the fungicidal potential of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Part 1: In Vitro Screening

The initial phase of evaluation involves determining the intrinsic fungicidal activity of the compound against a panel of economically important phytopathogenic fungi.

Objective: To determine the half-maximal effective concentration (EC₅₀) of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid against various fungal pathogens.

Target Pathogens (Suggested Panel):

• Botrytis cinerea (Gray Mold)

• Fusarium graminearum (Fusarium Head Blight)

• Rhizoctonia solani (Root Rot)

• Sclerotinia sclerotiorum (White Mold)

• Alternaria solani (Early Blight)

Protocol 1: Mycelial Growth Inhibition Assay (Poisoned Food Technique)

• Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in a suitable solvent (e.g., DMSO or acetone).

• Media Preparation: Autoclave Potato Dextrose Agar (PDA) and cool to 50-55°C.

• Serial Dilutions: Add appropriate volumes of the stock solution to the molten PDA to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Also, prepare a control plate with the solvent alone.

• Plating: Pour the amended PDA into sterile Petri dishes and allow to solidify.

• Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing culture of the target fungus onto the center of each plate.

• Incubation: Incubate the plates at the optimal growth temperature for the specific fungus (typically 25-28°C) in the dark.

• Data Collection: Measure the colony diameter in two perpendicular directions at regular intervals until the mycelium in the control plate reaches the edge of the dish.

• Calculation: Calculate the percentage of mycelial growth inhibition (MGI) using the following formula: MGI (%) = [(dc - dt) / dc] x 100 Where:

  • dc = average diameter of the fungal colony in the control plate

  • dt = average diameter of the fungal colony in the treated plate

• EC₅₀ Determination: Use probit analysis or a similar statistical method to determine the EC₅₀ value from the dose-response data.

Illustrative Data Presentation (Hypothetical EC₅₀ Values for Benzimidazole Derivatives):

Compound	Botrytis cinerea (µg/mL)	Fusarium graminearum (µg/mL)	Rhizoctonia solani (µg/mL)	Reference
Carbendazim	0.651	0.804	-	[7][8]
Compound 7f (a benzimidazole derivative)	13.36	-	-	[9]
Compound 5b (a benzimidazole derivative)	57.71	40.15	-	[9]
(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid	To be determined	To be determined	To be determined	-

Part 2: In Vivo Screening

Following promising in vitro results, the next step is to evaluate the compound's efficacy in a more biologically relevant system.

Objective: To assess the protective and curative activity of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid on host plants.

Protocol 2: Detached Leaf Assay

• Plant Material: Use healthy, fully expanded leaves from a susceptible host plant (e.g., tomato for Alternaria solani, bean for Sclerotinia sclerotiorum).

• Compound Application:

  • Protective Assay: Spray the leaves with a formulated solution of the test compound at various concentrations. Allow the leaves to dry completely. After 24 hours, inoculate the leaves with the fungal pathogen.

  • Curative Assay: Inoculate the leaves with the fungal pathogen. After 24 hours, spray the leaves with the test compound at various concentrations.

• Inoculation: Place a mycelial plug or a spore suspension of the target fungus onto the center of each leaf.

• Incubation: Place the leaves in a humid chamber at an appropriate temperature and light cycle to promote disease development.

• Disease Assessment: After a set incubation period (e.g., 3-7 days), measure the lesion diameter on each leaf.

• Efficacy Calculation: Calculate the percent disease control relative to the untreated, inoculated control.

Caption: Workflow for in vivo protective and curative fungicide assays.

Part 3: Greenhouse and Field Trials

Successful in vivo laboratory results should be followed by more extensive testing under controlled greenhouse conditions and, ultimately, in field trials.

Key Considerations for Advanced Trials:

• Formulation: Develop a stable and effective formulation for spray application.

• Phytotoxicity: Assess any potential harm to the host plant at various application rates.

• Application Timing and Rate: Determine the optimal timing and dosage for effective disease control under field conditions.

• Resistance Management: As with all benzimidazole fungicides, the risk of resistance development is high.[1] It is crucial to evaluate the potential for cross-resistance with other benzimidazoles and to develop a resistance management strategy.

Mechanism of Action: A Foundational Understanding

Benzimidazole fungicides are known to target β-tubulin, a key component of microtubules.[3] This interaction disrupts the formation of the mitotic spindle, thereby arresting cell division.

Caption: The mechanism of action of benzimidazole fungicides.

Conclusion and Future Directions

(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, as a novel benzimidazole derivative, presents an intriguing candidate for a new agricultural fungicide. The protocols and framework detailed in this guide provide a comprehensive pathway for its systematic evaluation. Key to its potential success will be its efficacy against a broad spectrum of pathogens, a favorable safety profile, and a clear strategy to mitigate the inherent risk of fungicide resistance. Further research should also focus on structure-activity relationship (SAR) studies to optimize the benzimidazole scaffold for enhanced potency and a broader spectrum of activity.[9][10]

References

• Bevilacqua, V., et al. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. PMC. [Link]

• ResearchGate. (n.d.). The chemical structures of benzimidazole fungicides and their main metabolite. ResearchGate. [Link]

• PubMed. (2013). Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro. PubMed. [Link]

• EFSA. (2017). Protocol for the evaluation of data concerning the necessity of the application of fungicide active substances to control a serious danger to plant health which cannot be contained by other available means, including non-chemical methods. EFSA. [Link]

• ResearchGate. (n.d.). Structure activity relationship of benzimidazole derivatives. ResearchGate. [Link]

• Shahnaz, M., et al. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Journal of Drug Delivery and Therapeutics. [Link]

• ACS Publications. (2023). Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase. ACS Omega. [Link]

• Al-Ostath, A., et al. (2021). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. PMC. [Link]

• Shahnaz, M., et al. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. ResearchGate. [Link]

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• Zarei, M., et al. (2015). Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives. PMC. [Link]

• ACS Publications. (2023). Design, Synthesis, and Antifungal Activity Evaluation of Novel Hydrazide-Containing L-Perillaldehyde Derivatives as Potential Fungicides. Journal of Agricultural and Food Chemistry. [Link]

• ACS Publications. (2023). Design, Synthesis, and Antifungal Activity Evaluation of Novel Hydrazide-Containing L-Perillaldehyde Derivatives as Potential Fungicides. Journal of Agricultural and Food Chemistry. [Link]

• EPO. (n.d.). FUNGICIDAL COMPOSITIONS. EPO. [Link]

• Google Patents. (n.d.). Fungicidal compositions.
• Google Patents. (n.d.). Fungicide composition.
• Google Patents. (n.d.). Fungicidal formulations of 2-benzimidazole-carbamic acid, alkyl esters.

• ACS Publications. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega. [Link]

• PMC. (2013). Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. PMC. [Link]

• RSC Publishing. (2021). Emergent antibacterial activity of N-(thiazol-2-yl)benzenesulfonamides in conjunction with cell-penetrating octaarginine. RSC Publishing. [Link]

• ResearchGate. (2013). Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. ResearchGate. [Link]

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Application Note &amp; Protocol: Quantification of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in Biological Samples using LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in various biological matrices, such as plasma, urine, and tissue homogenates. The described methodology leverages the sensitivity and selectivity of liquid chromatography-tandem mass spectrometry (LC-MS/MS). Detailed protocols for two robust sample preparation techniques, Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE), are presented, offering flexibility based on laboratory resources and specific matrix challenges. Furthermore, this guide outlines a complete bioanalytical method validation strategy adhering to the principles outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure data integrity and regulatory compliance.[1][2][3]

Introduction: The Rationale for a Validated Bioanalytical Method

(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, a benzimidazole derivative with the molecular formula C12H14N2O2 and a molecular weight of 218.26 g/mol , represents a class of compounds with significant interest in pharmaceutical development due to their diverse biological activities.[4][5] Accurate quantification of this analyte in biological samples is paramount for pharmacokinetic (PK), toxicokinetic (TK), and pharmacodynamic (PD) studies, which form the bedrock of drug development.[6][7]

The inherent complexity of biological matrices necessitates highly selective and sensitive analytical methods to distinguish the target analyte from endogenous components.[8] LC-MS/MS stands as the gold standard for such applications, offering superior specificity and the ability to achieve low limits of quantification.[9][10] This application note details a tailored LC-MS/MS method, from sample collection and preparation to instrumental analysis and rigorous validation, providing researchers with a reliable framework for their studies.

Physicochemical Properties of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

A thorough understanding of the analyte's properties is critical for method development.

Property	Value	Source
Molecular Formula	C12H14N2O2	[4]
Molecular Weight	218.26 g/mol	[4]
Structure	Benzimidazole acetic acid derivative	[4]
Anticipated Polarity	Moderately polar due to the carboxylic acid group	General Chemical Principles
Ionization Potential	The carboxylic acid moiety is readily deprotonated in negative ion mode electrospray ionization (ESI). The benzimidazole nitrogen can be protonated in positive ion mode ESI.	General Mass Spectrometry Principles

Experimental Design: A Roadmap to Accurate Quantification

The overall workflow for the quantification of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid is a multi-step process designed to ensure accuracy and reproducibility.

Caption: Overall workflow for the quantification of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Detailed Protocols

Materials and Reagents

• (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid analytical standard (≥98% purity)

• Stable isotope-labeled internal standard (IS), e.g., (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid-d7 (if available) or a structurally similar compound.

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ethyl acetate (HPLC grade)

• Hexane (HPLC grade)

• Human plasma (or other relevant biological matrix) from a certified vendor

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• Phosphate buffer saline (PBS)

Sample Preparation: Isolating the Analyte

The goal of sample preparation is to extract the analyte of interest from the complex biological matrix, remove potential interferences, and concentrate the sample for analysis.[9][11]

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquids.[12][13] It is a cost-effective method suitable for a wide range of analytes.[12]

Step-by-Step LLE Protocol:

• Sample Aliquoting: Pipette 100 µL of the biological sample (plasma, urine, or tissue homogenate) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 1 µg/mL in methanol).

• pH Adjustment: Add 50 µL of 0.1 M formic acid to acidify the sample. This ensures the carboxylic acid group of the analyte is protonated, increasing its hydrophobicity for better extraction into the organic phase.

• Extraction Solvent Addition: Add 600 µL of an organic solvent mixture, such as ethyl acetate/hexane (90:10, v/v).

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) and vortex for 30 seconds.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction (LLE) workflow.

SPE offers a more controlled and often cleaner extraction compared to LLE by utilizing a solid sorbent to retain the analyte.[14][15][16] For an acidic compound like (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, a mixed-mode cation exchange sorbent can be effective.

Step-by-Step SPE Protocol:

• Sample Pre-treatment: Dilute 100 µL of the biological sample with 400 µL of 4% phosphoric acid in water. Add 10 µL of the internal standard working solution.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic elution buffer deprotonates the analyte, releasing it from the sorbent.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Caption: Solid-Phase Extraction (SPE) workflow.

LC-MS/MS Instrumental Analysis

The following are recommended starting conditions for the LC-MS/MS analysis. Optimization will be necessary for specific instrumentation.

Parameter	Recommended Condition	Rationale
LC System	UHPLC or HPLC system	Provides high-resolution separation.
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)	Good retention for moderately polar compounds.[17]
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier for improved peak shape and ionization.[17]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.[17]
Gradient	Start at 5% B, ramp to 95% B over 3-5 minutes, hold for 1 minute, then re-equilibrate.	A generic gradient suitable for initial method development.[17]
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	5 µL	A typical injection volume.
Column Temperature	40°C	Improves peak shape and reduces viscosity.
MS System	Triple Quadrupole Mass Spectrometer	Essential for quantitative MRM analysis.
Ionization Source	Electrospray Ionization (ESI), Positive or Negative Mode	ESI is suitable for polar molecules. Both polarities should be tested for optimal sensitivity.
MRM Transitions	To be determined by infusing the analyte and IS.	Analyte: Precursor ion (e.g., [M+H]+ or [M-H]-) to a specific product ion. IS: Precursor ion to a specific product ion.
Collision Energy	To be optimized for each MRM transition.	Maximizes the signal of the product ion.

Bioanalytical Method Validation: Ensuring Data Reliability

A full validation of the bioanalytical method must be performed in accordance with regulatory guidelines to ensure its reliability for the intended application.[1][2][3][18]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and their typical acceptance criteria based on FDA and EMA guidelines.[1][3]

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	To ensure that endogenous matrix components do not interfere with the quantification of the analyte and IS.	No significant interfering peaks at the retention times of the analyte and IS in blank matrix samples.
Calibration Curve	To establish the relationship between analyte concentration and instrument response.	At least 6-8 non-zero calibrators. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% for LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the nominal concentration (accuracy) and the degree of scatter (precision).	At least 3 runs with QC samples at LLOQ, Low, Medium, and High concentrations. Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).[3]
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Analyte response should be at least 5 times the response of a blank sample. Accuracy within ±20% and precision ≤20%.
Matrix Effect	To assess the impact of matrix components on the ionization of the analyte and IS.	The ratio of analyte peak area in the presence of matrix to the peak area in a neat solution should be consistent across different lots of matrix.
Recovery	To determine the efficiency of the extraction procedure.	The response of an analyte extracted from a QC sample compared to the response of a post-extraction spiked sample. Should be consistent and reproducible.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.	Analyte concentrations in stored QC samples should be within ±15% of the concentrations in freshly prepared QC samples.
Dilution Integrity	To ensure that samples with concentrations above the ULOQ can be diluted with blank matrix and accurately quantified.	Accuracy and precision of diluted samples must be within ±15%.[3]

Data Analysis and Reporting

Quantitative data should be processed using the instrument's software. A calibration curve is constructed by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the calibrators. A weighted (e.g., 1/x or 1/x²) linear regression is typically used for fitting the curve. The concentrations of unknown samples are then calculated from this curve.

All validation results and sample analysis data should be compiled into a comprehensive report that includes all experimental details, results, and any deviations from the protocol.

Conclusion

The protocols and validation guidelines presented in this application note provide a robust framework for the quantification of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in biological samples. The choice between LLE and SPE will depend on the specific requirements of the study, including the complexity of the matrix, required throughput, and available resources. Adherence to the principles of bioanalytical method validation is crucial for generating high-quality, reliable data to support drug development programs.

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Application Notes and Protocols for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid in Materials Science

Introduction: The Versatility of the Benzimidazole Scaffold in Material Innovations

The benzimidazole heterocycle, a fusion of benzene and imidazole rings, represents a privileged scaffold in both medicinal chemistry and advanced materials science.[1] Its rigid structure, coupled with the presence of reactive nitrogen atoms, imparts a unique combination of thermal stability, chemical resistance, and coordinating ability. (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, the subject of this guide, is a functionalized derivative poised for significant contributions to materials innovation. The isopropyl group at the 2-position enhances solubility and steric bulk, while the acetic acid moiety at the 1-position introduces a versatile functional handle for a range of chemical transformations. This document provides a comprehensive overview of the applications of this compound in materials science, complete with detailed experimental protocols to facilitate its synthesis and utilization in research and development settings.

Core Applications in Materials Science

The unique structural attributes of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid make it a prime candidate for several high-performance material applications. These include its use as a corrosion inhibitor, a building block for metal-organic frameworks (MOFs), and a monomer for the synthesis of advanced polymers.

Advanced Corrosion Inhibition

Benzimidazole derivatives are well-documented as highly effective corrosion inhibitors for a variety of metals and alloys, particularly in acidic environments. The mechanism of action involves the adsorption of the benzimidazole molecule onto the metal surface, forming a protective barrier that mitigates the corrosive effects of the surrounding medium. The lone pair electrons on the nitrogen atoms and the π-electrons of the aromatic system play a crucial role in the adsorption process.

(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is anticipated to be an exceptional corrosion inhibitor due to:

• Strong Adsorption: The benzimidazole core provides multiple adsorption sites.

• Enhanced Surface Coverage: The isopropyl group can enhance the surface coverage of the protective layer.

• Chelating Effect: The carboxylic acid group can chelate with metal ions on the surface, further strengthening the inhibitor film.

Experimental Protocols

Protocol 1: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

This synthesis is a two-step process, beginning with the formation of the 2-isopropyl-1H-benzimidazole precursor, followed by N-alkylation with an acetate moiety and subsequent hydrolysis.

Step 1: Synthesis of 2-Isopropyl-1H-benzimidazole

This step utilizes the Phillips-Ladenburg condensation reaction.[2]

• Reaction Scheme:

  • o-Phenylenediamine reacts with isobutyric acid in the presence of an acid catalyst to form 2-isopropyl-1H-benzimidazole.

• Materials and Reagents:

  • o-Phenylenediamine

  • Isobutyric acid

  • 4 M Hydrochloric acid

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

  • Add isobutyric acid (1.2 eq.) to the suspension.

  • Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature.

  • Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-isopropyl-1H-benzimidazole.

Step 2: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

This step involves the N-alkylation of 2-isopropyl-1H-benzimidazole with ethyl bromoacetate, followed by hydrolysis of the resulting ester.

• Reaction Scheme:

  • 2-Isopropyl-1H-benzimidazole is reacted with ethyl bromoacetate in the presence of a base to yield ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate.

  • The ester is then hydrolyzed to the carboxylic acid.[3][4]

• Materials and Reagents:

  • 2-Isopropyl-1H-benzimidazole (from Step 1)

  • Ethyl bromoacetate

  • Potassium carbonate (anhydrous)

  • Acetone (dry)

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF)

  • Water

  • 1 M Hydrochloric acid

  • Ethyl acetate

• Procedure:

  • N-Alkylation: a. To a solution of 2-isopropyl-1H-benzimidazole (1.0 eq.) in dry acetone, add anhydrous potassium carbonate (1.5 eq.). b. Add ethyl bromoacetate (1.1 eq.) dropwise to the stirring suspension. c. Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring by TLC. d. After completion, cool the mixture and filter off the inorganic salts. e. Concentrate the filtrate under reduced pressure to obtain the crude ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate. The crude ester can be used directly in the next step or purified by column chromatography.

  • Hydrolysis: a. Dissolve the crude ester (1.0 eq.) in a mixture of THF and water (2:1 v/v). b. Add lithium hydroxide (2.0 eq.) and stir the mixture at room temperature for 2-4 hours, or until TLC indicates complete consumption of the ester.[5] c. Remove the THF under reduced pressure. d. Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted ester. e. Acidify the aqueous layer to pH 3-4 with 1 M HCl. f. The product, (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, will precipitate. g. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Evaluation of Corrosion Inhibition Performance

This protocol outlines the weight loss method for assessing the corrosion inhibition efficiency of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid on mild steel in an acidic medium.

• Materials and Equipment:

  • Mild steel coupons of known dimensions

  • 1 M Hydrochloric acid solution (corrosive medium)

  • (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (inhibitor)

  • Acetone

  • Analytical balance

  • Water bath or thermostat

  • Desiccator

• Procedure:

  • Prepare mild steel coupons by polishing with different grades of emery paper, degreasing with acetone, washing with distilled water, and drying.

  • Weigh the prepared coupons accurately.

  • Prepare solutions of 1 M HCl containing various concentrations of the inhibitor (e.g., 50, 100, 200, 500 ppm). A blank solution of 1 M HCl without the inhibitor is also required.

  • Immerse the weighed coupons in the respective test solutions for a specified period (e.g., 24 hours) at a constant temperature.[6]

  • After the immersion period, remove the coupons, clean them with a brush to remove corrosion products, wash with distilled water and acetone, and dry.

  • Weigh the coupons again to determine the weight loss.

  • Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following equations:

    • CR (mm/year) = (K × W) / (A × T × D)

      • Where K is a constant, W is the weight loss in grams, A is the area of the coupon in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

    • IE% = [(W₀ - Wᵢ) / W₀] × 100

      • Where W₀ is the weight loss in the blank solution and Wᵢ is the weight loss in the inhibitor solution.

Inhibitor Concentration (ppm)	Weight Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	Value	Value	-
50	Value	Value	Value
100	Value	Value	Value
200	Value	Value	Value
500	Value	Value	Value

Note: The values in the table are placeholders and need to be determined experimentally.

Protocol 3: Synthesis of a Metal-Organic Framework (MOF)

This protocol describes a general solvothermal method for synthesizing a MOF using (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid as the organic linker and zinc nitrate as the metal source.[7]

• Materials and Equipment:

  • (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (linker)

  • Zinc nitrate hexahydrate (metal source)

  • N,N-Dimethylformamide (DMF) (solvent)

  • Teflon-lined stainless steel autoclave

  • Oven

• Procedure:

  • In a glass vial, dissolve (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (0.1 mmol) and zinc nitrate hexahydrate (0.1 mmol) in 10 mL of DMF.

  • Sonicate the mixture for 10 minutes to ensure homogeneity.

  • Transfer the solution to a 20 mL Teflon-lined stainless steel autoclave.

  • Seal the autoclave and place it in an oven.

  • Heat the autoclave to 120 °C for 72 hours.

  • After the reaction, cool the autoclave to room temperature.

  • Collect the crystalline product by filtration, wash with fresh DMF, and then with ethanol.

  • Dry the product under vacuum.

  • The resulting MOF should be characterized by techniques such as Powder X-ray Diffraction (PXRD), Thermogravimetric Analysis (TGA), and gas adsorption measurements.

Protocol 4: Synthesis of a Polyamide

This protocol details the direct polycondensation of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid with a diamine to form a polyamide.

• Materials and Equipment:

  • (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (diacid monomer)

  • 4,4'-Oxydianiline (diamine monomer)

  • Triphenyl phosphite (condensing agent)

  • N-Methyl-2-pyrrolidone (NMP) (solvent)

  • Pyridine (catalyst)

  • Calcium chloride (anhydrous)

  • Methanol

  • Nitrogen inlet and outlet

• Procedure:

  • In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (1.0 mmol) and 4,4'-oxydianiline (1.0 mmol) in a mixture of NMP (5 mL), pyridine (1 mL), and anhydrous calcium chloride (0.5 g).

  • Add triphenyl phosphite (2.2 mmol) to the solution.

  • Heat the reaction mixture to 100 °C and stir for 3-4 hours under a nitrogen atmosphere.

  • After cooling to room temperature, pour the viscous solution into methanol (200 mL).

  • The polyamide will precipitate. Collect the fibrous solid by filtration.

  • Wash the polymer thoroughly with hot methanol and then with water.

  • Dry the polyamide in a vacuum oven at 80 °C for 24 hours.

  • Characterize the polymer by determining its inherent viscosity, and by using techniques such as FT-IR, ¹H NMR, and TGA.

Visualization of Methodologies

Synthesis Workflow

Caption: Key applications of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Characterization

The synthesized compound and resulting materials should be thoroughly characterized to confirm their structure, purity, and properties.

• (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid:

  • ¹H and ¹³C NMR: To confirm the chemical structure.

  • FT-IR Spectroscopy: To identify functional groups (e.g., C=O of the carboxylic acid, C=N of the imidazole).

  • Mass Spectrometry: To determine the molecular weight.

  • Melting Point: To assess purity.

• Corrosion Inhibition Studies:

  • Electrochemical Impedance Spectroscopy (EIS): To study the inhibitor-metal interface.

  • Potentiodynamic Polarization: To determine the type of inhibition (anodic, cathodic, or mixed).

  • Scanning Electron Microscopy (SEM): To visualize the surface morphology of the metal coupons.

• Metal-Organic Frameworks:

  • Powder X-ray Diffraction (PXRD): To confirm the crystalline structure.

  • Thermogravimetric Analysis (TGA): To evaluate thermal stability.

  • Brunauer-Emmett-Teller (BET) Analysis: To measure the surface area and porosity.

• Polymers:

  • Inherent Viscosity: To estimate the molecular weight.

  • FT-IR and NMR Spectroscopy: To confirm the polymer structure.

  • TGA and Differential Scanning Calorimetry (DSC): To determine thermal properties such as decomposition temperature and glass transition temperature.

References

• Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. [Link]

• ResearchGate. (2018). Inhibition efficiency of mild steel in the presence and absence of 2APPH and 2APSC in 1M HCl for 24hrs. [Link]

• PubMed Central (PMC). (2020). Synthesis and characterization of MOFs constructed from 5-(benzimidazole-1-yl)isophthalic acid and highly selective fluorescence detection of Fe(iii) and Cr(vi) in water. [Link]

• ResearchGate. (2014). What is a simple way to convert an ester into carboxylic acid?. [Link]

• Chemistry LibreTexts. (2022). 15.8: Hydrolysis of Esters. [Link]

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• 7. Synthesis and characterization of MOFs constructed from 5-(benzimidazole-1-yl)isophthalic acid and highly selective fluorescence detection of Fe(iii) and Cr(vi) in water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Phillips Synthesis for 2-Isopropyl-benzimidazole Derivatives

Welcome to the technical support center for the synthesis of 2-isopropyl-benzimidazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the Phillips benzimidazole synthesis for this sterically demanding substrate. Here, we address common challenges, offer detailed troubleshooting protocols, and explain the chemical principles behind our recommendations to ensure your syntheses are successful, efficient, and reproducible.

Frequently Asked Questions (FAQs)

Q1: What is the Phillips synthesis and why is it a common choice for 2-substituted benzimidazoles?

A1: The Phillips synthesis, also known as the Phillips-Ladenburg condensation, is a classic and widely used method for preparing benzimidazoles.[1][2] It involves the condensation reaction of an o-phenylenediamine with a carboxylic acid under acidic conditions, typically with heating.[3] The reaction proceeds through an initial acylation of one amino group, followed by a rate-limiting intramolecular cyclization and subsequent dehydration to form the stable aromatic benzimidazole ring.[1] Its popularity stems from the ready availability of a wide variety of starting materials (o-phenylenediamines and carboxylic acids) and its operational simplicity.[4][5]

Q2: I am experiencing low yields when using isobutyric acid. What makes the synthesis of 2-isopropyl-benzimidazole particularly challenging?

A2: Low yields in this specific synthesis are a common issue and often trace back to the steric hindrance imposed by the bulky isopropyl group.[6] The key cyclization step requires the second amino group of the o-phenylenediamine to attack the carbonyl carbon of the intermediate N-acyl diamine. The tetrahedral geometry of the isopropyl group can sterically impede this intramolecular attack, slowing down the reaction rate compared to syntheses with less bulky acids like acetic or formic acid.[6] This can lead to incomplete reactions or the formation of side products if reaction conditions are not optimized.

Q3: What are the most critical reaction parameters to control for a successful synthesis?

A3: For the Phillips synthesis of 2-isopropyl-benzimidazole, the most critical parameters are:

• Choice of Acid Catalyst: Strong mineral acids like hydrochloric acid (HCl) are traditional, but dehydrating agents like Polyphosphoric Acid (PPA) can be more effective, especially for sterically hindered substrates, as they aggressively drive the final dehydration step.[7][8]

• Temperature: The reaction requires thermal energy to overcome the activation barrier for cyclization. A reflux temperature of 100-110°C is typical for HCl-catalyzed reactions.[1] PPA-catalyzed reactions may require higher temperatures (140-160°C) but often proceed faster.[4]

• Reaction Time: Insufficient heating time is a primary cause of low conversion. The reaction progress must be monitored (e.g., by TLC) to ensure the consumption of the starting diamine.[9]

• Stoichiometry: A slight excess of the carboxylic acid (isobutyric acid, ~1.2 equivalents) is often used to ensure the complete conversion of the more valuable o-phenylenediamine.[1]

Q4: Are there modern, more efficient methods to consider for this synthesis?

A4: Yes. Microwave-assisted synthesis has emerged as a powerful alternative to conventional heating.[10][11] Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner product profiles by promoting rapid, uniform heating.[12][13] For the synthesis of 2-isopropyl-benzimidazole, a microwave-assisted Phillips condensation, potentially under solvent-free conditions or with a high-boiling point solvent, is a highly recommended optimization strategy.[10]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of 2-isopropyl-benzimidazole.

Problem 1: Low or No Product Yield

Potential Cause	Underlying Logic & Recommended Solution
Incomplete Reaction	The steric bulk of the isopropyl group slows the cyclization step. Solution: 1. Increase Reaction Time: Monitor the reaction by TLC until the o-phenylenediamine spot disappears. This may take longer than the 4-6 hours typical for less hindered substrates.[1] 2. Increase Temperature: If using HCl, ensure a vigorous reflux is maintained. If using PPA, consider increasing the temperature to 150-160°C. 3. Switch to a Stronger Dehydrating Catalyst: Change from aqueous HCl to Polyphosphoric Acid (PPA). PPA acts as both an acid catalyst and a powerful dehydrating agent, which can more effectively drive the reaction to completion.[7]
Sub-optimal Catalyst	Aqueous HCl may not be sufficiently effective for this sterically hindered condensation. Solution: Utilize PPA as the reaction medium and catalyst. Its high viscosity and dehydrating nature create a concentrated environment that favors the intramolecular cyclization and dehydration steps.[8]
Reagent Purity	Impurities in the o-phenylenediamine (e.g., oxidation products) can inhibit the reaction. Solution: Use freshly purified o-phenylenediamine. If it has darkened in color, consider recrystallization or sublimation before use.

Problem 2: Multiple Spots on TLC / Impure Product

Potential Cause	Underlying Logic & Recommended Solution
Formation of N,N'-diacylated side product	If the reaction conditions are too harsh or the work-up is delayed, the second amine group can be acylated by another molecule of isobutyric acid before it has a chance to cyclize. Solution: 1. Control Stoichiometry: Avoid a large excess of isobutyric acid. Use 1.1-1.2 equivalents. 2. Optimize Temperature: Avoid excessively high temperatures, which can favor intermolecular reactions over the desired intramolecular cyclization.
Unreacted Starting Material	As discussed in Problem 1, this is due to incomplete reaction. Solution: Refer to the solutions for "Incomplete Reaction" above (increase time, temperature, or switch to PPA). For purification, unreacted o-phenylenediamine can often be removed during the basic work-up, but the N-acyl intermediate may co-elute with the product. Column chromatography is the most effective purification method.[1]
Thermal Degradation	Prolonged heating at very high temperatures can lead to decomposition, visible as charring or the formation of intractable baseline material on TLC. Solution: Maintain the recommended temperature range (100-110°C for HCl, 140-160°C for PPA).[1][4] If degradation is suspected, reduce the reaction temperature and compensate with a longer reaction time.

Problem 3: Difficulty with Product Isolation and Purification

Potential Cause	Underlying Logic & Recommended Solution
Product remains in aqueous layer during work-up	Benzimidazoles are amphoteric. In a highly acidic solution, the product will be protonated and exist as a water-soluble salt. Solution: Ensure the reaction mixture is thoroughly neutralized after cooling. Slowly add a saturated base solution (e.g., NaHCO₃ or NaOH) with vigorous stirring until the pH is basic (pH 8-9).[1] Check the pH with litmus or a pH meter to confirm complete neutralization before extraction.
Oily Product / Fails to Crystallize	The crude product may be an oil due to residual solvent or impurities that inhibit crystallization. Solution: 1. Ensure Complete Solvent Removal: After extraction, concentrate the organic layers thoroughly on a rotary evaporator. For high-boiling solvents, a high-vacuum pump may be necessary. 2. Purify by Column Chromatography: This is the most robust method to remove impurities. A gradient of ethyl acetate in hexanes is a common eluent system.[1] 3. Attempt Recrystallization from a Different Solvent System: If chromatography is not feasible, try various solvent systems for recrystallization. Start with a nonpolar solvent like hexanes and add a more polar solvent like ethyl acetate or acetone dropwise until the oil dissolves at an elevated temperature, then cool slowly.

Experimental Protocols

Protocol 1: Classical Phillips Synthesis using Hydrochloric Acid

This protocol is adapted from established procedures for benzimidazole synthesis.[1]

Step-by-Step Methodology:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

• Add isobutyric acid (1.2 eq.) to the suspension.

• Heat the reaction mixture to a vigorous reflux (approx. 100-110°C).

• Maintain the reflux for 6-10 hours. Monitor the reaction's progress by TLC (e.g., 1:1 Hexane:Ethyl Acetate), checking for the disappearance of the o-phenylenediamine spot.

• After completion, cool the mixture to room temperature. The product may precipitate as its hydrochloride salt.

• Slowly and carefully neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate with stirring until the pH is ~8.

• Extract the product into ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by column chromatography on silica gel or by recrystallization.

Protocol 2: Optimized Synthesis using Polyphosphoric Acid (PPA)

This protocol is recommended for overcoming steric hindrance and improving yields.[7]

Step-by-Step Methodology:

• In a round-bottom flask equipped with a mechanical stirrer (due to high viscosity) and a nitrogen inlet, add Polyphosphoric Acid (PPA).

• Heat the PPA to ~80°C to reduce its viscosity.

• Add o-phenylenediamine (1.0 eq.) and isobutyric acid (1.1 eq.) to the warm PPA with vigorous stirring.

• Increase the temperature to 140-150°C and maintain for 2-4 hours. Monitor by TLC if possible (quench a small aliquot in water, neutralize, and extract).

• After the reaction is complete, cool the mixture to below 100°C.

• Very carefully and slowly, pour the hot reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic.

• The solid product should precipitate. Allow the ice to melt completely.

• Neutralize the acidic aqueous slurry with a concentrated NaOH solution until the pH is basic (~9).

• Collect the solid product by suction filtration.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Dry the product under vacuum. Further purification can be achieved by recrystallization.

Visualization of Key Processes

References

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• CoLab. (2010). Phillips‐Ladenburg Benzimidazole Synthesis. Available at: [Link]

• Kathirvelan, T., et al. (2014). Note: A green synthesis of benzimidazoles. Indian Journal of Chemistry, Section B. Available at: [Link]

• AccScience Publishing. (2025). Ultrasound-assisted one-pot cyclization for the synthesis of 2-substituted benzimidazole derivatives. Available at: [Link]

• Beilstein Journals. (2022). One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides. Available at: [Link]

• ResearchGate. (2020). The Phillips–Ladenburg imidazole synthesis. Available at: [Link]

• ResearchGate. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available at: [Link]

• Jadhav, A. H., et al. (2023). Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. RSC Advances, 13(48), 33893-33904. Available at: [Link]

• Ovchinnikov, I. A., et al. (2016). Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Advances, 6(52), 46529-46566. Available at: [Link]

• Kusuma, S., et al. (2023). Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. RSC Advances. Available at: [Link]

• Chemical Methodologies. (2019). Green Synthesis of Benzimidazole Derivatives: an Overview on Green Chemistry and Its Applications. Available at: [Link]

• Kalluraya, B., et al. (2018). Microwave-assisted Synthesis of Benzimidazole Derivatives through Nitro Reductive Cyclization and their Biological Study. Indian Journal of Heterocyclic Chemistry, 28(3), 415-422. Available at: [Link]

• Mobinikhaledi, A., et al. (2008). Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study. Asian Journal of Chemistry, 20(2), 1301-1306. Available at: [Link]

• Kamal, A., et al. (2012). Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation. Letters in Organic Chemistry, 9(4), 256-261. Available at: [Link]

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• Nardi, M., et al. (2022). Highly efficient synthesis of benzimidazoles using microwave irradiation. Preprints.org. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2011). Importance of Microwave Reactions in the Synthesis of Novel Benzimidazole Derivatives A Review. Available at: [Link]

• Organic Chemistry Portal. (2020). Synthesis of benzimidazoles. Available at: [Link]

• Küçükbay, H. (2017). PART I: Microwave-Assisted Synthesis of Benzimidazoles: An Overview (Until 2013). Journal of the Turkish Chemical Society, Section A: Chemistry, 4(1), 1-22. Available at: [Link]

• DTIC. (2020). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Available at: [Link]

• ARKAT USA, Inc. (2025). p-TsOH catalyzed synthesis 2-arylsubstituted benzimidazoles. Available at: [Link]

• AdiChemistry. (n.d.). PHILLIPS CONDENSATION REACTION : EXPLANATION. Available at: [Link]

• Google Patents. (2012). Process for the preparation of benzimidazole derivatives and its salts.

• RSC Publishing. (2023). Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions. Available at: [Link]

• National Center for Biotechnology Information. (2015). The molecular and crystal structures of 2-(3-hydroxypropyl)benzimidazole and its nitrate salt. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 12), o983-o986. Available at: [Link]

• ResearchGate. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available at: [Link]

• National Center for Biotechnology Information. (2017). A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. Available at: [Link]

• National Center for Biotechnology Information. (2020). Optimisation by Design of Experiment of Benzimidazol-2-One Synthesis under Flow Conditions. Available at: [Link]

• Google Patents. (2005). A process for the optical purification of benzimidazole derivatives.

• National Center for Biotechnology Information. (2021). Novel tetrahydropyrimidinyl-substituted benzimidazoles and benzothiazoles: synthesis, antibacterial activity, DNA interactions and ADME profiling. Available at: [Link]

• Journal of Drug Delivery and Therapeutics. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Available at: [Link]

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• ResearchGate. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Available at: [Link]

• Scholars Research Library. (2014). An Overview About Synthetic and Biological Profile of Benzimidazole. Available at: [Link]

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Technical Support Center: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Welcome to the technical support guide for the synthesis of (2-isopropyl-1h-benzimidazol-1-yl)acetic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and questions that arise during this multi-step synthesis. We will delve into the causality behind byproduct formation and provide field-proven troubleshooting strategies to ensure the highest purity and yield of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid?

A1: The most prevalent and reliable method is a two-step synthesis. The first step involves the Phillips-Ladenburg condensation of o-phenylenediamine with isobutyric acid, typically under acidic conditions, to form the 2-isopropyl-1H-benzimidazole intermediate.[1] The second step is the N-alkylation of this intermediate with a haloacetic acid derivative (e.g., ethyl bromoacetate) in the presence of a base, followed by hydrolysis of the ester to yield the final carboxylic acid.

Q2: I am observing a significant amount of a second major product in my final reaction mixture. What is it likely to be?

A2: The most common significant byproduct is the structural isomer, (2-isopropyl-1H-benzimidazol-3-yl)acetic acid. The 2-isopropyl-1H-benzimidazole intermediate has two nucleophilic nitrogen atoms (N1 and N3). Alkylation can occur at either site, leading to a mixture of N1 and N3 substituted isomers. The ratio of these isomers is highly dependent on the reaction conditions, including the choice of base, solvent, and temperature.

Q3: My final product has a persistent color, even after initial purification. What could be the cause?

A3: Persistent coloration often stems from the oxidation of the o-phenylenediamine starting material. This starting material is sensitive to air and can form highly colored impurities that carry through the synthesis. It is crucial to use high-purity o-phenylenediamine and consider running the initial condensation step under an inert atmosphere (e.g., Nitrogen or Argon) to minimize this issue.

Q4: After the first step, my yield of 2-isopropyl-1H-benzimidazole is low. What can I do to improve it?

A4: Low yields in the Phillips-Ladenburg condensation are often due to incomplete reaction or suboptimal workup. Ensure the reaction is heated to a sufficient reflux temperature (100-110 °C) for an adequate duration (4-6 hours), monitoring by Thin Layer Chromatography (TLC) is crucial.[1] During workup, careful neutralization with a base like sodium bicarbonate is necessary to bring the product out of its protonated, water-soluble form before extraction with an organic solvent.[1]

Troubleshooting Guide: Common Byproducts & Solutions

This section addresses specific experimental issues and provides actionable troubleshooting steps. The primary challenge in this synthesis is controlling the regioselectivity of the N-alkylation and removing the resulting isomeric byproduct.

Issue 1: Presence of Isomeric Byproduct (N3-alkylation)

Observation: ¹H NMR or LC-MS analysis of the crude product shows two distinct sets of peaks corresponding to the desired N1-isomer and the undesired N3-isomer.

Causality: The tautomeric nature of the 2-isopropyl-1H-benzimidazole intermediate allows for alkylation at both nitrogen atoms. The thermodynamic and kinetic control of the reaction can be influenced by the reaction conditions, leading to the formation of both isomers.

Workflow: Distinguishing and Separating N1 and N3 Isomers

Caption: Synthetic pathway and troubleshooting workflow.

Troubleshooting Protocol:

• Characterization:

  • ¹H NMR Spectroscopy: The chemical shifts of the protons on the benzimidazole ring and the methylene protons of the acetic acid group will differ between the N1 and N3 isomers. A careful analysis of the aromatic region in the ¹H NMR spectrum is often the most direct way to determine the isomeric ratio.

  • LC-MS: Liquid Chromatography-Mass Spectrometry can often separate the two isomers, showing two peaks with the same mass-to-charge ratio (m/z). This confirms the presence of isomers.

• Reaction Optimization to Favor N1-Alkylation:

  • Solvent Choice: Polar aprotic solvents like DMF or DMSO are commonly used. The choice of solvent can influence the solvation of the benzimidazole anion and the counter-ion of the base, thereby affecting the regioselectivity.

  • Base Selection: Stronger, bulkier bases may favor alkylation at the less sterically hindered N1 position. However, very strong bases like NaH must be handled with care under anhydrous conditions. Weaker bases like potassium carbonate may lead to different isomer ratios.

  • Temperature Control: Running the reaction at lower temperatures can sometimes improve selectivity by favoring the thermodynamically more stable product.

• Purification Strategy:

  • Column Chromatography: This is the most effective method for separating the N1 and N3 isomers. A silica gel column with a gradient elution system (e.g., hexane/ethyl acetate or dichloromethane/methanol) can effectively resolve the two compounds.

  • Recrystallization: If one isomer is formed in significant excess, recrystallization from a suitable solvent system may be sufficient to isolate the major product in high purity.

Issue 2: Incomplete Reaction - Presence of Starting Material

Observation: TLC or NMR analysis shows the presence of unreacted 2-isopropyl-1H-benzimidazole in the final product.

Causality: This can be due to several factors: insufficient amount of base, inactive (e.g., hydrolyzed) alkylating agent, or insufficient reaction time/temperature.

Troubleshooting Protocol:

• Verify Reagent Stoichiometry and Quality:

  • Ensure at least one full equivalent of base is used to deprotonate the benzimidazole.

  • Use a fresh, high-quality alkylating agent. Haloacetic esters can degrade over time.

• Optimize Reaction Conditions:

  • Increase the reaction temperature or prolong the reaction time, monitoring progress carefully by TLC to avoid decomposition.

• Workup Procedure:

  • During the aqueous workup, ensure the pH is adjusted correctly to separate the acidic product from the more basic starting material. The starting benzimidazole will be less soluble in a basic aqueous phase than the carboxylate product.

Data Summary: Key Byproducts and Starting Materials

Compound	Key Identifier	Common Cause of Presence	Recommended Action
(2-Isopropyl-1H-benzimidazol-3-yl)acetic acid	Isomeric byproduct	Lack of regioselectivity in N-alkylation	Optimize reaction conditions (base, solvent); Purify via column chromatography.
2-Isopropyl-1H-benzimidazole	Unreacted starting material	Incomplete N-alkylation reaction	Check reagent stoichiometry/quality; Optimize reaction time/temperature.
o-Phenylenediamine	Unreacted starting material	Incomplete initial condensation	Ensure sufficient heating in the first step; Optimize workup pH.
Oxidized Impurities	Colored compounds	Oxidation of o-phenylenediamine	Use high-purity starting material; Run reaction under an inert atmosphere.

References

• An In-depth Technical Guide to the Synthesis of 2-Isopropyl-1H-benzo[d]imidazol-5-amine. Benchchem.
• N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evalu
• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid (CAS No: 797812-91-0)[1]. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges in obtaining this compound in high purity. As a molecule possessing both acidic (carboxylic acid) and basic (benzimidazole ring) functionalities, its purification requires a nuanced understanding of its chemical properties to effectively remove starting materials, reagents, and reaction byproducts.

This document provides troubleshooting solutions to common problems in a direct question-and-answer format, detailed experimental protocols, and a broader FAQ section to explain the fundamental principles behind the purification strategies.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section targets the most frequent and frustrating issues encountered during the purification of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Question 1: My isolated product is a persistent oil or waxy solid that refuses to crystallize. What's causing this and how can I fix it?

Answer:

This is a common issue often caused by the presence of impurities that depress the melting point or residual solvent.

• Causality: The benzimidazole core is a rigid, planar structure that facilitates crystal lattice formation[2]. However, even small amounts of unreacted starting materials or structurally similar byproducts can disrupt the intermolecular interactions necessary for crystallization. Residual high-boiling solvents like DMF or DMSO are also frequent culprits.

• Troubleshooting Steps:

  • Solvent Removal: Ensure all reaction solvents are thoroughly removed under high vacuum, possibly with gentle heating. Co-evaporation with a lower-boiling solvent like toluene can help remove traces of high-boiling solvents.

  • Trituration: Attempt to induce crystallization by trituration. Add a small amount of a solvent in which your product is poorly soluble but the oily impurities are soluble (e.g., cold diethyl ether, n-hexane, or a mixture of ethyl acetate/hexane). Stir the oil vigorously with a spatula. This can often "crash out" the product as a solid.

  • Re-evaluation of Crystallization Solvent: If the product is clean by NMR but oily, the chosen crystallization solvent system is likely suboptimal. A systematic solvent screen is recommended (see FAQ 4).

  • Purity Check: If trituration fails, the issue is likely purity. Analyze the crude oil by TLC or LC-MS to identify contaminants and select an appropriate purification method (e.g., acid-base extraction or chromatography) before re-attempting crystallization.

Question 2: My final product is highly colored (yellow to dark brown), even after initial isolation. How can I obtain a white or off-white solid?

Answer:

Color in benzimidazole syntheses typically arises from the oxidation of the o-phenylenediamine starting material or other aromatic precursors, which form highly conjugated, colored impurities[3].

• Causality: Aromatic diamines are notoriously sensitive to air oxidation, especially under heating or acidic/basic conditions used in synthesis. These minor impurities can become trapped in the crystal lattice of the final product.

• Recommended Solution: Activated Carbon Treatment This is a highly effective method for removing colored impurities[3][4].

  • Dissolve the crude, colored product in a suitable hot solvent for recrystallization (e.g., ethanol or isopropanol).

  • Add a small amount (typically 1-5% by weight) of activated carbon (charcoal) to the hot solution.

  • Keep the solution at or near boiling for 5-15 minutes, with stirring. Caution: Adding carbon to a boiling solution can cause vigorous bumping. Add it to the hot, but not boiling, solution.

  • Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the carbon. The filtrate should be significantly less colored.

  • Allow the filtrate to cool slowly to induce crystallization of the decolorized product.

Question 3: My analytical data (NMR, LC-MS) shows contamination from unreacted starting materials (e.g., o-phenylenediamine derivative, chloroacetic acid). How can I efficiently remove them?

Answer:

This is an ideal scenario for employing acid-base extraction, which leverages the different pKa values of the product and the impurities[3][5]. Your target molecule is amphoteric, containing both a basic benzimidazole nitrogen and a carboxylic acid.

• Causality: Incomplete reactions leave behind starting materials with distinct acid/base properties.

• Recommended Solution: Acid-Base Extraction Workflow

  • Dissolve the crude product in an immiscible organic solvent like ethyl acetate or dichloromethane.

  • Remove Acidic Impurities: Wash the organic layer with a mild aqueous base, such as 1 M sodium bicarbonate (NaHCO₃) solution. This will deprotonate and extract acidic impurities like leftover chloroacetic acid or isobutyric acid into the aqueous layer, while your product (being a weaker acid) largely remains in the organic phase.

  • Remove Basic Impurities: Next, wash the organic layer with a dilute aqueous acid, such as 1 M hydrochloric acid (HCl). This will protonate and extract basic impurities like unreacted o-phenylenediamine derivatives.

  • Isolate Product: The organic layer should now primarily contain your desired product. Wash it with brine to remove excess water, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent.

  • The resulting solid can then be further purified by recrystallization.

Question 4: I am struggling to separate my product from impurities with very similar polarity using column chromatography. What can I do to improve resolution?

Answer:

Poor separation occurs when the product and impurities have similar affinities for the stationary phase in the chosen mobile phase[3].

• Causality: Structurally similar byproducts, such as isomers or N-alkylated impurities, often have very close Rf values to the desired product.

• Troubleshooting Steps:

  • Modify Mobile Phase Polarity: If using a standard ethyl acetate/hexane system, try adding a small percentage (0.5-1%) of acetic acid or formic acid to the mobile phase. The acid can protonate the basic nitrogen of the benzimidazole, altering its interaction with the silica gel and often leading to sharper peaks and better separation.

  • Change Solvent System: Switch to a different solvent system with different selectivities. For example, a dichloromethane/methanol gradient can provide a different separation profile than ethyl acetate/hexane.

  • Optimize Gradient: If using gradient elution, make the gradient shallower around the elution point of your compound to increase the resolution between closely eluting peaks.

  • Check Stationary Phase: Ensure you are using high-quality silica gel with a consistent particle size. For very difficult separations, consider using a different stationary phase, such as alumina or reverse-phase C18 silica.

Frequently Asked Questions (FAQs)

Q1: What is the most effective overall strategy for purifying crude (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid?

A multi-step approach is generally most effective. A recommended workflow is to first perform an acid-base extraction to remove the bulk of ionic or highly polar/non-polar impurities[3]. This is followed by recrystallization from a suitable solvent system (e.g., ethanol/water) to achieve high purity and good crystal morphology. If color is an issue, an activated carbon treatment should be incorporated into the recrystallization step[4]. For drug development applications requiring the highest purity (>99.5%), a final chromatographic polishing step may be necessary[6].

Q2: What are the most common impurities to expect from a typical synthesis?

The impurities are directly related to the synthetic route. A common synthesis involves the condensation of a substituted o-phenylenediamine with isobutyric acid (or a derivative), followed by N-alkylation with an acetic acid derivative (like ethyl bromoacetate). Key potential impurities include:

• Unreacted Starting Materials: The o-phenylenediamine derivative, isobutyric acid, and the alkylating agent.

• Intermediate Species: The 2-isopropyl-1H-benzimidazole intermediate before the N-alkylation step.

• Positional Isomers: Alkylation can sometimes occur at the other nitrogen (N3), leading to (2-Isopropyl-1H-benzimidazol-3-yl)acetic acid, which can be difficult to separate.

• Oxidation Products: Highly colored compounds from the degradation of the o-phenylenediamine starting material[3].

Q3: How do the acidic and basic properties of this molecule influence purification choices?

The amphoteric nature of the molecule is the key to its purification.

• The carboxylic acid group (-COOH) is acidic (pKa ~4-5). It will be deprotonated (anionic) in basic solutions (pH > 6).

• The benzimidazole ring system contains a basic nitrogen atom (pKa of the conjugate acid is ~5-6). It will be protonated (cationic) in acidic solutions (pH < 4).

This allows you to make the molecule soluble in either aqueous acid or aqueous base, providing powerful handles to separate it from neutral, acidic, or basic impurities as detailed in the acid-base extraction protocol.

Q4: What are the best solvents for recrystallizing (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid?

The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. Given the molecule's polarity, good starting points are:

• Single Solvents: Alcohols (ethanol, methanol, isopropanol), acetonitrile, or ethyl acetate.

• Solvent/Anti-Solvent Systems: A common and effective technique is to dissolve the compound in a minimal amount of a hot "good" solvent (like ethanol) and then slowly add a "poor" solvent (an anti-solvent, like water or hexane) until the solution becomes turbid. Gentle heating to redissolve, followed by slow cooling, often yields high-quality crystals. A mixture of ethanol and water is an excellent system to investigate first.

Data Presentation

Table 1: Qualitative Solubility Profile

This table provides a general guide for selecting solvents for extraction, chromatography, and crystallization. Actual solubility can vary with temperature and purity.

Solvent	Type	Expected Solubility of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid	Rationale & Use Case
Water	Polar Protic	Sparingly soluble (as neutral form)	Good anti-solvent for recrystallization from alcohols.
1 M HCl (aq)	Aqueous Acid	Soluble	Used to dissolve the product and separate from neutral/acidic impurities.
1 M NaOH (aq)	Aqueous Base	Soluble	Used to dissolve the product and separate from neutral/basic impurities.
Methanol/Ethanol	Polar Protic	Soluble	Good primary solvents for recrystallization.
Ethyl Acetate	Polar Aprotic	Soluble	Common solvent for extraction and chromatography.
Dichloromethane	Polar Aprotic	Soluble	Alternative solvent for extraction.
Toluene	Non-polar	Sparingly Soluble	Can be used for co-evaporation to remove high-boiling solvents.
n-Hexane	Non-polar	Insoluble	Useful for trituration and as an anti-solvent.

Table 2: Comparison of Primary Purification Techniques

Technique	Typical Purity	Scalability	Speed & Complexity	Key Advantage
Acid-Base Extraction	Moderate (removes ionic impurities)	Excellent	Fast & Simple	Excellent for removing starting materials and reagents.
Recrystallization	High to Very High	Good	Moderate	Highly effective for achieving high purity and removing closely related impurities.
Activated Carbon	N/A (removes color)	Excellent	Fast & Simple (with hot filtration)	Specifically removes colored, highly conjugated impurities.
Column Chromatography	Very High to Excellent	Poor to Moderate	Slow & Complex	Best for separating structurally similar impurities when other methods fail.

Visualizations & Workflows

Diagram 1: Purification Strategy Selection Workflow

This decision tree guides the user toward the most appropriate purification strategy based on the state of their crude material.

Caption: Decision tree for selecting a purification method.

Diagram 2: Acid-Base Extraction Protocol Flowchart

This flowchart visualizes the step-by-step process for purifying the compound using liquid-liquid extraction.

Sources

• 1. 797812-91-0 Cas No. | (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid | Matrix Scientific [matrix.staging.1int.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ijcrt.org [ijcrt.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Alkylation of 2-Isopropyl-benzimidazole

Welcome to the technical support center for the N-alkylation of 2-isopropyl-benzimidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve reaction yields and overcome common challenges in this specific transformation. As Senior Application Scientists, we have compiled this resource based on established literature and practical experience to ensure scientific integrity and experimental success.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the N-alkylation of 2-isopropyl-benzimidazole in a question-and-answer format.

Low or No Product Yield

Question: I am getting a very low yield, or no desired N-alkylated product at all. What are the potential causes and how can I fix this?

Answer: Low or non-existent yields in the N-alkylation of 2-isopropyl-benzimidazole can stem from several factors, ranging from the quality of reagents to suboptimal reaction conditions. Here’s a systematic approach to troubleshooting this issue:

• Purity of Starting Material: Ensure your 2-isopropyl-benzimidazole is pure and dry. Impurities can interfere with the reaction, and residual water can quench the base or react with the alkylating agent.

• Base Selection and Strength: The choice of base is critical for the deprotonation of the benzimidazole N-H.

  • Weak Bases (e.g., K₂CO₃, Cs₂CO₃): These are commonly used and often effective, particularly with more reactive alkylating agents.[1] However, if you observe a low yield, the base may not be strong enough to achieve sufficient deprotonation.

  • Strong Bases (e.g., NaH, KOH): Stronger bases like sodium hydride (NaH) or potassium hydroxide (KOH) can significantly increase the rate of deprotonation and subsequent alkylation.[2] When using NaH, ensure the use of an anhydrous aprotic solvent.

• Solvent Choice: The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These are generally good choices as they can dissolve the benzimidazole salt and do not interfere with the nucleophilic attack.[1][3]

  • Protic Solvents: Avoid protic solvents like water or alcohols as they can protonate the benzimidazolide anion, effectively halting the reaction.[3]

• Alkylating Agent Reactivity: The nature of your alkylating agent is a key factor. Alkyl iodides are typically more reactive than bromides, which are more reactive than chlorides. If you are using a less reactive alkyl halide, you may need to employ more forcing conditions (higher temperature, stronger base).

• Reaction Temperature and Time: Some N-alkylation reactions require heating to proceed at a reasonable rate.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is being consumed very slowly, consider increasing the temperature. Conversely, if you observe decomposition, the temperature might be too high.

Formation of a Mixture of Regioisomers

Question: I am obtaining a mixture of the N1 and N3 alkylated products. How can I improve the regioselectivity of my reaction?

Answer: The formation of two regioisomers is a common challenge in the N-alkylation of unsymmetrically substituted benzimidazoles due to the tautomeric nature of the benzimidazole ring.[3] The 2-isopropyl group can influence the position of alkylation. Here are strategies to enhance regioselectivity:

• Steric Hindrance: The isopropyl group at the 2-position creates some steric bulk. This can favor alkylation at the N1 position, which is generally less sterically hindered. Using a bulkier alkylating agent can further enhance this effect.

• Electronic Effects: The electronic properties of substituents on the benzimidazole ring can influence the nucleophilicity of the nitrogen atoms. While the isopropyl group is weakly electron-donating, other substituents on the benzene ring would have a more pronounced effect.

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the tautomeric equilibrium and, consequently, the regioselectivity. Experimenting with different solvents (e.g., THF, DMF, acetonitrile) can sometimes alter the product ratio.

  • Counter-ion: The cation from the base can coordinate with the benzimidazolide anion and influence the site of alkylation. Changing the base (e.g., from K₂CO₃ to NaH) might lead to different regioselectivity.

Over-alkylation and Side Product Formation

Question: I am observing the formation of a byproduct that I suspect is a 1,3-dialkylated benzimidazolium salt. How can I prevent this?

Answer: The formation of a quaternary 1,3-dialkylated benzimidazolium salt is a common side reaction, especially when using an excess of a reactive alkylating agent or under harsh conditions.[3] To minimize this unwanted product:

• Stoichiometry: Use the alkylating agent in a controlled stoichiometric amount, typically 1.0 to 1.2 equivalents relative to the 2-isopropyl-benzimidazole.[3]

• Slow Addition: Add the alkylating agent slowly to the reaction mixture. This helps to avoid localized high concentrations that can promote over-alkylation.

• Temperature Control: Running the reaction at a lower temperature can sometimes reduce the rate of the second alkylation more than the first, thus improving selectivity for the mono-alkylated product.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the N-alkylation of 2-isopropyl-benzimidazole.

General Protocol for N-Alkylation using Potassium Carbonate

This protocol is a good starting point for many common alkylating agents.

Materials:

• 2-Isopropyl-benzimidazole

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃), finely powdered and dried

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-isopropyl-benzimidazole (1.0 eq.).

• Add anhydrous DMF to dissolve the starting material.

• Add potassium carbonate (2.0-3.0 eq.).

• Stir the suspension vigorously for 15-30 minutes at room temperature.

• Add the alkyl halide (1.1 eq.) dropwise to the mixture.

• Stir the reaction at room temperature or heat to 40-60 °C. Monitor the reaction progress by TLC.

• Once the reaction is complete (typically 4-24 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to isolate the desired N-alkylated 2-isopropyl-benzimidazole.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes typical conditions and expected outcomes for the N-alkylation of 2-isopropyl-benzimidazole with a generic alkyl bromide.

Parameter	Condition A	Condition B	Condition C
Base	K₂CO₃ (2.5 eq.)	Cs₂CO₃ (2.0 eq.)	NaH (1.2 eq.)
Solvent	DMF	Acetonitrile	THF (anhydrous)
Temperature	50 °C	Reflux	Room Temperature
Typical Yield	Moderate to Good	Good to Excellent	Good to Excellent
Key Considerations	Good for general use.	Milder conditions, good for sensitive substrates.	Requires strictly anhydrous conditions.

Visualizations

General Workflow for N-Alkylation and Troubleshooting

The following diagram illustrates the general experimental workflow and decision points for troubleshooting common issues.

Caption: Workflow for N-alkylation and troubleshooting.

Reaction Mechanism: Base-Mediated N-Alkylation

This diagram illustrates the generally accepted Sₙ2 mechanism for the N-alkylation of benzimidazole.

Sources

• 1. Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents | Semantic Scholar [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN101391982A - Alkylation reaction method of benzimidazoles compounds - Google Patents [patents.google.com]

Troubleshooting low solubility of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in bioassays

Introduction: First Principles of Solubility

Welcome to the technical support guide for (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. Researchers utilizing this compound may encounter challenges with its low aqueous solubility, a common issue for many heterocyclic organic molecules in biological assays. This guide provides a systematic, in-depth approach to troubleshooting and overcoming these solubility limitations to ensure reliable and reproducible experimental outcomes.

The core of the solubility issue for (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid lies in its chemical structure. It possesses a largely nonpolar benzimidazole core and an isopropyl group, which contribute to poor water solubility. However, it also contains a carboxylic acid group, which is the key to manipulating its solubility. The protonation state of this acidic group is governed by the pH of the solution, a principle described by the Henderson-Hasselbalch equation.[1][2][3] At pH values below its acid dissociation constant (pKa), the carboxylic acid group remains largely in its neutral, protonated form (-COOH), which is less soluble in water.[4][5][6] Conversely, at pH values above the pKa, it deprotonates to form a carboxylate salt (-COO⁻), which is charged and significantly more water-soluble.[5][7][8] The predicted pKa for this specific molecule is approximately 3.35.[9]

This guide will walk you through a logical workflow, from initial solvent selection to advanced formulation strategies, to effectively manage this compound in your bioassays.

Systematic Troubleshooting Workflow

Low solubility can manifest as compound precipitation, inconsistent assay results, or an inability to prepare stock solutions at the desired concentration. Follow this workflow to systematically diagnose and resolve the issue.

Caption: A step-by-step workflow for troubleshooting solubility.

Frequently Asked Questions (FAQs)

Q1: My compound precipitates immediately when I add my DMSO stock to my aqueous cell culture medium. What's happening?

This is a classic sign of a compound "crashing out" of solution. While highly soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO), its solubility limit is much lower in your aqueous assay buffer.[10][11] When the DMSO is diluted, the water content increases dramatically, and the compound can no longer stay dissolved, causing it to precipitate.[11][12]

Immediate Actions:

• Lower the Final Concentration: Your target concentration may be above the compound's aqueous solubility limit.

• Reduce DMSO Volume: Try making a more concentrated DMSO stock so that you add a smaller volume to the media, but be aware this may exacerbate the precipitation if not done carefully.

• Change Dilution Method: Instead of adding the DMSO stock directly to the full volume of media, try adding it to a small volume of media first, vortexing, and then adding this mixture to the rest of the media. This can sometimes prevent localized high concentrations that trigger precipitation.

Q2: I can't even get the powder to dissolve in 100% DMSO. What should I do?

If the compound fails to dissolve in pure DMSO, it may be due to insufficient energy to break the crystal lattice or the concentration being too high.[13]

Troubleshooting Steps:

• Gentle Warming: Warm the vial in a 37°C water bath for 5-10 minutes.[10][14] This can often provide the energy needed for dissolution. Avoid excessive heat, which could degrade the compound.

• Sonication: Place the vial in a bath sonicator for several minutes to mechanically break up solid aggregates.[10][14]

• Reduce Concentration: Attempt to prepare a stock solution at a lower concentration (e.g., if 20 mM fails, try 10 mM).

Q3: What is the maximum concentration of DMSO my cells can tolerate?

This is highly cell-line dependent. As a general rule, most immortalized cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, while primary cells are often more sensitive and may require concentrations below 0.1%.[10] However, it is critical to determine this for your specific cell line and assay.

Best Practice: Always run a "vehicle control" experiment where you treat cells with the highest concentration of DMSO (or other solvent systems) used in your experiment, without the compound. This ensures that any observed effects are due to your compound and not the solvent.[10] Studies have shown that even low concentrations of DMSO can have inhibitory or stimulatory effects in some cell-based assays.[15][16][17]

Q4: Can I use pH to my advantage? How does that work?

Yes, leveraging the carboxylic acid group is the most powerful strategy. According to the Henderson-Hasselbalch principle, increasing the pH of the solution above the compound's pKa will deprotonate the carboxylic acid, forming a negatively charged and more water-soluble carboxylate ion.[18][19]

Caption: pH-dependent equilibrium of the carboxylic acid group.

Since the predicted pKa is ~3.35, ensuring your final assay buffer is at a physiological pH (e.g., 7.4) will significantly favor the more soluble, deprotonated form. If your assay requires a low pH, this strategy will not be effective.

Q5: I've heard about cyclodextrins. Are they a good option?

Cyclodextrins are excellent tools for enhancing the solubility of poorly soluble compounds.[20][21] These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[20][21] The nonpolar part of your compound (the benzimidazole ring) can form an "inclusion complex" by fitting inside this cavity, while the hydrophilic exterior of the cyclodextrin allows the entire complex to dissolve readily in water.[22][23][24]

Commonly Used Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

These are often used in pharmaceutical formulations to improve drug delivery and can be very effective in bioassays.[20][21] Importantly, they are generally considered biocompatible and have minimal effects on cells at typical working concentrations.[16]

Advanced Solubilization Protocols

Always wear appropriate Personal Protective Equipment (PPE) when handling compounds and solvents.

Protocol 1: Standard Stock Solution Preparation in DMSO

This is the starting point for most in vitro experiments.

• Weigh Compound: Accurately weigh the desired amount of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid powder into a sterile, chemically resistant vial (e.g., glass or polypropylene).

• Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10-20 mM).

• Dissolve: Vortex the vial for 1-2 minutes.[10]

• Troubleshoot (if needed): If the solid does not fully dissolve:

  • Gently warm the vial in a 37°C water bath for 5-10 minutes, vortexing intermittently.[14]

  • Alternatively, place the vial in a bath sonicator for 5 minutes.[10]

• Inspect: Hold the vial up to a light source to ensure there are no visible particulates.

• Aliquot and Store: Aliquot the stock solution into single-use volumes to prevent repeated freeze-thaw cycles, which can promote precipitation.[10][25] Store at -20°C or -80°C.

Protocol 2: pH-Mediated Solubilization (Alkaline Stock)

This method is highly effective if the final assay buffer is near neutral or basic pH.

• Prepare Alkaline Solution: Prepare a sterile solution of 0.1 M NaOH.

• Initial Dissolution: Add a small, stoichiometric amount of the 0.1 M NaOH solution to the weighed compound powder. The goal is to form the sodium salt of the carboxylic acid in situ. Start with 1 molar equivalent.

• Add Water: Slowly add sterile, nuclease-free water while vortexing until the compound is fully dissolved. A small amount of heat (37°C) may be applied if necessary.

• Neutralization (Optional but Recommended): If needed, carefully back-titrate the solution towards a neutral pH (e.g., pH 7.0-8.0) using a dilute sterile HCl solution (e.g., 0.1 M). This creates a pH-adjusted aqueous stock.

• Final Dilution: This aqueous stock can now be more reliably diluted into your final assay buffer without precipitation.

• Control: Remember that the vehicle control for this experiment should be an equivalent solution of the salt created (e.g., NaCl) at the same final pH.

Protocol 3: Formulation with Cyclodextrins

This protocol creates an aqueous stock solution using an excipient to enhance solubility.

• Prepare Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of either HP-β-CD or SBE-β-CD in your desired aqueous buffer (e.g., PBS or cell culture media). Warming may be required to dissolve the cyclodextrin.

• Add Compound: Add the weighed powder of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid directly to the cyclodextrin solution. A molar ratio of 1:1 to 1:5 (compound:cyclodextrin) is a good starting point.

• Complexation: Mix the solution vigorously. This can be done by shaking or sonicating at room temperature or slightly elevated temperature (e.g., 37-40°C) for several hours or overnight to ensure maximum complex formation.

• Clarify Solution: After mixing, centrifuge the solution at high speed (e.g., >10,000 x g) for 10 minutes to pellet any undissolved compound.

• Use Supernatant: The clear supernatant is your working stock solution. The concentration of the dissolved compound should be analytically determined if precise quantification is required.

• Control: The vehicle control must be the same cyclodextrin solution without the compound, diluted to the same final concentration in the assay.

Data Summary Tables

Table 1: Solvent Selection Guide

Solvent	Type	Typical Use	Max Concentration (Cell-based)	Pros	Cons
DMSO	Polar Aprotic	Primary stock solutions	0.1 - 0.5%[10]	Dissolves a wide range of compounds.[26]	Can be cytotoxic; can cause compound precipitation in aqueous media.[11][15]
Ethanol	Polar Protic	Secondary stock solutions	~0.5%	Less likely to cause precipitation than DMSO for some compounds.	More volatile; can be more cytotoxic than DMSO for some cell lines.[27]
PEG 400	Co-solvent	Formulations	Variable, cell-dependent	Low toxicity, can improve solubility.	Can increase viscosity of solutions.
Aqueous Base (e.g., NaOH)	pH Modifier	Aqueous stock solutions	N/A (must be neutralized)	Highly effective for acidic compounds.	Requires careful pH control; introduces salt into the final assay.

Table 2: pH Adjustment and Expected Solubility

pH of Solution	Relation to pKa (~3.35)	Dominant Species	Expected Relative Aqueous Solubility
2.0	pH < pKa	R-COOH (Neutral)	Low
3.35	pH = pKa	50% R-COOH, 50% R-COO⁻	Moderate
5.0	pH > pKa	>95% R-COO⁻ (Ion)	High
7.4	pH >> pKa	>99.99% R-COO⁻ (Ion)	Very High

References

• BenchChem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.

• MDPI. (2023). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Molecules, 28(12), 4784. [Link]

• National Institutes of Health (NIH). (2021). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 26(9), 2692. [Link]

• Fiveable. (n.d.). pH and Solubility. AP Chemistry.

• MDPI. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 629. [Link]

• Semantic Scholar. (2022). Cyclodextrin Inclusion Complexes with Antibiotics and antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective.

• Taylor & Francis Online. (2022). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 104(3-4), 133-143. [Link]

• PubMed. (2006). Prediction of pH-dependent aqueous solubility of druglike molecules. Journal of Chemical Information and Modeling, 46(6), 2601-2609. [Link]

• Reddit. (2021). Does anyone know how pH affects solubility?? r/Mcat.
• Yalkowsky, S., Patel, R., & Al-Antary, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 358-362.
• Chad's Prep. (n.d.). 17.6 pH Effects on Solubility.
• BenchChem. (n.d.). An In-depth Technical Guide to the Physicochemical Properties of 1H-Benzo[D]imidazole-7-acetic acid.
• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility.
• AccessPhysiotherapy. (n.d.). Chapter 3. Pharmacokinetics. In Pharmacology for the Physical Therapist.
• Selleckchem.com. (n.d.). Frequently Asked Questions.

• YouTube. (2022). 17.6 pH Effects on Solubility | General Chemistry. Chad's Prep. [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD.
• ResearchGate. (2015). How do I avoid precipitation of DMSO soluble compounds in water based culture media?

• National Institutes of Health (NIH). (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 6(7), 780-784. [Link]

• Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses.

• PubMed. (2009). Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives. European Journal of Medicinal Chemistry, 44(10), 4169-4174. [Link]

• ResearchGate. (2009). Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives | Request PDF.
• ResearchGate. (2014). Considerations regarding use of solvents in in vitro cell based assays.
• Holle, L., Song, W., & Nielsen, C. (2014). Considerations regarding use of solvents in in vitro cell based assays. Toxicology Mechanisms and Methods, 24(8), 585-591.
• MedchemExpress.com. (n.d.). Co-solvents | Biochemical Assay Reagents.
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• ResearchGate. (2025). Physicochemical properties of benzimidazole fungicides and their main metabolite.
• Research Journal of Pharmacognosy. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. 1(3), 41-45.

• National Institutes of Health (NIH). (2014). Considerations regarding use of solvents in in vitro cell based assays. Toxicology Mechanisms and Methods, 24(8), 585-591. [Link]

• Semantic Scholar. (2014). Considerations regarding use of solvents in in vitro cell based assays.
• Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks? Retrieved from Sussex Drug Discovery Centre website.
• ResearchGate. (2024). Peptide solvent for cell-based Assay?
• Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles.

• Research Square. (2024). Synthesis and evaluation of a benzimidazole acetic acid derivative. [Link]

• Thermo Fisher Scientific. (n.d.). Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4.

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4726. [Link]

• UNT Digital Library. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
• TOKU-E. (n.d.). Solubility Data Resource.
• ChemicalBook. (n.d.). (2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-ACETIC ACID | 797812-91-0.
• Cheméo. (n.d.). Chemical Properties of 2-Isopropylimidazole (CAS 36947-68-9).

• National Institutes of Health (NIH). (2014). Understanding biocatalyst inhibition by carboxylic acids. Frontiers in Microbiology, 5, 502. [Link]

• Matrix Scientific. (n.d.). (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

• OSTI.GOV. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report). [Link]

• Sinfoo Biotech. (n.d.). {2-[(2-isopropyl-5-methylphenoxy)methyl]-1h-benzimidazol-1-yl}acetic acid.

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Stability issues of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in aqueous solution

Welcome to the technical support center for (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the stability issues of this compound in aqueous solutions.

Introduction

(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid is a benzimidazole derivative of interest in various research and development applications. Like many benzimidazole compounds, its utility in aqueous-based assays and formulations can be challenged by its limited solubility and potential for degradation. Understanding and mitigating these stability issues are critical for obtaining reliable and reproducible experimental results. This guide provides a comprehensive overview of the factors influencing the stability of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in aqueous solutions, along with practical troubleshooting advice and validated protocols.

Frequently Asked Questions (FAQs)

Q1: My (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid is precipitating out of my aqueous buffer. What is the likely cause and how can I resolve this?

A1: Precipitation is a common issue with benzimidazole compounds due to their generally low aqueous solubility.[1] The primary causes are often related to the compound's hydrophobic nature and the phenomenon of "solvent shock."[1]

• Low Aqueous Solubility: The benzimidazole core is hydrophobic, leading to poor solubility in water.

• Solvent Shock: When a concentrated stock solution (typically in a water-miscible organic solvent like DMSO) is rapidly diluted into an aqueous buffer, the compound may not have sufficient time to interact with the new solvent environment and can crash out of solution.[1]

• pH-Dependent Solubility: The solubility of benzimidazole derivatives is often pH-dependent. The pH of your buffer may not be optimal for keeping the compound dissolved.

Solutions:

• Optimize Stock Solution and Dilution:

  • Use a high-quality, anhydrous solvent like DMSO for your stock solution.

  • Employ a stepwise dilution strategy. Instead of a single large dilution, perform a series of smaller dilutions, potentially using an intermediate solvent.

• pH Adjustment:

  • Determine the pKa of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid (predicted pKa is approximately 3.35 ± 0.10).[2]

  • Adjusting the pH of the buffer to a value further from the pKa can increase the proportion of the more soluble ionized form. For an acidic compound, increasing the pH will enhance solubility.

• Use of Solubilizing Agents:

  • Co-solvents: While DMSO is common, keep its final concentration in your assay low (generally below 0.5%) to avoid cellular toxicity.[1]

  • Cyclodextrins: These can encapsulate the hydrophobic compound, increasing its apparent solubility.[1]

  • Surfactants: Micelle-forming surfactants can also enhance solubility.[1]

It is crucial to include appropriate vehicle controls in your experiments when using any solubilizing agents to account for their potential effects on the biological system.[1]

Q2: I am observing a decrease in the concentration of my compound over time in my aqueous solution. What are the potential degradation pathways?

A2: Benzimidazole derivatives can be susceptible to degradation in aqueous solutions, primarily through hydrolysis, oxidation, and photodegradation.[3][4]

• Hydrolysis: The amide bond in the acetic acid side chain could be susceptible to hydrolysis, especially under acidic or basic conditions.

• Oxidation: The benzimidazole ring system can be prone to oxidation, potentially leading to the formation of N-oxides or other oxidative degradation products.

• Photodegradation: Many benzimidazole compounds are photosensitive and can degrade upon exposure to light.[3][4]

To identify the specific degradation pathway affecting your compound, a forced degradation study is recommended.[4][5][6]

Q3: How should I properly store my stock and working solutions of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid?

A3: Proper storage is critical to maintain the integrity of your compound. Based on general stability studies of benzimidazole derivatives, the following storage conditions are recommended:[4][7]

Solution Type	Storage Temperature	Light Conditions	Recommended Frequency of Preparation
Stock Solution (in DMSO)	-20°C or -80°C	Protected from light (amber vials)	Prepare fresh monthly
Aqueous Working Solution	2-8°C (short-term) or -20°C (longer-term)	Protected from light	Prepare fresh daily if possible

• Long-term stability: For extended storage, keeping stock solutions at -20°C or -80°C is advisable.[7]

• Freeze-thaw cycles: Minimize freeze-thaw cycles as they can impact the stability of some compounds.[7] Aliquoting stock solutions is a good practice.

• Light protection: Always store solutions in light-resistant containers (e.g., amber vials) to prevent photodegradation.[4]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Troubleshooting Steps
Inconsistent assay results	Compound degradation; Inaccurate concentration due to precipitation.	1. Verify the stability of the compound under your specific assay conditions (pH, temperature, light exposure).2. Prepare fresh working solutions before each experiment.3. Visually inspect solutions for any signs of precipitation before use.4. Quantify the compound concentration in your working solution using a validated analytical method like HPLC-UV.[8][9]
Appearance of unknown peaks in HPLC chromatogram	Degradation products.	1. Conduct a forced degradation study to generate and identify potential degradation products.[4][5][10]2. Use HPLC-MS to obtain mass information on the unknown peaks for structural elucidation.[4]
Loss of biological activity	Degradation of the active compound.	1. Confirm the identity and purity of your starting material.2. Implement the recommended storage and handling procedures.3. Perform a time-course experiment to monitor both the concentration and biological activity of the compound in your assay medium.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the degradation pathways and to develop a stability-indicating analytical method.[5][6]

Objective: To identify the degradation products of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid under various stress conditions.

Materials:

• (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

• Methanol or Acetonitrile (HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV or DAD detector

• LC-MS system (for identification of degradants)

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in methanol or acetonitrile at a concentration of 1 mg/mL.[4]

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 8 hours.

  • At 0, 2, 4, and 8-hour time points, withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute to a suitable concentration for HPLC analysis.[4]

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 8 hours.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for HPLC analysis.[4]

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours.

  • Withdraw aliquots at various time points and dilute for HPLC analysis.[4]

• Thermal Degradation:

  • Store both the solid compound and a solution of the compound at 80°C for 48 hours.

  • Analyze samples at different time points.[4]

• Photostability:

  • Expose the solid compound and a solution to light according to ICH Q1B guidelines.

  • Keep a control sample in the dark.[4]

• Analysis: Analyze all samples by a validated HPLC method to assess the extent of degradation and the formation of degradation products.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Starting HPLC Conditions: (This is a general starting point and will likely require optimization)

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 90% A, 10% B

  • 5-25 min: Linear gradient to 10% A, 90% B

  • 25-30 min: 10% A, 90% B

  • 30.1-35 min: Return to 90% A, 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm (or the λmax of the compound)

• Injection Volume: 10 µL

Method Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Visualizations

Logical Workflow for Troubleshooting Stability Issues

Caption: Troubleshooting workflow for stability issues.

Potential Degradation Pathways

Caption: Potential degradation pathways for benzimidazole derivatives.

References

• Kulbay, H., & Kaya, S. (2023). Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. Food Additives & Contaminants: Part A, 40(4), 542-551. [Link]

• Florea, M. A., & Cioroianu, M. (2002). Photo- And Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Acta Chimica Slovenica, 49(4), 815-824. [Link]

• ResearchGate. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. ResearchGate. [Link]

• Kulik, A., Białecka, W., Podolska, M., Kwiatkowska-Puchniarz, B., & Mazurek, A. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 823-829. [Link]

• MedCrave. (2016). Forced degradation studies. MedCrave. [Link]

• ResearchGate. (2010). Deprotonation constants of benzimidazole and stepwise stability.... ResearchGate. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2022). Forced Degradation – A Review. [Link]

• Semantic Scholar. (2011). ANALYSIS HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ-IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Semantic Scholar. [Link]

• PubMed. (2022). Degradation of 2-phenylbenzimidazole 5-sulfonic acid by UV/chlorine advanced oxidation technology: Kinetic model, degradation byproducts and reaction pathways. [Link]

• National Institutes of Health. (2014). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

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Technical Support Center: Synthesis of Benzimidazole Acetic Acid Esters

Welcome to the technical support center for the synthesis of benzimidazole acetic acid esters. This guide is designed for researchers, medicinal chemists, and process development scientists who are actively working with these important heterocyclic compounds. My goal is to provide you with not just procedural steps, but a deep, mechanistic understanding of the common challenges encountered during synthesis, particularly the formation of unwanted side products. By understanding the "why" behind these side reactions, you will be better equipped to troubleshoot and optimize your synthetic routes for higher yields and purity.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that we have encountered through our extensive experience in synthetic and medicinal chemistry.

Table of Contents

• FAQ: Low Yield of the Benzimidazole Core

  • My Phillips-Ladenburg condensation is giving a low yield. What are the common causes and how can I improve it?

• Troubleshooting Guide: Formation of 1,5-Benzodiazepine-2-ones

  • I'm seeing an unexpected seven-membered ring by-product. Why is this happening and how can I prevent it?

• Troubleshooting Guide: N-Alkylation Issues - Regioselectivity and Di-alkylation

  • My N-alkylation with an ethyl haloacetate is producing a mixture of positional isomers. How can I control the regioselectivity?

  • I'm observing a significant amount of di-alkylated product. What conditions favor this and how can I promote mono-alkylation?

• Troubleshooting Guide: Ester Hydrolysis

  • I'm losing my ester group during the reaction or workup. What are the best practices to prevent hydrolysis?

• Purification Strategies

  • What are the most effective methods for purifying my final benzimidazole acetic acid ester and removing persistent impurities?

• References

FAQ: Low Yield of the Benzimidazole Core

Q: My Phillips-Ladenburg condensation of an o-phenylenediamine with a dicarboxylic acid monoester is resulting in a low yield of the desired benzimidazole. What are the potential causes and how can I address them?

A: Low yields in the Phillips-Ladenburg synthesis of the benzimidazole core are a frequent issue. The reaction, which involves the condensation of an o-phenylenediamine with a carboxylic acid (or its derivative), is often sensitive to several factors.[1][2][3] Let's break down the common culprits and their solutions.

• Purity of Starting Materials: o-Phenylenediamines are notoriously susceptible to air oxidation, which can lead to the formation of colored impurities and tarry side products that complicate purification and reduce yields.

  • Solution: Always use freshly purified o-phenylenediamine. If the material has been stored for some time or appears discolored, it is advisable to purify it by recrystallization or by treating an aqueous solution with a reducing agent like sodium dithionite followed by activated carbon treatment.

• Suboptimal Reaction Conditions: High temperatures are often required to drive the cyclodehydration, but excessive heat can lead to degradation of both starting materials and the product.[2][3]

  • Solution: A systematic optimization of the reaction temperature and time is crucial. Start with the conditions reported in the literature for similar substrates and monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint and avoid prolonged heating. The use of microwave irradiation can sometimes be beneficial, as it can reduce reaction times and potentially minimize the formation of degradation products.

• Inadequate Acid Catalysis: The Phillips-Ladenburg reaction is acid-catalyzed. An inappropriate choice or concentration of acid can lead to incomplete conversion.

  • Solution: While mineral acids like HCl are traditional, polyphosphoric acid (PPA) is often a more effective condensing agent, particularly for less reactive substrates. However, the workup with PPA can be challenging. Experiment with different acid catalysts and loadings to find the optimal conditions for your specific substrate.

Below is a workflow to troubleshoot low yields in the Phillips-Ladenburg reaction:

Caption: Troubleshooting workflow for low yields.

Troubleshooting Guide: Formation of 1,5-Benzodiazepine-2-ones

Q: During the synthesis of a 2-substituted benzimidazole using an o-phenylenediamine and a β-ketoester (like ethyl acetoacetate), I've isolated a significant amount of a seven-membered ring by-product. What is this compound and how can I favor the formation of the benzimidazole?

A: The side product you are observing is likely a 1,5-benzodiazepine-2-one. This is a classic competing reaction when using β-ketoesters as the carbonyl source for benzimidazole synthesis.[4]

The Underlying Chemistry: A Tale of Two Cyclizations

The reaction of o-phenylenediamine with a β-ketoester can proceed via two different pathways, as illustrated below. The desired pathway to the benzimidazole involves the reaction of both amino groups with the keto- and ester carbonyls, respectively, followed by cyclization and elimination. However, a competing pathway exists where one amino group reacts with the ester and the other reacts with the ketone, leading to the formation of a seven-membered benzodiazepine ring.[5][6][7]

Caption: Competing pathways in the reaction of o-phenylenediamine and a β-ketoester.

Troubleshooting and Optimization Protocol:

The key to favoring the formation of the benzimidazole is to control the reaction conditions to promote the desired cyclization pathway.

Parameter	To Favor Benzimidazole (Desired)	To Favor Benzodiazepine (Side Product)	Rationale
pH	Acidic (e.g., using HCl, PPA)	Neutral or slightly basic	Acid catalysis promotes the formation of the intermediate leading to the benzimidazole.
Temperature	Higher temperatures (often >150 °C)	Lower temperatures	The higher activation energy for benzimidazole formation is overcome at elevated temperatures.
Solvent	High-boiling point solvents (e.g., xylene, Dowtherm A)	Protic solvents (e.g., ethanol) at lower temperatures	High-boiling solvents facilitate the necessary high reaction temperatures.

Step-by-Step Protocol to Minimize Benzodiazepine Formation:

• Reagent Check: Ensure the purity of your o-phenylenediamine.

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the o-phenylenediamine (1.0 equiv) and the β-ketoester (1.05 equiv).

  • Add a high-boiling point solvent such as xylene.

  • Add the acid catalyst (e.g., 4M HCl in dioxane or a catalytic amount of p-toluenesulfonic acid).

• Reaction Execution:

  • Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

  • Look for the disappearance of the starting materials and the appearance of the desired benzimidazole product.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acid with a base (e.g., saturated NaHCO₃ solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Troubleshooting Guide: N-Alkylation Issues - Regioselectivity and Di-alkylation

The N-alkylation of a pre-formed benzimidazole ring with an ethyl haloacetate is a common and direct route to benzimidazole acetic acid esters. However, this step can be plagued by issues of regioselectivity and over-alkylation.

Q: My N-alkylation of a 4(7)- or 5(6)-substituted benzimidazole with ethyl chloroacetate is yielding a mixture of two positional isomers. How can I control which nitrogen gets alkylated?

A: This is a classic problem of regioselectivity in the alkylation of unsymmetrical benzimidazoles. The two nitrogen atoms (N1 and N3) are not equivalent, and their relative nucleophilicity is influenced by both electronic and steric factors of the substituent on the benzene ring.[8]

Understanding the Controlling Factors:

• Electronic Effects: Electron-donating groups (EDGs) on the benzene ring will increase the electron density and nucleophilicity of the nearby nitrogen atom, making it more reactive towards alkylation. Conversely, electron-withdrawing groups (EWGs) will decrease the nucleophilicity of the proximate nitrogen.

• Steric Effects: Bulky substituents near one of the nitrogen atoms will sterically hinder the approach of the alkylating agent, favoring alkylation at the less hindered nitrogen.[9]

Strategies for Controlling Regioselectivity:

Strategy	Conditions	Expected Outcome
Thermodynamic Control	Use of a strong base (e.g., NaH) in an aprotic polar solvent (e.g., DMF, THF) at elevated temperatures.	Favors the formation of the thermodynamically more stable isomer. This is often the less sterically hindered product.
Kinetic Control	Use of a milder base (e.g., K₂CO₃) in a less polar solvent (e.g., acetone) at lower temperatures.	Favors the formation of the kinetically preferred product, which is often the result of alkylation at the more nucleophilic nitrogen.
Directed Alkylation	Introduction of a directing group that can be later removed.	This is a more involved synthetic strategy but can provide excellent regioselectivity.

Experimental Protocol for Selective N-Alkylation:

• Reaction Setup (for the less sterically hindered isomer):

  • To a suspension of NaH (1.2 equiv) in anhydrous DMF under an inert atmosphere (N₂ or Ar), add a solution of the substituted benzimidazole (1.0 equiv) in DMF dropwise at 0 °C.

  • Stir the mixture at room temperature for 30-60 minutes until the evolution of H₂ gas ceases.

  • Add ethyl chloroacetate (1.1 equiv) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC/LC-MS).

• Workup:

  • Carefully quench the reaction by the slow addition of water or saturated NH₄Cl solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: The isomeric products can often be separated by careful column chromatography on silica gel.

Q: I am trying to synthesize the mono-N-alkylated benzimidazole acetic acid ester, but I'm getting a significant amount of the 1,3-di-alkylated product. How can I prevent this?

A: The formation of a di-alkylated product is a common issue, especially when the mono-alkylated product is of comparable or higher nucleophilicity than the starting benzimidazole.

Preventing Di-alkylation:

• Stoichiometry is Key: Use a slight excess, but not a large excess, of the alkylating agent. A molar ratio of 1:1.1 (benzimidazole:ethyl haloacetate) is a good starting point.

• Slow Addition: Add the alkylating agent slowly to the reaction mixture. This maintains a low concentration of the alkylating agent at any given time, which favors the reaction with the more abundant starting material over the newly formed mono-alkylated product.

• Lower Temperature: Running the reaction at a lower temperature can help to control the reaction rate and reduce the likelihood of a second alkylation.

Caption: Sequential N-alkylation leading to di-substituted side product.

Troubleshooting Guide: Ester Hydrolysis

Q: I am observing the formation of the corresponding carboxylic acid, indicating that my ester is being hydrolyzed either during the reaction or the workup. How can I prevent this?

A: Ester hydrolysis is a common side reaction, particularly if your reaction or workup conditions involve strong acids or bases, or prolonged exposure to water.[10]

Minimizing Ester Hydrolysis:

• During the Reaction:

  • If the benzimidazole ring formation is conducted under strongly acidic or basic conditions, it is often preferable to perform the N-alkylation with the haloacetate in a separate step after the benzimidazole core has been synthesized and neutralized.

• During the Workup:

  • Avoid Strong Bases: When neutralizing acidic reaction mixtures, use a mild base like saturated sodium bicarbonate (NaHCO₃) solution instead of stronger bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH).

  • Minimize Contact Time with Water: Perform aqueous washes as quickly as possible. Do not let the reaction mixture sit in contact with aqueous layers for extended periods.

  • Temperature Control: Keep the temperature low during the workup, especially during extractions and washes.

  • Anhydrous Conditions: Ensure that all solvents and reagents for the N-alkylation step are anhydrous.

Recommended Workup Protocol to Preserve the Ester:

• Upon completion of the reaction, cool the mixture to room temperature.

• If the reaction was conducted in a water-miscible solvent like DMF or THF, dilute the mixture with ethyl acetate and water.

• Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (if the reaction was acidic).

  • Water.

  • Brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate under reduced pressure at a moderate temperature (e.g., < 40 °C on a rotary evaporator).

Purification Strategies

Q: What are the best practices for purifying my final benzimidazole acetic acid ester, especially for removing colored impurities or separating positional isomers?

A: The purification of benzimidazole derivatives can sometimes be challenging due to their polarity and potential for forming colored impurities.

• Column Chromatography: This is the most common method for purifying benzimidazole acetic acid esters.

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is often effective. The addition of a small amount of triethylamine (e.g., 0.1-1%) to the eluent can help to reduce tailing of the product on the silica gel.

  • Separation of Isomers: The separation of positional isomers can be difficult. Using a long column, a shallow gradient, and collecting small fractions can improve resolution. Sometimes, alternative stationary phases like alumina or specialized HPLC columns may be necessary for baseline separation.[11][12][13]

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for purification.

  • Solvent Selection: Screen a variety of solvents (e.g., ethanol, ethyl acetate, acetonitrile, toluene, or mixtures thereof) to find a system where the product is soluble at high temperatures but sparingly soluble at room temperature or below.

• Decolorization:

  • Activated Carbon: If your product is discolored, you can add a small amount of activated carbon to a hot solution of your compound during recrystallization. After a few minutes, the hot solution is filtered through a pad of celite to remove the carbon. Be aware that activated carbon can also adsorb some of your product, so use it sparingly.[14]

  • Potassium Permanganate Treatment: For stubborn discoloration, a dilute solution of potassium permanganate can be added to a boiling aqueous solution of the crude benzimidazole. The resulting manganese dioxide is then reduced and solubilized by the addition of sodium bisulfite. This method is only suitable if your compound is stable to these conditions and has some water solubility.[14]

References

• Reddit. (2024, March 16). How to minimize side products of this reaction. r/OrganicChemistry. [Link]

• IJTSRD. (n.d.). Synthesis of 1,5- Benzodiazepines A Review. International Journal of Trend in Scientific Research and Development.

• Odame, F., et al. (2013). The Formation of 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-Benzodiazepine from 1,2-Diaminobenzene in the Presence of Acetone. Molecules, 18(11), 14293-14305. [Link]

• PubMed. (2013, November 19). The formation of 2,2,4-trimethyl-2,3-dihydro-1H-1,5-benzodiazepine from 1,2-diaminobenzene in the presence of acetone. National Center for Biotechnology Information. [Link]

• ResearchGate. (2013). (PDF) The Formation of 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-Benzodiazepine from 1,2-Diaminobenzene in the Presence of Acetone. [Link]

• Google Patents. (n.d.).

• University of Otago. (n.d.). N-Alkylation of imidazoles. OUR Archive. [Link]

• ResearchGate. (2021). The condensation of o-phenylenediamine with ketones in the presence of silver nitrate. [Link]

• MicroSolv. (2025, December 1). Positional Isomer Separation Method Suggestions using HPLC or LCMS. [Link]

• BenchChem. (n.d.).
• Google Patents. (n.d.). CN101391982A - Alkylation reaction method of benzimidazoles compounds.

• MDPI. (n.d.). Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides. Molecules. [Link]

• ResearchGate. (n.d.). Methods for Synthesizing Benzimidazole Carboxylic Acids. [Link]

• CoLab. (2010, September 15). Phillips‐Ladenburg Benzimidazole Synthesis.

• PubMed Central. (n.d.). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. National Center for Biotechnology Information. [Link]

• ACS Publications. (2013). Development of a Regioselective N-Methylation of (Benz)imidazoles Providing the More Sterically Hindered Isomer. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Failure on N-alkylation of benzimidazole. [Link]

• (2024, October 22).

• PubMed. (n.d.). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. National Center for Biotechnology Information. [Link]

• Waters. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. [Link]

• Chromatography Forum. (2017, December 14). separation of positional isomers. [Link]

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. [Link]

• ResearchGate. (2006). Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions. [Link]

• Sci-Hub. (1989). A general anionic mechanism for thermodynamic control of regioselectivity in N-alkylation and acylation of heterocycles. Tetrahedron Letters. [Link]

• BenchChem. (n.d.).

• ResearchGate. (2023). (PDF) Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2023, October 5). (PDF) Review Article Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• ResearchGate. (n.d.). imidazoles in SDS-aqueous basic medium and N-alkylation induced ring opening of benzimidazoles | Request PDF. [Link]

• Chemistry LibreTexts. (2020, May 30). 22.6: Ester Chemistry. [Link]

• Malaysian Journal of Analytical Sciences. (2023, October 30). BENZIMIDAZOLE DERIVATIVES AS POTENTIAL NEURAMINIDASE INHIBITORS: CONVENTIONAL AND MICROWAVE SYNTHESIS, In Vitro AND MOLECULAR DOCKING ANALYSIS. [Link]

• ResearchGate. (n.d.). (PDF) N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles. [Link]

• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• PubMed. (n.d.). Amino and hydrazino alkyl benzoates as derivatizing agents for the separation and mass spectrometric analysis of oligosaccharides from bacterial lipooligosaccharides. National Center for Biotechnology Information. [Link]

• MDPI. (n.d.). Rational Design, Synthesis, Separation, and Characterization of New Spiroxindoles Combined with Benzimidazole Scaffold as an MDM2 Inhibitor. Separations. [Link]

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Optimizing reaction conditions for the synthesis of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

Technical Support Center: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. It offers detailed protocols, scientifically-grounded explanations for experimental choices, and a structured troubleshooting section to address common challenges encountered in the laboratory.

Overview of the Synthetic Strategy

The synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is efficiently accomplished via a two-step sequence. The strategy first involves the construction of the core 2-isopropyl-1H-benzimidazole heterocycle, followed by N-alkylation with an acetic acid synthon and subsequent hydrolysis. This approach is modular, robust, and allows for clear checkpoints for purification and characterization.

Visual Workflow of the Synthesis

The overall process can be visualized as a three-stage workflow, from starting materials to the final product.

Caption: Overall synthetic workflow for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Isopropyl-1H-benzimidazole

This procedure utilizes the Phillips-Ladenburg reaction, a robust method for forming the benzimidazole ring through the condensation of an o-phenylenediamine with a carboxylic acid under acidic conditions.[1][2]

Materials and Reagents:

• o-Phenylenediamine

• Isobutyric acid

• 4 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

• Reagent Addition: Add isobutyric acid (1.2 eq.) to the suspension. The acid catalyst is crucial as it protonates the carbonyl oxygen of isobutyric acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the diamine.

• Heating: Heat the reaction mixture to reflux (approx. 100-110 °C). Maintain this temperature for 4-6 hours. Progress should be monitored by Thin Layer Chromatography (TLC) until the starting diamine is consumed.

• Work-up - Neutralization: After cooling to room temperature, carefully pour the acidic mixture into a beaker of crushed ice. Slowly add saturated NaHCO₃ solution with stirring until the pH of the mixture is ~7-8. This step neutralizes the excess acid and deprotonates the benzimidazole product, causing it to precipitate.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash with brine to remove residual water and inorganic salts. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel if necessary.[3]

Protocol 2: Synthesis of Ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate

This step involves the N-alkylation of the benzimidazole intermediate. A strong, non-nucleophilic base is required to deprotonate the imidazole nitrogen, creating a potent nucleophile that attacks the electrophilic carbon of ethyl chloroacetate.[4][5]

Materials and Reagents:

• 2-Isopropyl-1H-benzimidazole (from Protocol 1)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl chloroacetate or ethyl bromoacetate

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon), add 2-isopropyl-1H-benzimidazole (1.0 eq.) dissolved in anhydrous THF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 eq.) portion-wise. Caution: NaH reacts violently with water and generates flammable hydrogen gas. The use of an inert atmosphere is critical to prevent both oxidation and fire hazards.[6] Stir the mixture at 0 °C for 30-60 minutes to allow for complete deprotonation, forming the sodium benzimidazolide salt.

• Alkylation: Add ethyl chloroacetate (1.2 eq.) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up - Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated NH₄Cl solution.

• Extraction and Purification: Extract the aqueous mixture with EtOAc. The combined organic layers should be washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting crude ester is often pure enough for the next step, but can be purified by column chromatography (silica gel, hexane/EtOAc gradient) if needed.

Protocol 3: Hydrolysis to (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

The final step is the saponification (base-catalyzed hydrolysis) of the ethyl ester to the corresponding carboxylic acid.

Materials and Reagents:

• Ethyl (2-isopropyl-1H-benzimidazol-1-yl)acetate (from Protocol 2)

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) and Water

• 1 M Hydrochloric acid (HCl)

Step-by-Step Procedure:

• Reaction Setup: Dissolve the ester (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

• Hydrolysis: Add NaOH (2.0-3.0 eq.) and stir the mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours, or until TLC analysis shows complete consumption of the starting ester.

• Work-up - Acidification: Cool the mixture to room temperature and remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether or hexanes) to remove any non-acidic impurities.

• Precipitation: Cool the aqueous layer in an ice bath and acidify to pH ~3-4 by the dropwise addition of 1 M HCl. The desired carboxylic acid product will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to yield the final product, (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.[7]

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Q1: My yield for the initial benzimidazole formation (Step 1) is consistently low. What are the likely causes?

Answer: Low yields in the Phillips-Ladenburg condensation are common and can typically be traced to several factors:

• Purity of o-Phenylenediamine: This starting material is highly susceptible to air oxidation, which leads to colored, polymeric impurities that can inhibit the reaction and complicate purification.[6]

  • Solution: Use freshly purchased, high-purity o-phenylenediamine or purify older stock by recrystallization or sublimation. Running the reaction under an inert atmosphere (N₂ or Ar) can also minimize oxidation.[6]

• Insufficient Dehydration: The final step of the mechanism is the elimination of water to form the aromatic ring. If the reaction temperature is too low or the acid catalyst is not effective, the reaction may stall at the intermediate stage.

  • Solution: Ensure the reaction is maintained at a vigorous reflux. While HCl is common, other acidic catalysts can be more effective. See the table below for a comparison.

• Incomplete Reaction: The reaction may simply need more time to reach completion.

  • Solution: Monitor the reaction closely with TLC. If starting material is still present after the standard 4-6 hours, extend the reflux time.

Table 1: Comparison of Catalysts for Benzimidazole Synthesis

Catalyst	Typical Conditions	Advantages	Considerations
Hydrochloric Acid (HCl)	4 M aqueous, Reflux	Inexpensive, readily available	Requires high temperatures for dehydration.
Polyphosphoric Acid (PPA)	100-150 °C, neat	Acts as both catalyst and dehydrating agent.	Work-up can be difficult due to high viscosity.
p-Toluenesulfonic Acid (p-TsOH)	Toluene, Dean-Stark trap	Efficiently removes water, driving the equilibrium.[8]	Requires an azeotroping solvent.
Microwave Irradiation	Acetic acid, 1-15 min	Dramatically reduces reaction time, often improves yield.[1][9]	Requires specialized equipment.

Q2: The N-alkylation step (Step 2) is slow and gives a messy reaction mixture. How can I optimize it?

Answer: Challenges in the N-alkylation step often relate to the choice of base, solvent, and the purity of the reagents.

• Ineffective Deprotonation: The pKa of the benzimidazole N-H is approximately 13, so a sufficiently strong base is required for complete deprotonation. Weaker bases like potassium carbonate (K₂CO₃) may lead to a slow, incomplete reaction.

  • Solution: Sodium hydride (NaH) is highly effective. Ensure it is a fresh, active batch. The use of an polar aprotic solvent like DMF or THF is critical, as protic solvents (like ethanol) will quench the base.

• Solubility Issues: The benzimidazole intermediate or its sodium salt may have poor solubility in the chosen solvent, hindering the reaction rate.

  • Solution: DMF is a more polar solvent than THF and can improve the solubility of the benzimidazolide anion, often accelerating the reaction. Adding a phase-transfer catalyst can also be effective in biphasic systems.[7]

• Side Reactions: If the reaction temperature is too high, or if there are reactive impurities, side product formation can occur.

  • Solution: Perform the deprotonation and alkylating agent addition at 0 °C to control the reaction exotherm and improve selectivity. Ensure all glassware is thoroughly dried to prevent unwanted reactions with the strong base.

Troubleshooting Workflow for N-Alkylation

Caption: Decision tree for troubleshooting low yields in the N-alkylation step.

Q3: How can I efficiently purify the final carboxylic acid product?

Answer: The final product is an acid, which provides a powerful and straightforward purification handle via acid-base extraction.[6]

• Dissolve: Dissolve the crude product in an organic solvent like ethyl acetate.

• Extract with Base: Transfer to a separatory funnel and extract with a weak aqueous base, such as 1 M NaHCO₃. The desired carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer. Neutral impurities (like any unhydrolyzed ester) will remain in the organic layer.

• Wash: Separate the layers and wash the basic aqueous layer with fresh ethyl acetate one more time to remove any trapped organic impurities.

• Acidify and Precipitate: Cool the aqueous layer in an ice bath and re-acidify with 1 M HCl until the pH is ~3-4. The pure carboxylic acid will precipitate as a solid.

• Isolate: Collect the pure solid by vacuum filtration, wash with cold water, and dry. This method is often more effective and scalable than column chromatography for this type of compound.

Q4: What are the key safety precautions I should take?

Answer:

• o-Phenylenediamine: Is toxic and a suspected mutagen. Always handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Hydride (NaH): Is a water-reactive and flammable solid. It must be handled under an inert atmosphere. Quenching should be done slowly and at low temperatures.

• Acids and Bases: Concentrated HCl and solid NaOH are corrosive. Handle with care and appropriate PPE. Neutralization and quenching steps can be exothermic and should be performed with cooling.

• Solvents: Organic solvents like THF and EtOAc are flammable. Do not handle near open flames or ignition sources.

References

• Vertex AI Search Result, "Synthesis and evaluation of a benzimidazole acetic acid deriv
• BenchChem, "Overcoming challenges in the synthesis of substituted benzimidazoles".
• ResearchGate, "Imidazoles in SDS-aqueous basic medium and N-alkylation induced ring opening of benzimidazoles".
• BenchChem, "The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide".
• MDPI, "A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities".
• ResearchGate, "Synthetic Approaches of Benzimidazole Deriv
• RSC Publishing, "Recent achievements in the synthesis of benzimidazole deriv
• BenchChem, "Troubleshooting guide for low conversion r
• BenchChem, "An In-depth Technical Guide to the Synthesis of 2-Isopropyl-1H-benzo[d]imidazol-5-amine".
• ResearchGate, "N-Alkyl
• ResearchGate, "A review on benzimidazoles: Synthesis, properties, and therapeutic applications in medicinal chemistry", 2025-06-06.
• ResearchGate, "Alkylation studies-on (1H-benzimidazol-2-yl)
• NIH, "Ethyl (E)-1-(2-styryl-1H-benzimidazol-1-yl)
• ResearchGate, "(PDF) Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)
• NIH, "Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)

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Degradation pathways of 2-isopropyl-benzimidazole derivatives under experimental conditions

Technical Support Center: Degradation Pathways of 2-Isopropyl-Benzimidazole Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of 2-isopropyl-benzimidazole derivatives under various experimental conditions. As Senior Application Scientists, we aim to provide not just protocols, but the underlying scientific reasoning to empower your research and development.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-isopropyl-benzimidazole derivatives?

A1: While specific degradation pathways are highly dependent on the full molecular structure and the applied stress conditions, 2-isopropyl-benzimidazole derivatives, like other benzimidazoles, are susceptible to several primary degradation routes.[1] These include:

• Oxidative Degradation: The benzimidazole core, particularly the imidazole ring, can be susceptible to oxidative cleavage.[1] The isopropyl group may also undergo oxidation. Common oxidative pathways can lead to the formation of N-oxides, hydroxylamines, or further cleavage of the ring system.[2]

• Hydrolytic Degradation: Hydrolysis can occur, particularly if the derivative contains susceptible functional groups like esters or amides. The stability to hydrolysis is often pH-dependent, with some benzimidazoles showing significant degradation under basic conditions.[3]

• Photodegradation: Benzimidazole derivatives are often photosensitive and can degrade upon exposure to light.[1][4][5] Photodegradation can involve complex radical-initiated reactions, leading to a variety of products.[6] Common photochemical reactions include demethylation of ester groups followed by decarboxylation.[4]

• Thermal Degradation: While many benzimidazoles are relatively stable in solid form at moderate temperatures, elevated temperatures can induce degradation, especially in solution.[7]

It's crucial to perform forced degradation studies to identify the specific degradation products and pathways for your particular 2-isopropyl-benzimidazole derivative.[1][8]

Q2: My assay shows a decrease in the parent compound concentration over time, but I don't see any corresponding degradation peaks in my chromatogram. What could be happening?

A2: This is a common and important observation often related to "mass balance" issues. Several factors could be at play:

• Formation of Non-UV Active Degradants: The degradation products may lack a chromophore that absorbs at the wavelength you are using for detection.[1]

  • Troubleshooting: Try analyzing your samples at a lower wavelength (e.g., 210 nm) to detect a wider range of compounds. If available, using a more universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be beneficial.[1]

• Formation of Volatile Degradants: The degradation products might be volatile and lost during sample preparation or analysis.

• Precipitation of Degradants: The degradation products could be poorly soluble in your sample diluent or mobile phase and precipitate out of the solution.

• Adsorption to Surfaces: Highly polar or reactive degradation products might irreversibly adsorb to sample vials, tubing, or the analytical column.

To investigate further, a systematic approach is recommended. Start by ensuring proper storage conditions, as benzimidazoles can be sensitive to light and moisture.[1][9] Then, consider the possibility of reactions with your mobile phase or diluent. Finally, employing LC-MS is highly recommended to identify potential non-UV active or unexpected degradation products.[1]

Q3: I am observing unexpected peaks in my chromatogram even in my control samples. What could be the source?

A3: Unexpected peaks in control samples can arise from several sources. A systematic investigation is key to identifying the root cause:

• Contamination: The most common source is contamination from solvents, glassware, or the instrument itself. Ensure all materials are scrupulously clean.

• Mobile Phase Degradation: Some mobile phase components can degrade over time, especially if they are not freshly prepared or are exposed to light.

• Reaction with Mobile Phase: The analyte itself might be reacting with a component of the mobile phase. This is more common with reactive analytes and certain mobile phase additives.

• Carryover: If you are running a sequence of injections, carryover from a previous, more concentrated sample can lead to ghost peaks.

• Excipient Degradation (for formulated products): If you are analyzing a formulated product, the excipients themselves might be degrading and causing interfering peaks.

Start by running a blank injection (just the mobile phase) to rule out contamination from the system. If the peak persists, investigate the purity of your solvents and the stability of your mobile phase.

Troubleshooting Guide: Forced Degradation Studies

Forced degradation studies are a cornerstone of understanding the stability of a drug substance and are required to develop stability-indicating analytical methods.[8][10] Here are some common issues and how to address them.

Issue 1: No significant degradation is observed under stress conditions.

• Causality & Explanation: The conditions may not be harsh enough to induce degradation, or the molecule may be inherently very stable. Overstressing a molecule can lead to unrealistic degradation profiles, so a balanced approach is necessary.[3]

• Troubleshooting Steps:

  • Increase Stressor Concentration: Gradually increase the concentration of the acid, base, or oxidizing agent.

  • Increase Temperature: For hydrolytic and thermal studies, increasing the temperature will accelerate the degradation rate.

  • Increase Exposure Time: Extend the duration of the stress test.

  • Change Stressor: If one type of stressor is ineffective, consider another. For example, if a mild oxidizing agent like H₂O₂ doesn't work, a stronger one might be necessary, though this should be done with caution to avoid unrealistic pathways.

Issue 2: The parent compound completely degrades, and multiple, poorly resolved degradation peaks are observed.

• Causality & Explanation: The stress conditions are too harsh, leading to extensive and potentially secondary degradation. This makes it difficult to identify the primary degradation products and establish a clear degradation pathway.

• Troubleshooting Steps:

  • Reduce Stressor Concentration: Use a lower concentration of the acid, base, or oxidizing agent.

  • Reduce Temperature: Lower the temperature of the reaction.

  • Reduce Exposure Time: Take time points at earlier intervals to capture the initial degradation products.

  • Optimize Chromatography: Develop a more effective HPLC/UPLC method to resolve the complex mixture of degradation products. This may involve changing the column, mobile phase, or gradient profile.[1]

Experimental Protocols

The following are starting-point protocols for forced degradation studies. They should be adapted based on the specific properties of your 2-isopropyl-benzimidazole derivative.[1]

Protocol 1: Forced Degradation Study Workflow

This workflow outlines the general steps for conducting a comprehensive forced degradation study.

Caption: General workflow for a forced degradation study.

Detailed Methodologies:

1. Acid Hydrolysis:

• To 1 mL of a stock solution of the 2-isopropyl-benzimidazole derivative, add 1 mL of 0.1 M HCl.

• Keep the mixture at 60°C for 8 hours.

• At appropriate time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute to a suitable concentration for HPLC analysis.[1]

2. Base Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

• Keep the mixture at 60°C for 8 hours.

• At appropriate time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for HPLC analysis.[1]

3. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

• Keep the mixture at room temperature for 24 hours.

• At appropriate time points, withdraw an aliquot and dilute for HPLC analysis.[1]

4. Thermal Degradation:

• Store the solid compound and a solution of the compound at 80°C for 48 hours.

• Analyze the samples at different time points.[1]

5. Photostability:

• Expose the solid compound and a solution of the compound to light as per ICH Q1B guidelines.

• A control sample should be kept in the dark to differentiate between thermal and photolytic degradation.[1]

Visualization of Potential Degradation Pathways

The following diagram illustrates a hypothetical degradation pathway for a generic 2-isopropyl-benzimidazole derivative, incorporating common degradation routes.

Caption: Potential degradation pathways for 2-isopropyl-benzimidazole derivatives.

Data Summary Table

This table provides a template for summarizing the results of your forced degradation studies.

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation	Major Degradation Products (if identified)
Acid Hydrolysis	0.1 M HCl	8 hours	60°C
Base Hydrolysis	0.1 M NaOH	8 hours	60°C
Oxidation	3% H₂O₂	24 hours	Room Temp
Thermal (Solid)	N/A	48 hours	80°C
Thermal (Solution)	N/A	48 hours	80°C
Photolytic (Solid)	ICH Q1B	Per guideline	Per guideline
Photolytic (Solution)	ICH Q1B	Per guideline	Per guideline

References

• Two Major Pathways in TAML-Catalyzed Degradation of Carbendazim by H 2 O 2 : Elimination of a Nitrogen-Rich Benzimidazole Fungicide and Its Parallel Nitration. (2024). ACS ES&T Water. [Link]

• Photodegradation Pattern of Benzimidazole Anthelmintics. (2018). ResearchGate. [Link]

• Photocatalytic Degradation of Pharmaceuticals Carbamazepine, Diclofenac, and Sulfamethoxazole by Semiconductor and Carbon Materials: A Review. (2018). PubMed Central. [Link]

• Photochemical degradation of sunscreen agent 2-phenylbenzimidazole-5-sulfonic acid in different water matrices. (2013). ResearchGate. [Link]

• Forced Degradation – A Review. (2013). Journal of Applied Pharmaceutical Science. [Link]

• Synthesis of 2-Substituted Benzimidazole Derivatives as a Platform for the Development of UV Filters and Radical Scavengers in Sunscreens. (2023). MDPI. [Link]

• The metabolism of benzimidazole anthelmintics. (1990). Parasitology Today. [Link]

• A photodegradation study on anthelmintic benzimidazoles. (2006). Il Farmaco. [Link]

• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. (2023). ACS Omega. [Link]

• Photo- And Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. (2006). Chemical & Pharmaceutical Bulletin. [Link]

• Oxidative condensation of various benzylamines to form benzimidazole derivatives using catalyst 2 c.[a,b]. (2020). ResearchGate. [Link]

• Metabolic pathways of benzimidazole anthelmintics in harebell (Campanula rotundifolia). (2016). Chemosphere. [Link]

• The Role of H2O-Stabilized Benzimidazole Tautomerism in the Anomalous Wet-Aging Behavior of Heterocyclic Aramid Fibers. (2023). ACS Applied Polymer Materials. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2012). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. (2014). ResearchGate. [Link]

• Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. (2023). Food and Chemical Toxicology. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Antimicrobial Activity of 2-Substituted Benzimidazoles: Evaluating (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Introduction: The Enduring Promise of the Benzimidazole Scaffold in Antimicrobial Drug Discovery

The benzimidazole nucleus, a bicyclic heterocycle comprising fused benzene and imidazole rings, represents a privileged scaffold in medicinal chemistry. Its structural similarity to naturally occurring purines allows for facile interaction with various biological macromolecules, leading to a broad spectrum of pharmacological activities.[1] These include anthelmintic, antiviral, anticancer, and, most notably for this guide, antimicrobial properties.[1] The rise of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents, and the chemical tractability of the benzimidazole core, particularly at the 2-position, makes it a highly attractive starting point for the development of new therapeutics.[1]

Substituents at the 2-position of the benzimidazole ring have been shown to significantly influence the antimicrobial potency and spectrum of these compounds.[2] This guide provides a comparative analysis of the antimicrobial activity of various 2-substituted benzimidazole derivatives, with a special focus on the projected activity of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. While extensive data exists for a wide range of 2-substituted analogs, specific antimicrobial studies on (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid are not yet prevalent in publicly accessible literature. Therefore, this guide will synthesize existing data on structurally related compounds to establish a robust structure-activity relationship (SAR) framework. This framework will then be used to provide an expert projection of the potential efficacy of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid and to outline a detailed experimental plan for its synthesis and antimicrobial evaluation.

The Strategic Importance of the 2-Position for Antimicrobial Activity

The 2-position of the benzimidazole ring is a key site for chemical modification to modulate biological activity. The introduction of various substituents, ranging from simple alkyl chains to complex aromatic and heterocyclic moieties, can profoundly impact the compound's physicochemical properties, such as lipophilicity, electronic distribution, and steric bulk. These factors, in turn, govern the molecule's ability to penetrate microbial cell membranes and interact with its molecular target.

General Structure of 2-Substituted Benzimidazoles

Caption: Proposed synthetic route for (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Step 1: Synthesis of 2-Isopropyl-1H-benzimidazole (Phillips Condensation)

• To a solution of o-phenylenediamine (1.0 eq) in 4N HCl, add isobutyric acid (1.1 eq).

• Heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate until a precipitate forms.

• Filter the precipitate, wash with cold water, and dry to obtain 2-isopropyl-1H-benzimidazole.

Step 2: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

• To a solution of 2-isopropyl-1H-benzimidazole (1.0 eq) in a suitable solvent such as DMF, add a base like sodium hydride (1.1 eq) portion-wise at 0°C.

• Stir the mixture for 30 minutes, then add ethyl chloroacetate (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion of the N-alkylation, add an aqueous solution of a base such as lithium hydroxide or sodium hydroxide to hydrolyze the ester.

• Stir the mixture until the ester is completely consumed (monitored by TLC).

• Acidify the reaction mixture with dilute HCl to precipitate the product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent to obtain pure (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The Minimum Inhibitory Concentration (MIC) will be determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Caption: Workflow for the broth microdilution assay.

Detailed Protocol:

• Preparation of Test Compound: Dissolve (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid in dimethyl sulfoxide (DMSO) to prepare a stock solution of 10 mg/mL.

• Preparation of Microtiter Plates: Add 100 µL of cation-adjusted Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi) to all wells of a 96-well microtiter plate.

• Serial Dilutions: Add 100 µL of the test compound stock solution to the first well of each row. Perform serial two-fold dilutions by transferring 100 µL from each well to the next, discarding the final 100 µL from the last well. This will create a range of concentrations of the test compound.

• Inoculum Preparation: Prepare a microbial suspension in sterile saline and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 10 µL of the standardized inoculum to each well of the microtiter plate.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 28-30°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth of the microorganism.

Conclusion and Future Directions

The benzimidazole scaffold continues to be a rich source of antimicrobial drug candidates. While the specific antimicrobial profile of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid remains to be experimentally determined, a thorough analysis of the structure-activity relationships of related 2-substituted benzimidazoles suggests it is likely to possess moderate antimicrobial activity. The proposed synthetic route and detailed antimicrobial testing protocol provide a clear path for researchers to validate this hypothesis.

Future work should focus on the synthesis and evaluation of a broader range of 2-alkyl and N1-substituted acetic acid analogs to further elucidate the SAR. Additionally, mechanistic studies should be conducted on the most promising compounds to identify their molecular targets, which will be crucial for any future drug development efforts. The insights gained from such studies will undoubtedly contribute to the development of the next generation of benzimidazole-based antimicrobial agents to combat the growing threat of infectious diseases.

References

• Kumar, U., Narang, R., Nayak, S. K., Singh, S. K., & Gupta, V. (2017). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. Research Journal of Pharmacy and Technology, 10(7), 2400-2414.
• Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). (2025). RSC Medicinal Chemistry.
• Antibacterial Activity of Metal Complexes of Cu(II) and Ni(II) with the Ligand 2-(Phenylsubstituted) Benzimidazole. (2022). Molecules.
• Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A System
• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. (2023). ACS Omega.
• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. (2023). ACS Omega.
• Antimicrobial activity results (MIC, µg/mL) of the newly synthesized compounds with the standard drugs. (n.d.).
• 2-Alkyl substituted benzimidazoles as a new class of selective AT2 receptor ligands. (2022). Bioorganic & Medicinal Chemistry.
• Broth Microdilution. (n.d.). MI - Microbiology.
• ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF SOME 2- AND 1,2-SUBSTITUTED BENZIMIDAZOLE DERIV
• Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. (2013).
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• A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. (2023).
• Concise on Some Biologically Important 2-Substituted Benzimidazole Deriv
• Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. (2020). Pharmaceuticals.
• Antimicrobial Susceptibility Testing (Microdilution Technique). (2025). NC DNA Day Blog.
• Antimicrobial susceptibility testing (Broth microdilution method). (2025). WOAH - Asia.
• Application Notes and Protocols for Antimicrobial Susceptibility Testing of 5-Nitrobenzimidazole. (2025). BenchChem.
• An In-depth Technical Guide to the Synthesis of 2-Isopropyl-1H-benzo[d]imidazol-5-amine. (2025). BenchChem.
• Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A System
• 2-Alkyl Substituted Benzimidazoles as a New Class of Selective AT2 Receptor Ligands | Request PDF. (2022).
• (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. (n.d.).
• A very efficient and convenient route for synthesis of imidazol-1-yl-acetic acid. (n.d.). Sciforum.
• Alkylation studies-on (1H-benzimidazol-2-yl)-acetic acid derivatives. (n.d.).
• Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. (2013).
• Comparative Antimicrobial Spectrum of (1H-benzimidazol-2-ylthio)acetic acid, a Close Analog of (1H-benzimidazol-2-yl)methanol. (2025). BenchChem.
• (2-ISOPROPYL-BENZOIMIDAZOL-1-YL)-ACETIC ACID | 797812-91-0. (n.d.). ChemicalBook.
• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. (2021). STAR Protocols.
• Antibacterial activity-minimum inhibitory concentrations (MIC-µg ml −1) and minimum bactericidal concentrations (MBC-µg ml −1) of EA (ethyl-acetate) culture extract of HelS1 against pathogenic bacteria. (n.d.).

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A Comparative Guide to the Anticancer Efficacy of Benzimidazole-1-yl-acetic Acid Derivatives

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Oncology

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to bind to multiple biological targets with high affinity. The benzimidazole scaffold, a bicyclic aromatic compound formed by the fusion of benzene and imidazole rings, is a prime example of such a pharmacophore.[1] Its structural similarity to naturally occurring purine nucleotides allows it to interact readily with a diverse array of biological macromolecules, including enzymes and receptors, making it a cornerstone in the development of novel therapeutics.[2]

The clinical relevance of this scaffold is well-established, with several FDA-approved anticancer drugs, such as bendamustine (an alkylating agent) and veliparib (a PARP inhibitor), featuring the benzimidazole core.[1] These successes have spurred extensive research into novel derivatives, exploring how substitutions at various positions on the benzimidazole ring can modulate anticancer activity. This guide focuses specifically on derivatives functionalized with an acetic acid moiety at the N-1 position. While direct, extensive comparative studies on this specific subclass are emerging, by analyzing the broader context of N-1 substitution and the known mechanisms of benzimidazole action, we can build a strong rationale for their therapeutic potential and guide future research. This document provides a comparative analysis of their efficacy, delves into their mechanisms of action, and offers detailed experimental protocols for their evaluation.

Synthetic Strategy: Accessing the Benzimidazole-1-yl-acetic Acid Core

The synthesis of the target compounds typically follows a two-step process: formation of the benzimidazole ring followed by N-alkylation. A common and effective method for creating the core scaffold is the Phillips condensation, which involves the reaction of an o-phenylenediamine with an aldehyde. However, for the specific purpose of creating 2-substituted-1-yl-acetic acid derivatives, a more versatile route involves alkylation as a key step.

A representative synthetic workflow begins with the reaction of an appropriate o-phenylenediamine with an aldehyde to form the 2-substituted benzimidazole. This intermediate is then subjected to N-alkylation using an haloacetic acid ester (e.g., ethyl bromoacetate) under basic conditions, followed by hydrolysis of the ester to yield the final carboxylic acid derivative. This generalized pathway allows for variation at the C-2 position, which is crucial for tuning the biological activity.[3]

Caption: Generalized synthetic workflow for benzimidazole-1-yl-acetic acid derivatives.

Comparative In Vitro Efficacy of N-1 Substituted Benzimidazole Derivatives

The following table summarizes the half-maximal inhibitory concentration (IC50) values for representative N-1 substituted benzimidazole derivatives from various studies, illustrating their activity across different human cancer cell lines compared to standard drugs.

Compound Class/Reference Drug	N-1 Substituent	C-2 Substituent	Cancer Cell Line	IC50 (µM)	Reference
Benzimidazole Derivative (4f)	H (N-H)	3,4,5-trimethoxyphenyl	Siha (Cervical)	0.61	[5]
Benzimidazole Derivative (5)	Bromo-phenyl	Varied heterocyclic	DU-145 (Prostate)	10.2 (µg/mL)	[6]
Benzimidazole Derivative (VIII)	n-Propyl	Amide	CEM/ADR5000 (Resistant Leukemia)	8.13	[4]
Benzimidazole Derivative (10)	1,3,4-Oxadiazole related	Thioacetamide	MDA-MB-231 (Breast)	0.33	[7][8][9]
Benzimidazole Derivative (13)	1,3,4-Oxadiazole related	Triazole	A549 (Lung)	0.38	[7][8][9]
Benzimidazole Derivative (C1)	Varied heterocyclic	Varied heterocyclic	PC3 (Prostate)	<50 (µg/mL)	[10]
Benzimidazole Derivative (4c)	Benzyl	4-chlorophenyl	HepG2 (Liver)	2.39	[11]
Doxorubicin	-	-	MDA-MB-231	~0.5 - 1.5	[8][9]
Cisplatin	-	-	Siha	>1.0	[5]
5-Fluorouracil	-	-	HCT116 (Colon)	~3.5 - 7.0	[12]

Note: IC50 values are presented as reported in the source literature; direct comparison should be made with caution due to variations in experimental conditions.

The data indicates that N-1 substituted benzimidazoles can achieve potent anticancer activity, often in the low micromolar or even nanomolar range, rivaling or exceeding the potency of standard agents like cisplatin in certain cell lines.[4][5] The introduction of the acetic acid moiety at N-1 is hypothesized to enhance aqueous solubility and provide a handle for further derivatization, potentially improving pharmacokinetic properties without sacrificing the core cytotoxic activity.

Mechanisms of Action: A Multi-pronged Attack on Cancer Cells

Benzimidazole derivatives exert their anticancer effects through a variety of mechanisms, often targeting multiple pathways simultaneously. This multi-target capability is a significant advantage in overcoming the notorious adaptability and resistance of cancer cells.[13] The primary mechanisms elucidated for this class of compounds include the induction of apoptosis, disruption of the cell cycle, and inhibition of key signaling kinases.

Induction of Apoptosis

A hallmark of effective anticancer agents is the ability to trigger programmed cell death, or apoptosis. Many benzimidazole derivatives have been shown to initiate this process through the intrinsic (mitochondrial) pathway. This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins such as Bcl-2.[10] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria, activating a cascade of caspase enzymes (e.g., caspase-3 and -8) that execute cellular dismantling.[7][8]

Caption: Induction of apoptosis via the intrinsic pathway by benzimidazole derivatives.

Cell Cycle Arrest

Cancer is fundamentally a disease of uncontrolled cell proliferation, driven by a dysregulated cell cycle. Benzimidazole derivatives have demonstrated the ability to halt this process at critical checkpoints, most commonly the G2/M or G0/G1 phases.[5][6] By arresting the cell cycle, these compounds prevent cancer cells from dividing and can create a window for apoptotic signals to take effect. For example, some derivatives achieve G2/M arrest by interfering with microtubule polymerization, a mechanism shared with well-known drugs like paclitaxel.[5] Others may arrest cells in the G1 phase by inhibiting cyclin-dependent kinases (CDKs), which are essential for progression past this checkpoint.[4]

Kinase Inhibition

Many cancers are driven by aberrant signaling pathways controlled by protein kinases. Benzimidazole derivatives have been successfully designed as inhibitors of several key oncogenic kinases.[14] A prominent target is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that is often overexpressed or mutated in lung, colon, and other cancers.[7][8][9] By binding to the ATP-binding pocket of EGFR, these compounds block its signaling cascade, thereby inhibiting cell proliferation, survival, and metastasis. Other targeted kinases include BRAF, CDKs, and components of the PI3K/AKT pathway, highlighting the scaffold's versatility.[4][15]

Experimental Protocols: A Guide to In Vitro Evaluation

Validating the anticancer efficacy of novel compounds requires robust and reproducible experimental methods. The following protocols are standard in the field for assessing cytotoxicity, apoptosis, and cell cycle effects.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the benzimidazole derivatives and a standard drug (e.g., Doxorubicin) in culture medium. Replace the existing medium with the drug-containing medium and incubate for 48-72 hours. Include vehicle-only wells as a negative control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value by plotting viability against the logarithm of the compound concentration.[1]

Apoptosis Analysis: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Treatment: Seed cells in a 6-well plate and treat with the benzimidazole derivative at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and resuspend in 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-FITC binds to phosphatidylserine on the outer leaflet of early apoptotic cells, while PI enters and stains the DNA of late apoptotic or necrotic cells with compromised membranes.

• Data Interpretation: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-; early apoptotic: Annexin V+/PI-; late apoptotic/necrotic: Annexin V+/PI+).[6][10]

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M) based on DNA content.

Methodology:

• Treatment: Treat cells in a 6-well plate with the compound at its IC50 concentration for 24 hours.

• Fixation: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol overnight at -20°C. This permeabilizes the cell membrane.

• Staining: Wash the fixed cells to remove ethanol and resuspend in PBS containing RNase A (to prevent staining of RNA) and PI. Incubate for 30 minutes in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Analysis: Generate a histogram of cell count versus fluorescence intensity. The G0/G1 phase will show a 2n DNA content, the G2/M phase will show a 4n DNA content, and the S phase will be distributed between them. Quantify the percentage of cells in each phase to identify points of cell cycle arrest.[6]

Conclusion and Future Directions

The benzimidazole scaffold remains a highly valuable platform for the development of novel anticancer agents. While research has broadly demonstrated the potent efficacy of its derivatives, the specific subclass of benzimidazole-1-yl-acetic acids represents a promising yet underexplored area. The acetic acid moiety at the N-1 position offers a potential route to improved solubility and serves as a versatile chemical handle for creating next-generation conjugates or prodrugs. Based on the extensive data from related analogs, it is highly probable that these derivatives will act via established mechanisms, including the induction of apoptosis and cell cycle arrest, potentially through the inhibition of key oncogenic kinases.

The path forward requires a systematic investigation into this specific chemical space. A comprehensive study synthesizing a library of 2-substituted-1H-benzimidazole-1-yl-acetic acid derivatives and evaluating their efficacy against a broad panel of cancer cell lines is warranted. Such work will elucidate precise structure-activity relationships and confirm whether this subclass can yield lead compounds with superior potency, selectivity, and drug-like properties, ultimately contributing to the arsenal of targeted cancer therapies.

References

A comprehensive list of references cited in this guide is provided below for verification and further reading.

• Design, Synthesis, and Anti-tumor Activity of Novel 2-Aryl Benzimidazole Compounds. (Source: Bentham Science, URL not available in search results)

• Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies. Chemical Biology & Drug Design, 2020. [Link]

• Molecular design, synthesis and biological evaluation of novel 1,2,5-trisubstituted benzimidazole derivatives as cytotoxic agents endowed with ABCB1 inhibitory action to overcome multidrug resistance in cancer cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 2022. [Link]

• IC50 values for compounds 1 and 2 in various cancer cell lines and a... (Source: ResearchGate, URL not available in search results)
• Synthesis and Preliminary Evaluation of Selected 2-Aryl-5(6)-nitro-1H-benzimidazole Derivatives as Potential Anticancer Agents. (Source: ResearchGate, URL not available in search results)
• IC 50 values on different cell lines for the compounds 5a-k, 8, and 9a-f. (Source: ResearchGate, URL not available in search results)

• Design and Synthesis of Benzimidazole-Chalcone Derivatives as Potential Anticancer Agents. Molecules, 2018. [Link]

• Cell Cycle Arrest and Apoptosis-Inducing Ability of Benzimidazole Derivatives: Design, Synthesis, Docking, and Biological Evaluation. Molecules, 2022. [Link]

• In-silico molecular design of heterocyclic benzimidazole scaffolds as prospective anticancer agents. BMC Chemistry, 2019. [Link]

• Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations. Journal of Molecular Structure, 2023. [Link]

• Design and synthesis of benzimidazole derivatives as apoptosis-inducing agents by targeting Bcl-2 protein. Molecular Diversity, 2022. [Link]

• Cell Cycle Arrest and Apoptosis-Inducing Ability of Benzimidazole Derivatives: Design, Synthesis, Docking, and Biological Evaluation. Molecules, 2022. [Link]

• (PDF) Cell Cycle Arrest and Apoptosis-Inducing Ability of Benzimidazole Derivatives: Design, Synthesis, Docking, and Biological Evaluation. (Source: ResearchGate, URL not available in search results)
• cell lines ic50: Topics by Science.gov. (Source: science.gov, URL not available in search results)

• Design, Synthesis of Analgesics and Anticancer of Some New Derivatives of Benzimidazole. International Journal of Organic Chemistry, 2021. [Link]

• A facile and efficient synthesis of benzimidazole as potential anticancer agents | Request PDF. (Source: ResearchGate, URL not available in search results)

• Benzimidazole-Based Derivatives as Apoptotic Antiproliferative Agents: Design, Synthesis, Docking, and Mechanistic Studies. Molecules, 2024. [Link]

• Analgesics and Anticancer of Some Synthesized 2- Benzimidazole Derivatives. Medicinal Chemistry, 2021. [Link]

• Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies. BMC Chemistry, 2024. [Link]

• N,2,6-Trisubstituted 1H-benzimidazole derivatives as a new scaffold of antimicrobial and anticancer agents: design, synthesis, in vitro evaluation, and in silico studies. RSC Advances, 2022. [Link]

• Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. RSC Medicinal Chemistry, 2025. [Link]

• Synthesis, characterization and biological evaluation of some 2-arylbenzoxazole acetic acid derivatives as potential anticancer agents. (Source: CORE, URL not available in search results)

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• 11. N,2,6-Trisubstituted 1H-benzimidazole derivatives as a new scaffold of antimicrobial and anticancer agents: design, synthesis, in vitro evaluation, and in silico studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
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A Researcher's Guide to the Structure-Activity Relationship of (2-Alkyl-1H-benzimidazol-1-yl)acetic Acids

Introduction: The Benzimidazole Scaffold as a Cornerstone of Medicinal Chemistry

The benzimidazole ring system, a fusion of benzene and imidazole, is recognized as a "privileged scaffold" in drug discovery.[1][2] This structural motif is a bioisostere of naturally occurring purines, allowing it to interact with a wide array of biological targets through mechanisms like hydrogen bonding, π–π stacking, and metal ion chelation.[2][3] Its versatility is demonstrated by its presence in commercially successful drugs and its broad spectrum of documented biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][3][4]

Within this potent class of compounds, (2-Alkyl-1H-benzimidazol-1-yl)acetic acids represent a particularly intriguing series. The biological profile of these molecules is profoundly influenced by substitutions at two key positions: the alkyl group at the C-2 position and the acetic acid moiety at the N-1 position.[4][5] Understanding the structure-activity relationship (SAR)—how modifications to these positions alter the compound's efficacy—is critical for the rational design of new therapeutic agents. This guide provides an in-depth comparison of these derivatives, supported by experimental data and protocols, to aid researchers in navigating this promising chemical space.

Synthetic Strategies: Constructing the Benzimidazole Core

The creation of a benzimidazole library for SAR studies relies on robust and versatile synthetic methodologies. The most common and widely utilized approach for forming the core benzimidazole ring is the Phillips-Ladenburg condensation.

Causality Behind the Method: The Phillips method is favored for its operational simplicity and the use of readily available starting materials.[1] It involves the condensation of an o-phenylenediamine with a carboxylic acid (or its derivative, like an aldehyde or ester) under acidic conditions, typically in refluxing hydrochloric or acetic acid.[1] This reaction proceeds via a cyclization-dehydration sequence to efficiently yield the desired benzimidazole scaffold.

Subsequent modification at the N-1 position to introduce the acetic acid side chain is typically achieved through N-alkylation. This is accomplished by reacting the C-2 substituted benzimidazole intermediate with an alkylating agent like ethyl bromoacetate, followed by hydrolysis of the resulting ester to yield the final carboxylic acid.[6]

Caption: General synthetic workflow for (2-Alkyl-1H-benzimidazol-1-yl)acetic acids.

Structure-Activity Relationship (SAR) Analysis

The biological activity of this class of compounds is a delicate balance of several factors, primarily dictated by the nature of the substituents at the C-2 and N-1 positions.

The C-2 Position: How Alkyl Chains Modulate Potency

The substituent at the C-2 position is a primary determinant of the molecule's overall efficacy and spectrum of activity. The length, branching, and electronic nature of this group can dramatically alter the compound's interaction with its biological target.

• Lipophilicity and Membrane Permeation: The length of the alkyl chain directly influences the compound's lipophilicity (fat-solubility). Increasing the chain length generally enhances the ability of the molecule to penetrate lipid-rich cell membranes, which can be crucial for reaching intracellular targets.[5][7] However, this relationship is not always linear. An excessive increase in lipophilicity can lead to poor aqueous solubility, reduced bioavailability, and non-specific binding.

• Steric Factors and Target Binding: The size and shape of the C-2 alkyl group play a critical role in how the molecule fits into the binding pocket of a target enzyme or receptor.

  • Linear Chains: Studies on related benzimidazole series have shown that a specific chain length often corresponds to optimal activity. For instance, in a series of 2-benzylbenzimidazole 'nitazene' opioids, analogues with ethoxy, isopropoxy, and propoxy chains at a related position demonstrated significantly higher potencies than those with shorter (methoxy) or longer (butoxy) chains.[8] This highlights a "sweet spot" where the chain length perfectly complements the target's binding site.

  • Branched Chains: Introducing branching (e.g., an isopropyl or sec-butyl group) can restrict the rotational freedom of the side chain.[9] This conformational rigidity can either enhance binding by locking the molecule into an active conformation or diminish it by preventing the necessary orientation for optimal interaction.

• Electronic Effects: While simple alkyl groups are electron-donating, replacing them with groups like trifluoromethyl (-CF3) can drastically alter the electronic environment of the benzimidazole ring. Such modifications have been shown to yield potent antiparasitic agents, indicating that strong electron-withdrawing groups at the C-2 position can be highly beneficial for certain activities.[10]

The N-1 Acetic Acid Moiety: The Anchor for Biological Interaction

The acetic acid group at the N-1 position is not merely a solubilizing handle; it is often a critical pharmacophoric element.

• Hydrogen Bonding and Ionic Interactions: The carboxylic acid can act as both a hydrogen bond donor and acceptor, forming strong interactions with amino acid residues (e.g., lysine, arginine, histidine) in a target's active site.[11][12] In its deprotonated carboxylate form, it can also engage in powerful ionic interactions.

• Linker Length: The two-atom spacer (—CH₂COOH) of the acetic acid group is often crucial. Studies on related structures have demonstrated that the biological activity can be inversely related to the length of this linker, suggesting that the specific distance and orientation it provides between the benzimidazole core and the carboxyl group are finely tuned for target engagement.[4]

Caption: Key SAR determinants for (2-Alkyl-1H-benzimidazol-1-yl)acetic acids.

Comparative Performance Data

To contextualize the SAR, it is essential to compare the performance of different analogues. The following table summarizes hypothetical data, modeled on findings from published studies on related benzimidazole derivatives, illustrating the impact of C-2 alkyl chain modification on biological activity.

Compound ID	C-2 Substituent (R)	Activity Type	IC₅₀ (µM)	Commentary
A-1	-CH₃ (Methyl)	Antiproliferative	15.2	Baseline activity. Small alkyl group shows moderate potency.
A-2	-CH₂CH₃ (Ethyl)	Antiproliferative	8.5	Increased potency, likely due to improved lipophilicity and better fit in the binding pocket, consistent with trends seen in similar scaffolds.[8]
A-3	-CH₂CH₂CH₃ (n-Propyl)	Antiproliferative	4.1	Further increase in potency, suggesting the binding site accommodates a slightly longer chain.
A-4	-CH(CH₃)₂ (Isopropyl)	Antiproliferative	6.8	Potency is higher than methyl but slightly lower than n-propyl, indicating that steric bulk from branching may slightly hinder optimal binding.[9]
A-5	-(CH₂)₄CH₃ (n-Pentyl)	Antiproliferative	12.3	Decreased potency compared to the n-propyl analogue, suggesting the alkyl chain is now too long and may be causing steric clash or is too lipophilic.
B-1	-CH₂CH₃ (Ethyl)	Antibacterial (MIC)	32 µg/mL	Moderate antibacterial activity.
B-2	-CH₂CH₂CH₃ (n-Propyl)	Antibacterial (MIC)	8 µg/mL	Significant improvement in antibacterial potency, highlighting that SAR can be target-specific.[5][7]

Note: The data presented is illustrative and compiled based on general principles observed in the cited literature. Actual values would be determined experimentally.

Experimental Protocols: A Self-Validating System

Adherence to rigorous and well-documented experimental procedures is paramount for generating trustworthy and reproducible SAR data.

Protocol 1: General Synthesis of Ethyl (2-Propyl-1H-benzimidazol-1-yl)acetate (Analogue of A-3)

• Ring Formation:

  • To a solution of o-phenylenediamine (1.0 eq) in 4 M hydrochloric acid, add butyric acid (1.1 eq).

  • Heat the mixture to reflux (approx. 100-110 °C) for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • The resulting precipitate (2-propyl-1H-benzimidazole) is collected by vacuum filtration, washed with cold water, and dried.

  • Validation: The structure and purity of this intermediate should be confirmed by ¹H NMR and Mass Spectrometry (MS) before proceeding.

• N-Alkylation:

  • Suspend the 2-propyl-1H-benzimidazole (1.0 eq) and potassium carbonate (2.5 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add ethyl bromoacetate (1.2 eq) dropwise to the suspension at room temperature.

  • Stir the mixture at 60 °C for 8-12 hours, again monitoring by TLC.

  • Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

  • Collect the crude product by filtration.

  • Purification: Purify the crude ester by column chromatography on silica gel using a hexane-ethyl acetate gradient.

  • Validation: Characterize the final ester product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.[5]

• Hydrolysis (to obtain the final acid):

  • Dissolve the purified ester in a mixture of ethanol and 2 M sodium hydroxide solution.

  • Stir at room temperature for 12-24 hours.

  • Remove the ethanol under reduced pressure and acidify the remaining aqueous solution with 1 M HCl to a pH of ~4-5.

  • Collect the precipitated (2-propyl-1H-benzimidazol-1-yl)acetic acid by filtration, wash with water, and dry.

  • Validation: Confirm the final structure and purity via NMR and HRMS.

Protocol 2: In Vitro Antiproliferative Activity (MTT Assay)

• Cell Culture: Culture human cancer cells (e.g., MDA-MB-231 breast cancer line) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37 °C in a 5% CO₂ humidified incubator.[5]

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of the synthesized benzimidazole derivatives in DMSO. Serially dilute the compounds in culture media to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Replace the old media in the wells with the media containing the test compounds. Include wells with vehicle (DMSO) only as a negative control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the media and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Outlook

The structure-activity relationship of (2-alkyl-1H-benzimidazol-1-yl)acetic acids is a compelling area of study, demonstrating how subtle molecular modifications can lead to significant changes in biological potency. The key takeaways are:

• The C-2 Alkyl Group is Paramount: This position governs lipophilicity and steric interactions, with an optimal chain length and conformation being crucial for high-potency activity.

• The N-1 Acetic Acid is a Critical Anchor: This moiety provides essential hydrogen bonding and ionic interactions for target engagement.

• A Multifactorial Relationship: Potency is not determined by a single parameter but by a complex interplay between lipophilicity, steric bulk, and electronic properties.

Future research should focus on exploring a wider diversity of alkyl chains, including those with cyclic fragments or heteroatoms, to further probe the topology of the target binding sites. Additionally, integrating computational modeling and molecular docking studies with synthetic efforts can accelerate the discovery of next-generation benzimidazole-based therapeutics with enhanced potency and selectivity.[13]

References

• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega.
• The effect of alkyl chain length in a series of novel N-alkyl-3-benzylimidazolium iodide salts.
• Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed Central.
• Alkoxy chain length governs the potency of 2-benzylbenzimidazole 'nitazene' opioids associ
• Synthesis and SARs of benzimidazoles: insights into antimicrobial innov
• SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria. White Rose Research Online.
• Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. PubMed Central.
• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflamm
• Structure activity relationship (SAR) of benzimidazole derivatives...
• Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed.
• Synthesis and biological activity of 2-(trifluoromethyl)-1H-benzimidazole derivatives against some protozoa and Trichinella spiralis. PubMed.
• Synthesis and biological activity of novel benzimidazole derivatives as potential antifungal agents. PubMed Central.
• Alkylation studies-on (1H-benzimidazol-2-yl)-acetic acid derivatives.
• Structure-activity relationships of imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human insulin-degrading enzyme. PubMed.
• Structure-activity relationships of Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human Insulin-Degrading Enzyme.
• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. PubMed Central.

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A Comparative Guide to the Antifungal Efficacy of (2-Isopropyl-1H-benzimidazol-1-yl)acetic Acid and Standard Therapeutic Agents

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The search for novel antifungal agents is driven by the rise of resistant fungal strains and the limitations of current therapies. This guide provides a comparative framework for evaluating the efficacy of the novel compound (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. While public data on this specific molecule is limited, its benzimidazole core suggests a potential mechanism of action that warrants rigorous comparison against established antifungal classes.[1][2][3] This document outlines the presumed mechanism, details essential in vitro testing protocols, and presents illustrative data to guide the evaluation of this and other novel benzimidazole derivatives against standard-of-care agents like Fluconazole, Amphotericin B, and Caspofungin.

Introduction: The Benzimidazole Scaffold in Antifungal Research

The benzimidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including antifungal, antiviral, and anthelmintic properties.[1][4] Their established therapeutic value encourages the synthesis and evaluation of new derivatives.[1][5][6][7] (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is one such novel derivative. Given the history of the benzimidazole class, it is scientifically pertinent to hypothesize its potential antifungal action and systematically evaluate its efficacy against current clinical standards.

This guide will compare the hypothetical efficacy of "(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid" (herein referred to as Compound BZA) with three standard antifungal agents representing distinct mechanistic classes:

• Fluconazole (Azole): Inhibits the enzyme lanosterol 14α-demethylase, which is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][8][9]

• Amphotericin B (Polyene): Binds directly to ergosterol in the fungal cell membrane, leading to the formation of pores that cause leakage of intracellular contents and cell death.[9]

• Caspofungin (Echinocandin): Inhibits the synthesis of β-(1,3)-D-glucan, a vital component of the fungal cell wall, leading to osmotic instability and cell lysis.

Proposed Mechanism of Action: A Tale of Two Targets

Benzimidazole derivatives are known to exert antifungal effects through two primary mechanisms: disruption of microtubule synthesis or inhibition of ergosterol biosynthesis.[10][11]

• Hypothesis A: Tubulin Synthesis Inhibition: Many classic benzimidazoles, such as benomyl, function by binding to fungal β-tubulin. This action prevents the polymerization of tubulin into microtubules, thereby arresting mitosis and inhibiting fungal cell division.[10] This is a well-established mechanism for this class of compounds.[10]

• Hypothesis B: Ergosterol Biosynthesis Inhibition: More recent studies have shown that some novel benzimidazole derivatives can also target the ergosterol pathway, similar to azole antifungals.[11] They inhibit enzymes like Erg11p, leading to ergosterol depletion and the accumulation of toxic sterol intermediates.[11]

For the purpose of this guide, we will proceed with the more classically established hypothesis of tubulin synthesis inhibition for Compound BZA.

Caption: Experimental workflow for evaluating antifungal efficacy.

The following tables present hypothetical, yet realistic, data that could be generated from the described experimental protocols. These tables serve as a template for how to structure and interpret results when evaluating a novel compound.

Table 1: Illustrative Minimum Inhibitory Concentration (MIC) Data (µg/mL)

Fungal Strain	Compound BZA (Hypothetical)	Fluconazole	Amphotericin B	Caspofungin
Candida albicans (ATCC 90028)	2	1	0.5	0.125
Candida glabrata (ATCC 90030)	4	32	0.5	0.25
Candida krusei (ATCC 6258)	4	64	1	0.25
Aspergillus fumigatus (ATCC 204305)	8	>64	1	0.125

Data is for illustrative purposes only.

Table 2: Illustrative Cytotoxicity and Selectivity Index

Compound	CC₅₀ on HEK293 Cells (µg/mL)	MIC against C. albicans (µg/mL)	Selectivity Index (SI = CC₅₀/MIC)
Compound BZA (Hypothetical)	>128	2	>64
Fluconazole	>100 [12]	1	>100
Amphotericin B	5 [12]	0.5	10

Data is for illustrative purposes only. A higher Selectivity Index is desirable, indicating lower toxicity to mammalian cells relative to its antifungal potency.

Detailed Experimental Protocols

Scientific integrity requires adherence to standardized and reproducible methodologies. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). [13][14][15][16][17][18][19][20][21][22]

This protocol determines the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism. [23] Methodology (Broth Microdilution):

• Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar). Prepare a cell suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard. Further dilute this suspension in RPMI-1640 medium to achieve a final standardized concentration (e.g., 0.5–2.5 x 10³ CFU/mL for yeasts). [24]2. Drug Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of each test compound (Compound BZA, fluconazole, etc.) in RPMI-1640 medium to achieve a range of final concentrations.

• Inoculation & Incubation: Add the prepared fungal inoculum to each well of the microtiter plate. Include a positive control (no drug) and a negative control (no inoculum). Incubate the plate at 35°C for 24-48 hours.

• Endpoint Reading: The MIC is determined as the lowest drug concentration in which there is no visible growth.

This assay assesses whether a compound is fungicidal (kills the fungus) or fungistatic (inhibits its growth) and determines the rate of killing. [25][26][27][28][29] Methodology:

• Culture Preparation: Prepare a fungal culture in a suitable broth (e.g., RPMI-1640) and grow to the logarithmic phase.

• Exposure: Add the test compounds at concentrations relative to their predetermined MIC (e.g., 1x, 4x, and 16x MIC). Include a no-drug growth control.

• Time-Point Sampling: At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each culture.

• Quantification: Perform serial dilutions of the aliquot and plate onto agar plates. After incubation, count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time. A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum is typically defined as fungicidal activity. [25][29]

This assay is crucial to evaluate the potential toxicity of the antifungal compound to mammalian cells, ensuring a favorable therapeutic window. [12][30][31][32] Methodology (MTT Assay):

• Cell Culture: Seed a human cell line (e.g., HEK293 or HepG2) into a 96-well plate and culture for 24 hours to allow for cell adherence.

• Compound Exposure: Remove the culture medium and add fresh medium containing serial dilutions of the test compound. Incubate for a defined period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization & Reading: After a few hours of incubation, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control. The CC₅₀ (50% cytotoxic concentration) is determined from the dose-response curve.

Conclusion and Future Directions

The evaluation framework presented here provides a robust methodology for characterizing the antifungal potential of novel compounds like (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid. By systematically comparing its potency, kinetics, and selectivity against established agents, researchers can build a comprehensive efficacy profile. Initial findings based on the benzimidazole scaffold are promising, but empirical data from these standardized assays are essential to validate its therapeutic potential. [1]Future in vivo studies in relevant animal models will be the subsequent critical step to translate these in vitro findings into potential clinical applications.

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• Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives. National Institutes of Health (NIH). [Link]

• Antifungal Drug In Vitro Cytotoxicity Assessment Service. Creative Biolabs. [Link]

• Synthesis and Antifungal Activity of 2-Chloromethyl-1H-benzimidazole Derivatives against Phytopathogenic Fungi in Vitro. Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

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A Researcher's Guide to Selectivity: Profiling the Cross-Reactivity of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

In the landscape of modern drug discovery, the identification of a potent "hit" compound is merely the first step in a long and arduous journey. The true challenge lies in refining this hit into a lead candidate with a well-defined safety and efficacy profile. A critical component of this process is understanding a molecule's selectivity—its propensity to interact with its intended target versus a host of unintended "off-targets." Misjudging or overlooking cross-reactivity can lead to failed clinical trials due to unforeseen toxicities or a lack of therapeutic effect.

This guide provides an in-depth, methodological comparison of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, a novel compound built around the versatile benzimidazole scaffold. For the purpose of this guide, we will refer to it as Cpd-IA . We will explore its performance in a hypothetical discovery program targeting Tyrosine Kinase Zeta (TKZ) , a key regulator in a cancer-associated signaling pathway. This guide will not only present data but will also delve into the causality behind the experimental choices, offering a framework for assessing any novel chemical entity.

The Importance of a Tiered Screening Strategy

A brute-force approach to selectivity profiling is both inefficient and cost-prohibitive. A well-designed, tiered screening cascade allows for the systematic and logical assessment of a compound's interaction profile, starting broad and progressively focusing on areas of concern. Our evaluation of Cpd-IA follows this principle, moving from a wide-net biochemical screen to more physiologically relevant cellular assays.

Caption: Tiered workflow for assessing compound cross-reactivity.

Tier 1: Initial Potency and Broad Kinome Profiling

The first step is to ascertain the potency of Cpd-IA against its intended target, TKZ, and simultaneously cast a wide net to identify potential off-target interactions across the human kinome. Benzimidazole derivatives are known to interact with a variety of kinases, making a broad-spectrum kinase panel an essential starting point.[1][2][3]

Experimental Choices & Rationale:

• Primary Assay: A TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) based binding assay was chosen for its high-throughput nature, robustness, and minimal interference from colored or fluorescent compounds. It provides a direct measure of binding affinity (IC50) to the purified TKZ enzyme.

• Broad Profiling: A comprehensive kinase panel (e.g., the DiscoverX KINOMEscan™) is employed. This competitive binding assay format allows for the simultaneous screening of Cpd-IA against hundreds of kinases at a single, high concentration (e.g., 10 µM). The output is typically "% Inhibition," which helps to rapidly flag significant interactions.

Hypothetical Results: Cpd-IA vs. Alternative (Cpd-SEL)

For comparison, we introduce a hypothetical alternative compound, Cpd-SEL , which was designed for greater selectivity.

Compound	Primary Target: TKZ (IC50, nM)	KINOMEscan™ Hits (% Inhibition > 90% @ 10 µM)
Cpd-IA	25 nM	TKZ, STKQ , MAPK1, CDK2
Cpd-SEL	150 nM	TKZ

Interpretation:

The initial data reveals a classic drug discovery trade-off. Cpd-IA is highly potent against our primary target, TKZ. However, the broad kinome screen immediately raises a red flag: it also strongly inhibits Serine/Threonine Kinase Q (STKQ) and shows moderate interaction with MAPK1 and CDK2. In contrast, Cpd-SEL is 6-fold less potent against TKZ but appears exceptionally clean, with no significant off-target hits at a high concentration.

This Tier 1 data directs our next steps: we must validate and quantify the STKQ interaction for Cpd-IA.

Tier 2: Off-Target Validation and Cellular Confirmation

The goal of Tier 2 is to confirm the off-target "hit" from the primary screen using different methodologies and to verify that this interaction occurs within the complex environment of a living cell.

Experimental Choices & Rationale:

• Orthogonal Biochemical Assay: To rule out artifacts from the initial binding assay, we switch to an enzymatic activity assay for both TKZ and the primary off-target, STKQ. This measures the compound's ability to inhibit the functional phosphorylation of a substrate, providing a more direct assessment of its inhibitory power.

• Cellular Target Engagement: It is crucial to confirm that the compound can penetrate the cell membrane and engage its targets in a physiological context. The NanoBRET™ Target Engagement Assay is ideal for this. It uses bioluminescence resonance energy transfer to measure compound binding to a specific target protein expressed in live cells.

Hypothetical Results: Dose-Response Analysis

Compound	Biochemical IC50 (nM)	Cellular Target Engagement IC50 (nM)
TKZ (Primary)	STKQ (Off-Target)
Cpd-IA	28	85
Cpd-SEL	160	>10,000

Interpretation:

The orthogonal biochemical data confirms our initial findings: Cpd-IA is a potent, dual-inhibitor of both TKZ and STKQ, with only a ~3-fold selectivity window. Cpd-SEL maintains its high selectivity.

Crucially, the NanoBRET™ data confirms that both compounds are cell-permeable and engage their respective targets in live cells. The slight rightward shift in IC50 values from biochemical to cellular assays is expected and often reflects factors like cell membrane permeability and competition with intracellular ATP. Cpd-IA clearly engages both TKZ and STKQ inside the cell, confirming that the off-target liability is not just a test-tube artifact.

Caption: On-target vs. off-target signaling pathways for Cpd-IA.

Tier 3: Probing Functional Consequences

The final tier of analysis aims to answer the most critical question: what are the biological consequences of this on- and off-target activity? We use cell lines that are specifically dependent on either TKZ or STKQ for their survival and proliferation.

Experimental Choices & Rationale:

• On-Target Functional Assay: A proliferation assay (e.g., CellTiter-Glo®) is performed on a cancer cell line (e.g., "CancerLine-A") whose growth is known to be driven by the TKZ signaling pathway. Inhibition of proliferation in this line would indicate on-target efficacy.

• Off-Target Functional Assay: A similar proliferation assay is run on a different cell line (e.g., "NormalCell-B") where survival is critically dependent on the off-target, STKQ. Inhibition of proliferation here would point to a potential for mechanism-based toxicity.

Hypothetical Results: Cellular Proliferation (GI50)

Compound	CancerLine-A (TKZ-dependent) GI50 (nM)	NormalCell-B (STKQ-dependent) GI50 (nM)	Therapeutic Window (Off-Target / On-Target)
Cpd-IA	60	240	4x
Cpd-SEL	300	>20,000	>66x

Interpretation:

The functional data crystallizes the dilemma. Cpd-IA demonstrates potent on-target cellular activity, inhibiting the growth of the TKZ-driven cancer cells. However, it also inhibits the STKQ-dependent cell line at a concentration only four times higher. This narrow therapeutic window is a significant concern and a strong predictor of potential toxicity in more complex in vivo models.

Cpd-SEL, while less potent, is vastly more selective. Its GI50 against the on-target cell line is 300 nM, but it has almost no effect on the off-target dependent line at concentrations up to 20,000 nM. This wide therapeutic window makes it a much safer, albeit less potent, candidate for further development.

Conclusion and Future Directions

This comparative guide illustrates a systematic, evidence-based approach to characterizing the cross-reactivity of a novel compound. Through a tiered screening cascade, we determined that (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid (Cpd-IA) , while highly potent against its intended target TKZ, exhibits significant cross-reactivity with STKQ. This off-target activity is confirmed in both biochemical and cellular assays and, most importantly, translates to a narrow functional therapeutic window, posing a high risk for toxicity.

In contrast, the alternative, Cpd-SEL, presents a much safer profile due to its high selectivity, despite its lower primary potency. For a drug development program, the path forward would likely involve one of two strategies:

• Prioritize Cpd-SEL: Accept the lower potency and attempt to optimize it while maintaining the excellent selectivity profile.

• Re-engineer Cpd-IA: Use structure-activity relationship (SAR) studies to modify the Cpd-IA scaffold, aiming to reduce its binding to STKQ while preserving its high affinity for TKZ.

Ultimately, this guide underscores a fundamental principle of drug discovery: potency is only part of the equation. A thorough and mechanistically-driven understanding of a compound's selectivity is paramount to successfully navigating the path from a promising molecule to a safe and effective medicine.

Experimental Protocols

Protocol 1: Orthogonal Enzymatic Activity Assay (Generic)

• Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Serially dilute Cpd-IA and Cpd-SEL in 100% DMSO, followed by an intermediate dilution in kinase reaction buffer.

• In a 384-well plate, add 2.5 µL of the diluted compound.

• Add 2.5 µL of a 2x enzyme/substrate solution (containing either TKZ or STKQ and its specific peptide substrate).

• Initiate the reaction by adding 5 µL of a 2x ATP solution (at the Km concentration for the respective enzyme).

• Incubate for 60 minutes at room temperature.

• Terminate the reaction and quantify product formation by adding 10 µL of a detection reagent (e.g., ADP-Glo™).

• Incubate for 40 minutes and measure luminescence on a plate reader.

• Normalize data to positive (no inhibitor) and negative (no enzyme) controls and fit to a four-parameter logistic curve to determine IC50 values.

Protocol 2: NanoBRET™ Cellular Target Engagement Assay

• Transfect HEK293 cells with plasmids encoding the target kinase (TKZ or STKQ) fused to a NanoLuc® luciferase and allow expression for 24 hours.

• Harvest and resuspend cells in Opti-MEM™ medium.

• Dispense 10 µL of cell suspension into a 384-well white assay plate.

• Add 100 nL of serially diluted compound (in DMSO) to the wells.

• Add 5 µL of the NanoBRET™ Tracer, which is a fluorescently labeled ligand that also binds to the target kinase.

• Incubate for 2 hours at 37°C in a 5% CO2 incubator.

• Add 2.5 µL of NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor solution.

• Read the plate on a luminometer equipped with two filters to measure donor (460 nm) and acceptor (610 nm) emission.

• Calculate the raw BRET ratio (Acceptor/Donor) and convert to milliBRET units (mBU). Plot the mBU values against the compound concentration to determine the IC50.

References

• Vertex AI Search. (2026). Building a Tiered Approach to In Vitro Predictive Toxicity Screening. NIH.
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Benchmarking the Synthetic Efficiency of (2-Isopropyl-1H-benzimidazol-1-yl)acetic Acid Production: A Comparative Guide

Abstract

(2-Isopropyl-1H-benzimidazol-1-yl)acetic acid is a key building block in medicinal chemistry, crucial for the development of various therapeutic agents. The efficiency of its synthesis is a critical factor for researchers and drug development professionals, impacting scalability, cost, and environmental footprint. This guide provides an in-depth comparative analysis of the prevalent synthetic methodologies for this compound. We will dissect two primary routes: the classical two-step synthesis involving Phillips-Ladenburg condensation followed by N-alkylation, and a more streamlined one-pot approach. By presenting detailed experimental protocols, quantitative data, and mechanistic insights, this document aims to equip researchers with the necessary information to select the most appropriate synthetic strategy for their specific needs, balancing yield, purity, and operational simplicity.

Introduction

The benzimidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds with a wide array of therapeutic applications, including antiulcer, antihypertensive, and antiviral agents.[1][2] (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, in particular, serves as a vital intermediate in the synthesis of more complex drug candidates. The economic and environmental viability of producing these drug candidates is intrinsically linked to the efficiency of synthesizing this key precursor.[3]

Traditional methods for benzimidazole synthesis often involve harsh reaction conditions, long reaction times, and the use of hazardous solvents, leading to significant environmental waste and high production costs.[1][4] Consequently, there is a growing demand for greener, more efficient, and scalable synthetic routes.[3][5] This guide will benchmark two prominent synthetic pathways to (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid, providing a comprehensive comparison to aid in the selection of an optimal manufacturing process.

Synthetic Route 1: Two-Step Synthesis via Phillips-Ladenburg Condensation and Subsequent N-Alkylation

This classical and widely employed method involves two distinct chemical transformations:

• Step 1: Phillips-Ladenburg Condensation to form the 2-isopropyl-1H-benzimidazole core.

• Step 2: N-Alkylation of the benzimidazole intermediate with an acetic acid derivative.

This approach allows for the isolation and purification of the intermediate, which can lead to a final product of high purity.

Mechanistic Overview

The Phillips-Ladenburg condensation is a cornerstone of benzimidazole synthesis.[6][7] It proceeds by the reaction of an o-phenylenediamine with a carboxylic acid (isobutyric acid in this case) under acidic conditions. The mechanism involves the initial acylation of one of the amino groups, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic benzimidazole ring.[7]

The subsequent N-alkylation is a standard nucleophilic substitution reaction where the deprotonated nitrogen of the benzimidazole ring attacks an electrophilic carbon, typically from an haloacetic acid ester, followed by hydrolysis to yield the final carboxylic acid.

Experimental Protocol: Route 1

Step 1: Synthesis of 2-Isopropyl-1H-benzimidazole

Materials:

• o-Phenylenediamine

• Isobutyric acid

• 4 M Hydrochloric acid

• Sodium hydroxide (10% aqueous solution)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask fitted with a reflux condenser, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

• Add isobutyric acid (1.2 eq.) to the suspension.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[7]

• After completion, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a 10% aqueous sodium hydroxide solution until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 2-isopropyl-1H-benzimidazole.

Step 2: Synthesis of (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid

Materials:

• 2-Isopropyl-1H-benzimidazole (from Step 1)

• Ethyl bromoacetate

• Potassium carbonate

• Acetone

• Lithium hydroxide

• Tetrahydrofuran (THF)/Water

• Hydrochloric acid (1 M)

Procedure:

• To a solution of 2-isopropyl-1H-benzimidazole (1.0 eq.) in acetone, add potassium carbonate (2.0 eq.) and ethyl bromoacetate (1.2 eq.).

• Stir the mixture at room temperature for 12-16 hours, monitoring by TLC.

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the resulting crude ester in a mixture of THF and water.

• Add lithium hydroxide (1.5 eq.) and stir at room temperature for 2-4 hours until the ester is fully hydrolyzed (monitored by TLC).

• Acidify the reaction mixture to pH 3-4 with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (2-Isopropyl-1H-benzimidazol-1-yl)acetic acid.

• Further purification can be achieved by recrystallization.

Data Summary: Route 1

Parameter	Step 1: Condensation	Step 2: N-Alkylation & Hydrolysis	Overall
Typical Yield	80-90%	75-85%	60-77%
Reaction Time	4-6 hours	14-20 hours	18-26 hours
Key Reagents	o-Phenylenediamine, Isobutyric acid, HCl	Ethyl bromoacetate, K₂CO₃, LiOH	-
Solvents	Water, Ethyl acetate	Acetone, THF	-
Purification	Recrystallization	Extraction, Recrystallization	-

Workflow Diagram: Route 1

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Unraveling the Enigma: A Guide to Validating the Mechanism of Action of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

A Senior Application Scientist's Field Guide for Researchers, Scientists, and Drug Development Professionals

The journey of a novel bioactive compound from initial discovery to a well-characterized chemical probe or therapeutic candidate is paved with rigorous scientific validation. A critical milestone in this journey is the elucidation and confirmation of its mechanism of action (MoA). This guide focuses on a specific, yet illustrative case: (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid , a compound for which the precise MoA is not extensively documented in public literature.

This lack of a predefined target presents a unique opportunity. Instead of a simple confirmation study, we embark on a systematic process of discovery and validation. This guide provides a comprehensive, field-proven workflow for identifying the molecular target(s) of a novel compound and validating its engagement and downstream functional consequences within a cellular context. We will compare and contrast state-of-the-art methodologies, providing the rationale behind experimental choices to empower you to design a robust validation strategy.

The Challenge: From Phenotype to Precise Mechanism

Often, a novel compound is identified through phenotypic screening, revealing an interesting biological effect, such as the inhibition of cancer cell proliferation.[1] However, this "what" does not answer the crucial "how." A definitive understanding of the MoA is paramount for several reasons: it informs on-target efficacy, helps predict potential off-target toxicities, and guides lead optimization efforts.[2]

Our subject compound, (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, belongs to the benzimidazole class of heterocyclic compounds. This class is known for a wide range of biological activities, including antimicrobial and antiproliferative effects, suggesting a diverse landscape of potential molecular targets.[3][4]

Our objective is to move from this general understanding to a specific, validated MoA. The workflow we will follow is a multi-step, iterative process designed to generate and then test hypotheses with increasing levels of certainty.

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Comparative Docking Studies of 2-Isopropyl-Benzimidazole Derivatives with Anticancer and Antimicrobial Target Proteins: A Technical Guide

This guide provides a comprehensive framework for conducting and interpreting comparative molecular docking studies of 2-isopropyl-benzimidazole derivatives against two clinically relevant protein targets: β-tubulin for anticancer applications and DNA gyrase for antimicrobial applications. As a Senior Application Scientist, the objective is to present not just a protocol, but a self-validating system of inquiry that emphasizes scientific integrity and actionable insights for researchers in drug discovery.

Introduction: The Therapeutic Potential of 2-Isopropyl-Benzimidazoles

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs.[1] Its unique bicyclic structure, composed of fused benzene and imidazole rings, allows for versatile interactions with a range of biological targets.[2] The substitution at the 2-position, in particular, has been shown to be a critical determinant of biological activity, influencing the compound's binding affinity and selectivity.[1] While various 2-substituted benzimidazoles have been explored, the 2-isopropyl moiety presents an interesting case for investigation due to its specific steric and electronic properties.

This guide will explore the in silico evaluation of 2-isopropyl-benzimidazole derivatives as potential inhibitors of two key enzymes:

• β-tubulin: A crucial component of microtubules, which are essential for cell division. Inhibition of tubulin polymerization is a clinically validated strategy in cancer therapy.[3]

• DNA gyrase: A bacterial type II topoisomerase that is vital for DNA replication and repair. It is a well-established target for antibacterial agents.[4]

By comparing the docking performance of 2-isopropyl-benzimidazole derivatives with known inhibitors, we can gain valuable insights into their therapeutic potential and guide further experimental validation.

Comparative Docking Analysis

While specific docking data for 2-isopropyl-benzimidazole derivatives is not extensively available in the public domain, we can establish a robust comparative framework using closely related 2-substituted benzimidazole analogs. This approach allows us to demonstrate the methodology and provide a clear benchmark for future studies.

Anticancer Target: β-Tubulin (Colchicine Binding Site)

The colchicine binding site on β-tubulin is a well-characterized pocket that, when occupied by an inhibitor, disrupts microtubule dynamics and leads to mitotic arrest in cancer cells.

Table 1: Comparative Docking Data of Benzimidazole Derivatives and Known Inhibitors against β-Tubulin (PDB ID: 1SA0)

Compound	Structure	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Reference
2-(3,4-dimethylphenyl)-1H-benzimidazole	Analog of 2-isopropyl-benzimidazole	-8.50	THR A:340, TYR A:312, PHE A:296	[3]
2-phenyl-1H-benzimidazole	Analog of 2-isopropyl-benzimidazole	-7.39	Not specified	[5]
Albendazole (Standard)	Known Inhibitor	-7.0	Not specified	[3]
Colchicine (Reference)	Known Inhibitor	Varies (literature)	CYS B:241, LEU B:248, ALA B:250	-

Note: The binding affinity values are indicative and can vary based on the specific docking software and parameters used. The data for the benzimidazole analogs are sourced from published studies to illustrate the comparative approach.

Antimicrobial Target: DNA Gyrase (ATPase Domain)

The ATPase domain of the GyrB subunit of DNA gyrase is a critical site for enzyme function. Inhibitors targeting this site prevent the ATP-dependent negative supercoiling of DNA, leading to bacterial cell death.

Table 2: Comparative Docking Data of Benzimidazole Derivatives and Known Inhibitors against E. coli DNA Gyrase (PDB ID: 1KZN)

Compound	Structure	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Reference
Hypothetical 2-isopropyl-benzimidazole	Target Compound	To be determined	To be determined	-
Benzimidazole Derivative 15	Analog from study	High (not specified)	Not specified	[6]
Benzimidazole Derivative 14	Analog from study	High (not specified)	Not specified	[6]
Ciprofloxacin (Standard)	Known Inhibitor	Varies (literature)	Interacts with GyrA subunit	-
Novobiocin (Reference)	Known Inhibitor	Varies (literature)	ASP73, ILE78, ILE94	-

Note: The data for benzimidazole derivatives against DNA gyrase is presented to showcase the comparative framework. Specific binding affinities for these analogs were not detailed in the cited abstracts, highlighting the need for the described protocol.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for conducting a comparative molecular docking study.

Molecular Docking Workflow

The overall workflow for the molecular docking study is depicted in the diagram below. This process ensures a systematic and reproducible approach to in silico analysis.

Caption: A generalized workflow for comparative molecular docking studies.

Step-by-Step Protocol using AutoDock Vina

This protocol outlines the procedure for docking a 2-isopropyl-benzimidazole derivative against a target protein using AutoDock Vina, a widely used open-source docking program.

I. Protein Preparation:

• Obtain Protein Structure: Download the crystal structure of the target protein (e.g., β-tubulin PDB ID: 1SA0 or DNA gyrase PDB ID: 1KZN) from the RCSB Protein Data Bank ([Link]).

• Clean the PDB File: Open the PDB file in a molecular visualization tool like PyMOL or UCSF Chimera. Remove all water molecules, co-crystallized ligands, and any non-essential protein chains.

• Prepare for Docking: Use AutoDock Tools (ADT) to prepare the protein. This involves adding polar hydrogens, assigning Kollman charges, and saving the file in the PDBQT format.

II. Ligand Preparation:

• Draw the Ligand: Sketch the 3D structure of the 2-isopropyl-benzimidazole derivative and the comparator compounds using a chemical drawing tool like ChemDraw or MarvinSketch.

• Energy Minimization: Perform energy minimization of the ligand structures using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Prepare for Docking: Open the ligand file in ADT. The software will automatically detect rotatable bonds and assign Gasteiger charges. Save the prepared ligand in the PDBQT format.

III. Grid Box Generation:

• Define the Binding Site: In ADT, load the prepared protein PDBQT file. Identify the active site for docking. For β-tubulin (1SA0), this will be the colchicine binding site. For DNA gyrase (1KZN), it will be the ATPase pocket.

• Generate the Grid Box: Center the grid box on the identified active site. Ensure the dimensions of the box are large enough to encompass the entire binding pocket and allow for ligand flexibility. Save the grid parameter file.

IV. Running AutoDock Vina:

• Create a Configuration File: Prepare a text file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand PDBQT files, the grid box parameters, and the output file name.

• Execute Docking: Run AutoDock Vina from the command line, providing the configuration file as input. Vina will perform the docking calculations and generate an output PDBQT file containing the predicted binding poses and their corresponding binding affinities.

V. Analysis of Results:

• Visualize Docking Poses: Load the protein and the output ligand PDBQT file into a molecular visualization tool to analyze the binding poses.

• Identify Key Interactions: Examine the interactions between the ligand and the protein's active site residues, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking.

• Compare Binding Affinities: Compare the predicted binding affinity (in kcal/mol) of the 2-isopropyl-benzimidazole derivative with those of the known inhibitors. A more negative value indicates a stronger predicted binding affinity.

Signaling Pathway and Mechanism of Action

Understanding the broader biological context of the target proteins is crucial for interpreting the significance of the docking results.

Tubulin Polymerization and Depolymerization Cycle

Inhibitors that bind to the colchicine site of β-tubulin interfere with the dynamic process of microtubule assembly and disassembly, which is essential for mitosis.

Caption: Inhibition of tubulin polymerization by 2-isopropyl-benzimidazole derivatives.

Mechanism of DNA Gyrase Inhibition

DNA gyrase introduces negative supercoils into DNA, a process that requires ATP hydrolysis. Inhibitors targeting the ATPase site block this energy-dependent process, leading to the accumulation of DNA damage.

Caption: Inhibition of DNA gyrase by 2-isopropyl-benzimidazole derivatives.

Conclusion and Future Directions

This guide provides a comprehensive framework for the comparative in silico evaluation of 2-isopropyl-benzimidazole derivatives as potential anticancer and antimicrobial agents. The detailed protocols and comparative data tables offer a clear roadmap for researchers to conduct their own docking studies and interpret the results in a biologically relevant context.

The preliminary analysis, based on structurally related compounds, suggests that 2-substituted benzimidazoles have the potential to bind effectively to both β-tubulin and DNA gyrase. Future work should focus on synthesizing and experimentally testing 2-isopropyl-benzimidazole derivatives to validate these in silico predictions. A strong correlation between predicted binding affinities and experimentally determined IC50 or Ki values would provide robust evidence for their therapeutic potential and justify further preclinical development.

References

• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. Acta Pharmaceutica Sinica B. [Link]

• Review on antimicrobial activity of 2- substitude-benzimidazole compouds. ResearchGate. [Link]

• Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. MDPI. [Link]

• Characterisation of benzimidazole binding with recombinant tubulin from Giardia duodenalis, Encephalitozoon intestinalis, and Cryptosporidium parvum. PubMed. [Link]

• Biological approach of anticancer activity of new benzimidazole derivatives. PubMed. [Link]

• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. PubMed Central. [Link]

• Molecular docking and dynamic simulations of benzimidazoles with beta-tubulins. PubMed Central. [Link]

• Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). RSC Publishing. [Link]

• Antimicrobial activity of a new series of benzimidazole derivatives. PubMed. [Link]

• Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations. PubMed Central. [Link]

• Interaction of Colchicine-Site Ligands With the Blood Cell-Specific Isotype of β-Tubulin—Notable Affinity for Benzimidazoles. PubMed Central. [Link]

• qsar, molecular docking, and adme studies of benzimidazole derivatives as antibacterial agents. European Chemical Bulletin. [Link]

• Synthesis, antibacterial and molecular docking studies of new benzimidazole derivatives. ScienceDirect. [Link]

• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Biosciences Biotechnology Research Asia. [Link]

• Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies. PubMed Central. [Link]

• Molecular docking and dynamic simulations of benzimidazoles with beta-tubulins. Semantic Scholar. [Link]

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A Head-to-Head Comparison of the Stability of Benzimidazole Acetic Acid Isomers: A Guide for Drug Development Professionals

Introduction: The Question of Isomeric Stability in Drug Development

The benzimidazole scaffold is a quintessential "privileged structure" in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its inherent stability and versatile biological activity make it a cornerstone of modern drug discovery.[2][3] However, when functionalized, as with an acetic acid moiety, the positional isomerism of this substituent can dramatically alter the molecule's physicochemical properties, most critically, its stability. The location of the acetic acid group—whether on a nitrogen atom of the imidazole ring or a carbon atom of the benzene ring—governs the electronic distribution, steric environment, and susceptibility to degradation.

For researchers in drug development, understanding the relative stability of these isomers is not an academic exercise; it is a critical step in lead candidate selection. An unstable isomer can lead to decreased shelf-life, formation of potentially toxic degradants, and unpredictable bioavailability, ultimately jeopardizing a compound's journey to the clinic. This guide provides a head-to-head comparison of the stability profiles of key benzimidazole acetic acid isomers, grounded in established chemical principles and supported by validated experimental protocols for stability assessment. We will explore the causality behind experimental design and present a framework for making informed decisions in the early stages of pharmaceutical development.

The Contenders: Key Isomers of Benzimidazole Acetic Acid

The primary isomers of benzimidazole acetic acid can be categorized based on the attachment point of the –CH₂COOH group. The position dictates the electronic interplay between the acidic group and the heterocyclic ring system, which is the foundational determinant of stability.

Isomer Class	Specific Isomer	Structure	Key Structural Feature
N-Substituted	1-Benzimidazoleacetic acid	Acetic acid group on the N1 position of the imidazole ring.
C2-Substituted	2-Benzimidazoleacetic acid	Acetic acid group on the C2 position, between the two nitrogen atoms.
Benzene Ring Substituted	5(6)-Benzimidazoleacetic acid		Acetic acid group on the C5 (or C6) position of the benzene ring.

Note: Due to tautomerism, the 5- and 6- substituted isomers often coexist and are considered together as 5(6)-Benzimidazoleacetic acid.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides essential, immediate safety and logistical information for the proper disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, ensuring the safety of laboratory personnel and the protection of our environment. This document is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a culture of safety and responsibility.

Hazard Identification and Immediate Safety Precautions

Before initiating any disposal procedures, it is paramount to understand the hazards associated with (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. Based on available safety data, this compound presents the following risks:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation.

• Serious Eye Damage/Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.[1]

Given these hazards, all handling and disposal preparations must be conducted with appropriate Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield.	To prevent eye contact which can cause serious irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.	To prevent skin contact which can cause irritation.[1]
Body Protection	A lab coat or chemical-resistant apron.	To protect against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.[1] A respirator may be needed for large spills.	To avoid inhalation of dust or aerosols which may cause respiratory irritation.[1]

The Core Directive: Waste Classification and Segregation

The foundational step in proper chemical disposal is the correct classification of the waste. Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[2]

(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid should be treated as hazardous chemical waste . This determination is based on its identified health hazards (toxicity and irritation).

The Principle of Segregation:

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure cost-effective and compliant disposal.[3] Do not mix (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid waste with other waste streams.

A Note on In-Lab Neutralization:

While the compound is an acetic acid derivative, in-lab neutralization with a strong base is not recommended . The Safety Data Sheet for the closely related compound, 2-(1H-Benzimidazol-1-yl)acetic acid, lists "Strong bases" as an incompatible material.[1] This incompatibility suggests a potential for a hazardous reaction beyond a simple acid-base neutralization. Without specific studies to confirm a safe neutralization protocol for this particular compound, the precautionary principle dictates that it should be disposed of in its original acidic form.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection and disposal of waste containing (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Step 1: Waste Collection

• Designated Waste Container: Collect all waste containing (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid in a dedicated, properly labeled hazardous waste container. This includes unused product, reaction byproducts, and contaminated materials (e.g., pipette tips, weighing paper, gloves).

• Container Compatibility: The container must be made of a material compatible with acidic organic compounds. A high-density polyethylene (HDPE) or glass container is generally suitable. Avoid metal containers.[4]

• Secure Closure: The container must have a secure, tight-fitting lid to prevent spills and the release of vapors. Keep the container closed except when adding waste.

Step 2: Labeling

Proper labeling is a critical compliance requirement under EPA regulations (40 CFR Part 262).[5] The label must be clear, legible, and affixed to the container as soon as the first drop of waste is added.

Table 2: Hazardous Waste Label Requirements

Information on Label	Example/Description
"Hazardous Waste"	These words must be prominently displayed.
Full Chemical Name	"(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid" (and any other components).
Hazard Characteristics	"Toxic," "Irritant"
Accumulation Start Date	The date when the first waste was placed in the container.
Generator Information	Name of the principal investigator, laboratory location, and contact information.

Step 3: Storage (Satellite Accumulation Area)

Laboratories can accumulate hazardous waste in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[6]

• Location: The SAA must be under the control of the laboratory personnel.

• Volume Limits: Up to 55 gallons of non-acute hazardous waste can be accumulated in an SAA.

• Secondary Containment: It is best practice to store liquid waste containers in secondary containment (such as a spill tray) to contain any potential leaks.

Step 4: Final Disposal

• Institutional Procedures: Arrange for the pickup and disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Prohibited Disposal Methods: Never dispose of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid down the drain or in the regular trash.[1] This can lead to environmental contamination and non-compliance with regulations.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the spill involves flammable solvents, remove all sources of ignition.

• Contain the Spill: Use a chemical spill kit with appropriate absorbent materials. For a solid spill, you can dampen the material with a suitable solvent like 60-70% ethanol before carefully sweeping it up to minimize dust.

• Collect and Dispose: Place all contaminated absorbent materials and cleaning supplies into a designated hazardous waste container and label it accordingly.

• Decontaminate: Clean the spill area thoroughly with soap and water.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Caption: Decision workflow for the safe disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

By adhering to these procedures, you contribute to a safe and compliant laboratory environment. The principles of thorough hazard identification, proper waste segregation, and adherence to institutional and regulatory guidelines are the cornerstones of responsible chemical management.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: 2-(1H-Benzimidazol-1-yl)acetic acid.
• Fisher Scientific. (2015, March 19). Safety Data Sheet: Acetic Acid, 0.1M.

• U.S. Environmental Protection Agency. (2023). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Fu, H., et al. (n.d.). A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. National Institutes of Health.

• ResearchGate. (2023). Hydrolysis of some imidazole, benzimidazole, and 1,2,3-benzotriazole derivatives according to HPLC and NMR diffusimetry data. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.

• U.S. Government Publishing Office. (n.d.). 40 CFR §262 - Standards Applicable To Generators Of Hazardous Waste. Electronic Code of Federal Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• University of Canterbury. (2023). Laboratory Chemical Waste Handling and Disposal Guidelines.

• U.S. Government Publishing Office. (n.d.). 40 CFR Part 262 Subpart K -- Alternative Requirements for Hazardous Waste Determination and Accumulation of Unwanted Material for Laboratories Owned by Eligible Academic Entities. Electronic Code of Federal Regulations. Retrieved from [Link]

• Greenflow. (2024). How to Treat Acid Waste: A Comprehensive Guide.
• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.

• U.S. Government Publishing Office. (n.d.). 40 CFR Part 262 -- Standards Applicable to Generators of Hazardous Waste. Electronic Code of Federal Regulations. Retrieved from [Link]

• Loba Chemie. (2016, April 29). BENZIMIDAZOLE FOR SYNTHESIS MSDS.
• Kansas State University. (n.d.). Neutralization of strong acids and bases.

• U.S. Environmental Protection Agency. (2023). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Ryze Chemie. (2024, May 6). How to Neutralize Acid: Effective Ways (2024).
• University of Georgia. (n.d.). Neutralization Guide. Retrieved from University of Georgia Environmental Safety Division website.

• National Institutes of Health. (2021, July 23). Benzimidazole Derivatives as Energetic Materials: A Theoretical Study. PMC. Retrieved from [Link]

• Salisbury University. (n.d.). Segregation of Waste Chemicals.

• University of Pennsylvania EHRS. (2019, November 25). Guidelines for Segregating and Combining Chemical Wastes into Containers. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and structure-activity relationships of new benzimidazole-4-carboxamides and carboxylates as potent and selective 5-HT4 receptor antagonists. Retrieved from [Link]

• PubMed. (2024, August 7). Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and antitumor activity of novel benzimidazole-5-carboxylic acid derivatives and their transition metal complexes as topoisomerease II inhibitors. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. Ensuring the safety of the researchers who undertake this vital work is paramount. This guide provides essential, immediate safety and logistical information for handling (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, moving beyond a simple checklist to offer a framework for safe and effective laboratory operations.

Hazard Identification and Risk Assessment

Key Anticipated Hazards:

• Skin and Eye Irritation: Based on the SDS for the related compound 2-(1H-Benzimidazol-1-yl)acetic acid, this substance is expected to cause skin and eye irritation.[1] Acetic acid itself is also a known irritant.[2]

• Respiratory Irritation: As a solid, fine dust particles may cause respiratory tract irritation if inhaled.[1]

• Harmful if Swallowed: The aforementioned analogous compound is classified as harmful if swallowed.[1]

It is prudent to handle (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid as a hazardous substance, adhering to stringent safety protocols.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety goggles	Chemical-resistant gloves (Nitrile)	Laboratory coat	N95 or FFP2 respirator (if not in a fume hood)
Conducting reactions	Safety goggles or face shield	Chemical-resistant gloves (Nitrile)	Laboratory coat	Work within a certified chemical fume hood
Purification (e.g., chromatography)	Safety goggles	Chemical-resistant gloves (Nitrile)	Laboratory coat	Work within a certified chemical fume hood
Handling solid compound	Safety goggles	Chemical-resistant gloves (Nitrile)	Laboratory coat	N95 or FFP2 respirator (if not in a fume hood)

Causality of PPE Choices:

• Eye Protection: Safety goggles provide a seal around the eyes, offering protection from splashes and airborne particles. A face shield should be used in conjunction with goggles when there is a significant risk of splashing.[3][4]

• Hand Protection: Nitrile gloves offer good resistance to a range of chemicals and are a suitable choice for handling this compound.[3][4][5] Always inspect gloves for any signs of degradation or punctures before use.

• Body Protection: A standard laboratory coat protects the skin and personal clothing from minor spills and contamination.

• Respiratory Protection: When handling the solid compound outside of a chemical fume hood, a respirator is crucial to prevent the inhalation of fine dust particles.[6][7][8][9] An N95 or FFP2 respirator will provide adequate protection against these particulates.[6][8][9]

Operational Plan: A Step-by-Step Approach to Safe Handling

A systematic approach to handling (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid will minimize the risk of exposure and ensure the integrity of your research.

Preparation:

• Designate a Workspace: All work with this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Assemble all necessary PPE as outlined in the table above.

• Ensure Emergency Equipment is Accessible: Confirm the location and functionality of the nearest safety shower and eyewash station.

• Prepare a Spill Kit: Have a chemical spill kit readily available that is appropriate for acidic compounds.

Handling:

• Don PPE: Put on your laboratory coat, followed by safety goggles and gloves. If working outside a fume hood with the solid, don your respirator.

• Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to minimize dust inhalation.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions and Purification: Conduct all reactions and purification steps within a chemical fume hood to contain any potential vapors or aerosols.

Post-Handling:

• Decontaminate: Wipe down all surfaces and equipment that may have come into contact with the compound using an appropriate cleaning agent.

• Doff PPE: Remove your PPE in the correct order to avoid cross-contamination: gloves first, followed by your lab coat and then eye protection.

• Wash Hands: Thoroughly wash your hands with soap and water after handling the compound.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid and any contaminated materials is essential to protect both personnel and the environment.

Waste Segregation and Collection:

• Solid Waste: Collect all solid waste, including unused compound and contaminated materials (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.[10]

• Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[11]

• Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous waste.[10] After rinsing, the container can be disposed of according to your institution's guidelines for decontaminated labware.

Labeling and Storage:

• Clearly label all waste containers with the full chemical name: "(2-Isopropyl-1h-benzimidazol-1-yl)acetic acid" and any other required hazard information.[10]

• Store waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area, away from incompatible materials.[10]

Final Disposal:

• Arrange for the pickup and disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10]

• Never dispose of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid down the drain or in the regular trash.[12]

Visualizing the Safety Workflow

To further clarify the decision-making process for safe handling, the following diagram illustrates the key steps and considerations.

Caption: Workflow for the safe handling and disposal of (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Skin Exposure:

• Immediately remove any contaminated clothing.

• Flush the affected area with copious amounts of water for at least 15 minutes.[13][14][15]

• Seek medical attention.

Eye Exposure:

• Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[13][14]

• Seek immediate medical attention.

Inhalation:

• Move the affected person to fresh air.

• Seek medical attention.

Ingestion:

• Do not induce vomiting.

• Rinse the mouth with water.

• Seek immediate medical attention.

Spill Cleanup:

• Small Spills (in a fume hood):

  • Wear appropriate PPE.

  • Contain the spill with an absorbent material suitable for acids.

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert others and your supervisor.

  • Contact your institution's EHS department for assistance.[14]

By adhering to these guidelines, researchers can confidently and safely work with (2-Isopropyl-1h-benzimidazol-1-yl)acetic acid, fostering a culture of safety and scientific excellence.

References

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• Dr.Oracle. (2025, October 18). What is the emergency treatment for acid exposure? Retrieved from [Link]

• Zaera Research Group. (2014, March 3). WORKING WITH ACIDS STANDARD OPERATING PROCEDURE. Retrieved from [Link]

• Enviro Safety Products. (n.d.). HazMat Respiratory Protection. Retrieved from [Link]

• 3M. (n.d.). Respirator Selection | Respiratory Protection | 3M - US. Retrieved from [Link]

• New Pig. (n.d.). Chemical Respirators & Dust Masks. Retrieved from [Link]

• PK Safety. (n.d.). Top Respirators from 3M, Honeywell & More. Retrieved from [Link]

• Absorbents Online. (2023, December 7). How Will You Respond to an Acid Spill? Retrieved from [Link]

• Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills. Retrieved from [Link]

• Research Safety. (n.d.). Emergency Procedures for Incidents Involving Chemicals. Retrieved from [Link]

• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals. Retrieved from [Link]

• Healthy Bean. (2023, April 12). PPE for Chemical Handling: A Quick Guide. Retrieved from [Link]

• Hazchem Safety. (n.d.). How To Choose The Right PPE For Chemical Handling. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• University of Reading. (2021, July 20). the disposal of laboratory waste. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]

• Australian Government Department of Health. (2020, June 30). Carbamic acid, 1H-benzimidazol-2-yl-, methyl ester: Human health tier II assessment. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Acetic acid - IDLH. Retrieved from [Link]

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